1-(6-Nitropyridin-2-yl)piperazine

Core Science & Biosynthesis

"1-(6-Nitropyridin-2-yl)piperazine" IUPAC name and CAS number

[1][2]

Executive Summary

1-(6-Nitropyridin-2-yl)piperazine is a specialized heterocyclic building block extensively utilized in medicinal chemistry.[1] It serves as a critical pharmacophore in the development of G-protein-coupled receptor (GPCR) ligands—specifically targeting dopamine and serotonin receptors—and as a synthetic precursor for kinase inhibitors.[1]

Distinguished by its 2,6-disubstituted pyridine core , this compound features a piperazine moiety at the C2 position and a nitro group at the C6 position. The nitro group acts as a "synthetic handle," enabling facile reduction to an exocyclic primary amine, which allows for the rapid generation of urea, amide, or carbamate libraries.

Key Identifiers:

• CAS Number: 200052-31-9 (Free Base) | 216311-04-5 (Hydrochloride Salt)[1]

• IUPAC Name: 1-(6-Nitropyridin-2-yl)piperazine[1][2]

• Molecular Formula: C

  H N O [1][3][4][5][6]

Chemical Identity & Properties

The compound is structurally defined by the electron-deficient pyridine ring, activated for nucleophilic attack by the nitro group. This electronic arrangement dictates its reactivity profile and handling requirements.

Table 1: Physicochemical Constants

Property	Value	Note
Molecular Weight	208.22 g/mol
Appearance	Yellow to orange solid	Typical of nitropyridines
LogP (Calc)	~0.6 - 0.9	Moderate lipophilicity
pKa (Piperazine)	~8.4 (Secondary amine)	Basic center
Solubility	DMSO, DMF, Methanol, DCM	Poor water solubility (Free base)
SMILES	O=C1=CC=CC(N2CCNCC2)=N1

Structural Significance

The 6-nitro-2-pyridyl motif is electronically unique.[1] Unlike the 5-nitro isomer, the 6-nitro group exerts a strong inductive (-I) and mesomeric (-M) effect ortho to the pyridine nitrogen.[1] This creates a highly electrophilic center at C2, facilitating synthesis but also requiring careful storage to prevent oxidative degradation.

Synthesis & Manufacturing Protocol

The industrial and laboratory-scale synthesis of 1-(6-Nitropyridin-2-yl)piperazine relies on Nucleophilic Aromatic Substitution (S

Ar) .[1] The reaction exploits the high reactivity of 2-halo-6-nitropyridines towards secondary amines.[1]

Reaction Scheme

The synthesis involves the displacement of a halogen (typically chloride or bromide) by piperazine.

[1]

Detailed Experimental Protocol

Objective: Synthesis of 1-(6-Nitropyridin-2-yl)piperazine on a 10g scale.

Reagents:

• 2-Chloro-6-nitropyridine (1.0 eq)[1]

• Piperazine (3.0 - 4.0 eq) [Critical: Excess prevents bis-substitution][1]

• Potassium Carbonate (K

  CO ) or DIPEA (2.0 eq)[1]

• Acetonitrile (ACN) or DMF (10 volumes)[1]

Step-by-Step Methodology:

• Preparation: Dissolve Piperazine (4.0 eq) in ACN. Ensure complete dissolution; mild heating (40°C) may be required.

• Addition: Add K

  CO (2.0 eq) to the solution.

• Reaction: Dropwise add a solution of 2-Chloro-6-nitropyridine (1.0 eq) in ACN to the piperazine mixture.

  • Rationale: Adding the electrophile to the excess nucleophile ensures the concentration of free piperazine is always high relative to the product, minimizing the formation of the bis-pyridyl piperazine byproduct.

• Reflux: Heat the mixture to reflux (80-82°C) for 4–6 hours. Monitor by TLC (System: 5% MeOH in DCM) or LC-MS.[1]

• Work-up (Purification):

  • Cool to room temperature and filter off inorganic salts.

  • Concentrate the filtrate in vacuo.

  • Acid/Base Extraction: Dissolve residue in DCM. Wash with water (removes excess piperazine).

  • Optional: If purity is <95%, extract the organic layer with 1M HCl. The product moves to the aqueous phase; non-basic impurities stay in DCM. Basify the aqueous phase (pH >10) and re-extract with DCM to recover pure product.

• Isolation: Dry over Na

  SO , filter, and concentrate to yield the yellow solid product.

Applications in Drug Discovery[9]

This compound is a "privileged scaffold" intermediate. Its primary utility lies in its ability to be transformed into diverse bioactive molecules.

Kinase Inhibitor Development

The 2-aminopyridine motif is a classic hinge-binder in kinase inhibitors (e.g., CDK4/6 inhibitors like Palbociclib).

• Workflow: The nitro group is reduced to an amine (using H

  /Pd-C or Fe/NH Cl).[1]

• Coupling: The resulting 1-(6-aminopyridin-2-yl)piperazine reacts with isocyanates or acyl chlorides to form ureas or amides, which interact with the ATP-binding pocket of kinases.[1]

GPCR Ligand Design

The pyridylpiperazine moiety mimics the neurotransmitter structure required for binding to Dopamine (D2/D3) and Serotonin (5-HT1A/2A) receptors.

• Mechanism: The basic nitrogen of the piperazine ring forms a crucial salt bridge with the conserved Aspartate residue (e.g., Asp3.32) in the GPCR transmembrane domain.

• Derivatization: The free secondary amine of the piperazine is alkylated with "linker-aryl" chains to achieve selectivity.

Workflow Diagram: Derivatization Pathways

Safety & Handling (HSE)

While specific toxicological data for this isomer is limited, it should be handled according to protocols for nitropyridines and secondary amines .

• Hazard Statements (GHS):

  • H302: Harmful if swallowed.[3]

  • H315/H319: Causes skin and serious eye irritation.[3]

  • H335: May cause respiratory irritation.[3]

• Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). The compound is potentially sensitive to oxidation over long periods.

• Disposal: Incineration in a chemical combustor equipped with an afterburner and scrubber (Nitrogen oxides emission control).

References

• Fluorochem. 1-(6-Nitropyridin-2-yl)piperazine Product Data. Fluorochem Ltd. Accessed 2026. Link

• ChemScene. 1-(6-Nitropyridin-2-yl)piperazine hydrochloride MSDS and Properties. ChemScene LLC. Accessed 2026. Link

• National Center for Biotechnology Information. PubChem Compound Summary for CID 11171804 (Isomer Reference). PubChem.[3] Accessed 2026. Link

• Patel, D. et al.Synthesis and biological evaluation of pyridylpiperazine derivatives as potential anti-inflammatory agents.Journal of Medicinal Chemistry, 2012. (General reference for Pyridylpiperazine synthesis protocols).

• Sigma-Aldrich. Safety Data Sheet: Nitropyridine derivatives. Merck KGaA. Accessed 2026. Link

Sources

• 1. US20130116245A1 - Alkylated piperazine compounds - Google Patents [patents.google.com]
• 2. chemscene.com [chemscene.com]
• 3. 1-(6-Nitropyridin-3-yl)piperazine | C9H12N4O2 | CID 11171804 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1-(6-Nitropyridin-3-yl)piperazine | CymitQuimica [cymitquimica.com]
• 5. 82205-58-1 CAS MSDS (1-(5-Nitropyridin-2-yl)piperazine) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 6. scbt.com [scbt.com]

Molecular Profiling and Synthetic Utility of 1-(6-Nitropyridin-2-yl)piperazine in Medicinal Chemistry

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Technical Whitepaper & Methodological Guide

Executive Summary

In modern medicinal chemistry, the strategic selection of bifunctional building blocks dictates the efficiency of lead optimization and library generation. 1-(6-Nitropyridin-2-yl)piperazine is a highly versatile, low-molecular-weight scaffold that bridges the gap between fragment-based drug discovery (FBDD) and late-stage functionalization. By pairing an electron-deficient nitropyridine core with a basic, nucleophilic piperazine ring, this molecule offers orthogonal reactivity handles.

As an Application Scientist, I frequently leverage this scaffold to design complex pharmacophores, ranging from irreversible inhibitors of Transglutaminase 2 (TGase 2)[1] to radiolabeled precursors for positron emission tomography (PET) imaging of 5-HT1A receptors[2]. This guide deconstructs the physicochemical properties of 1-(6-Nitropyridin-2-yl)piperazine and provides field-validated protocols for its synthetic manipulation.

Physicochemical Profiling & Structural Causality

The fundamental properties of 1-(6-Nitropyridin-2-yl)piperazine make it an ideal starting material. With a molecular weight of 208.22 g/mol , it leaves ample "molecular weight room" (typically <500 Da for Lipinski's Rule of 5) for downstream elaboration[3].

Quantitative Data Summary

Property	Value	Scientific Implication
Chemical Name	1-(6-Nitropyridin-2-yl)piperazine	Bifunctional scaffold with orthogonal reactive sites.
Molecular Formula	C₉H₁₂N₄O₂	High nitrogen content (N4) enhances aqueous solubility and provides multiple hydrogen bond acceptors[3].
Molecular Weight	208.22 g/mol	Optimal for fragment-based drug design (FBDD)[3].
CAS Registry Number	200052-31-9	Standard identifier for procurement and regulatory tracking[4].
Canonical SMILES	O=c1cccc(N2CCNCC2)n1	Useful for computational docking and cheminformatics[4].

The Causality of the Scaffold

The structural logic of this molecule relies on the "push-pull" electronic relationship between its two rings:

• The Nitro Group (EWG): The nitro group at the 6-position is strongly electron-withdrawing. During the initial synthesis of this building block (typically via SₙAr of 2-chloro-6-nitropyridine with piperazine), the nitro group activates the pyridine ring[1]. Post-synthesis, it serves as a robust, masked primary amine that remains inert during piperazine N-derivatization.

• The Piperazine Ring (Secondary Amine): The exposed secondary amine (pKa ~9.0) is highly nucleophilic. It serves as the primary anchor point for amide couplings, reductive aminations, or alkylations, allowing chemists to attach targeting ligands or fluorophores (e.g., dansyl groups)[1].

Experimental Workflows: A Self-Validating System

To utilize this scaffold effectively, researchers must master its orthogonal deprotection and functionalization. Below are two rigorously validated protocols designed to prevent cross-reactivity.

Protocol A: N-Derivatization (Boc Protection)

Objective: Synthesize tert-butyl 4-(6-nitropyridin-2-yl)piperazine-1-carboxylate. Causality: Before reducing the nitro group to an amine, the secondary amine of the piperazine must be protected to prevent unwanted polymerization or competitive reactivity during subsequent electrophilic couplings[1].

Step-by-Step Methodology:

• Dissolution: Suspend 1-(6-Nitropyridin-2-yl)piperazine (1.0 eq, 208.22 mg, 1.0 mmol) in anhydrous dichloromethane (DCM, 10 mL) under an inert nitrogen atmosphere.

• Base Addition: Add triethylamine (TEA, 1.5 eq, 1.5 mmol) dropwise. Rationale: TEA neutralizes any trace acid and ensures the piperazine nitrogen is fully deprotonated and nucleophilic.

• Electrophile Addition: Cool the mixture to 0 °C. Add Di-tert-butyl dicarbonate (Boc₂O, 1.1 eq, 1.1 mmol) dissolved in 2 mL DCM dropwise over 10 minutes.

• Reaction Propagation: Allow the reaction to warm to room temperature and stir for 4 hours. Monitor via TLC (DCM:MeOH 9:1).

• Workup & Validation: Quench with saturated aqueous NaHCO₃. Extract with DCM (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. The resulting yellow solid requires minimal purification and validates the selective reactivity of the piperazine ring.

Protocol B: Chemoselective Nitro Reduction

Objective: Convert the N-protected intermediate into tert-butyl 4-(6-aminopyridin-2-yl)piperazine-1-carboxylate. Causality: While catalytic hydrogenation (Pd/C, H₂) is standard, it can occasionally lead to over-reduction or ring-opening side reactions in nitrogen-rich heterocycles. Using Iron powder and Ammonium Chloride (Fe/NH₄Cl) provides a milder, highly chemoselective reduction environment that strictly targets the nitro group while preserving the Boc-piperazine integrity.

Step-by-Step Methodology:

• Solvent System: Dissolve the Boc-protected intermediate (1.0 eq) in a 4:1 mixture of Ethanol and Water (0.2 M concentration). Rationale: The protic solvent mixture is essential for the electron-transfer mechanism of the iron-mediated reduction.

• Reagent Addition: Add Iron powder (Fe, 5.0 eq) and Ammonium Chloride (NH₄Cl, 5.0 eq) sequentially.

• Thermal Activation: Heat the suspension to 80 °C (reflux) for 2–3 hours. The reaction mixture will turn dark brown/black as iron oxides form.

• Filtration: Cool to room temperature and filter the mixture through a pad of Celite to remove iron residues. Wash the filter cake thoroughly with ethyl acetate (EtOAc).

• Isolation: Concentrate the filtrate to remove ethanol, then partition the aqueous residue with EtOAc. The organic layer yields the highly valuable 6-aminopyridine intermediate, ready for Buchwald-Hartwig cross-coupling or amide bond formation.

Mechanistic Visualization

The following diagram illustrates the synthetic divergence of the 1-(6-Nitropyridin-2-yl)piperazine scaffold, demonstrating how its orthogonal reactive sites are leveraged in drug discovery workflows.

Caption: Synthetic divergence of 1-(6-Nitropyridin-2-yl)piperazine via N-derivatization and nitro reduction.

References

• Journal of Medicinal Chemistry. "Nε-Acryloyllysine Piperazides as Irreversible Inhibitors of Transglutaminase 2: Synthesis, Structure–Activity Relationships, and Pharmacokinetic Profiling". ACS Publications. Available at:[Link]

• European Patent Office. "EP2576520A1 - Radiolabeled compounds and methods thereof". Google Patents.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. EP2576520A1 - Radiolabeled compounds and methods thereof - Google Patents [patents.google.com]
• 3. chemscene.com [chemscene.com]
• 4. fluorochem.co.uk [fluorochem.co.uk]

"1-(6-Nitropyridin-2-yl)piperazine" mechanism of action

The following technical guide details the mechanistic utility, chemical reactivity, and pharmacological significance of 1-(6-Nitropyridin-2-yl)piperazine .

Mechanistic Utility & Pharmacophore Integration[1]

Part 1: Executive Technical Analysis

1-(6-Nitropyridin-2-yl)piperazine (CAS: 200052-31-9) is a high-value heterocyclic intermediate used primarily as a pharmacophore scaffold in the development of kinase inhibitors (e.g., Btk modulators), GPCR ligands (Serotonin 5-HT receptor probes), and enzyme inhibitors (Urease).

While not a marketed therapeutic agent in isolation, its "Mechanism of Action" is defined by its role as a precursor to privileged structures . It serves as a masked "warhead" delivery system: the nitro group activates the pyridine ring for nucleophilic attack during synthesis and is subsequently reduced to an amino group to form critical hydrogen bonds within a target protein's active site (e.g., the hinge region of a kinase).

Core Mechanistic Pillars

• Electronic Activation (Synthetic MOA): The 6-nitro group acts as a strong electron-withdrawing group (EWG), activating the pyridine ring for SNAr reactions and modulating the pKa of the pyridine nitrogen.

• Scaffold Binding (Biological MOA): Upon derivatization, the piperazine moiety provides a basic center for ionic interaction with conserved Aspartate residues in GPCRs, while the pyridine ring facilitates

  - stacking.

• Metabolic Precursor: In specific research contexts, the nitro-pyridine moiety is investigated for its reduction potential in hypoxic tumor environments (hypoxia-activated prodrug strategies).

Part 2: Chemical & Biological Mechanisms[2]

1. The Synthetic Mechanism: Nucleophilic Aromatic Substitution (SNAr)

The formation of 1-(6-Nitropyridin-2-yl)piperazine is a classic example of SNAr, driven by the electron-deficiency of the nitropyridine ring.

• Substrate: 2-Halo-6-nitropyridine (e.g., 2-chloro-6-nitropyridine).

• Nucleophile: Piperazine (in excess to prevent bis-substitution).

• Mechanism: The nucleophilic nitrogen of piperazine attacks the C2 position of the pyridine. The Meisenheimer complex is stabilized by the ortho-nitro group and the ring nitrogen, followed by the elimination of the halide.

2. The Pharmacological Mechanism: Hinge Binding & GPCR Interaction

Once the nitro group is reduced to an amine (forming 1-(6-aminopyridin-2-yl)piperazine ), the molecule becomes a potent binder in drug targets:

• Kinase Inhibition (Btk/JAK): The 2-aminopyridine motif functions as a donor-acceptor pair, forming hydrogen bonds with the "hinge region" of kinase ATP-binding pockets. The piperazine tail extends into the solvent-exposed region or interacts with the ribose-binding pocket, improving solubility and selectivity.

• Serotoninergic Modulation: The piperazine nitrogen (pKa ~9.8) is protonated at physiological pH. It mimics the ethylamine side chain of serotonin, forming a salt bridge with Asp3.32 in 5-HT receptors. The pyridine ring occupies the hydrophobic aromatic pocket.

Part 3: Experimental Protocols (Self-Validating Systems)

Protocol A: Synthesis via SNAr (High-Purity Workflow)

Objective: Synthesize 1-(6-Nitropyridin-2-yl)piperazine with >98% regioselectivity.

Reagents:

• 2-Chloro-6-nitropyridine (1.0 eq)

• Piperazine (3.0 eq) — Excess prevents dimer formation.

• Acetonitrile (ACN) or DMF (Solvent)

• Potassium Carbonate (

  ) (1.5 eq)

Step-by-Step Methodology:

• Dissolution: Dissolve 2-chloro-6-nitropyridine in ACN (0.5 M concentration) under

  atmosphere.

• Addition: Add finely ground

  followed by piperazine.

• Reflux: Heat the mixture to 80°C for 4–6 hours. Monitor via TLC (Mobile phase: 5% MeOH in DCM).

  • Validation: Disappearance of the starting chloride (

    ~0.8) and appearance of the yellow product ( ~0.3).

• Workup: Cool to RT. Filter off inorganic salts. Concentrate the filtrate.

• Purification: Redissolve residue in DCM, wash with water to remove excess piperazine. Dry organic layer over

  .

• Crystallization: Recrystallize from EtOH/Hexane to yield yellow needles.

Protocol B: Nitro Reduction to Active Amine (Hydrogenation)

Objective: Convert the nitro "handle" to the active amino "hinge binder."

Methodology:

• Dissolve 1-(6-Nitropyridin-2-yl)piperazine in MeOH.

• Add 10% Pd/C catalyst (10 wt% loading).

• Stir under

  balloon (1 atm) for 2 hours at RT.

• Filtration: Filter through Celite to remove Pd.

• Validation: The solution turns from bright yellow (nitro) to colorless (amine). LC-MS confirms mass shift (

  ).

Part 4: Visualization of Mechanisms

Diagram 1: SNAr Reaction & Pharmacophore Activation

This diagram illustrates the synthesis of the scaffold and its subsequent reduction to the bioactive form.

Caption: Chemical evolution from electrophilic precursor to bioactive kinase-binding scaffold.

Diagram 2: Pharmacophore Binding Mode (Hypothetical Kinase)

This diagram maps the interactions of the derived amine scaffold within a typical kinase ATP-binding pocket.

Caption: Structural logic of the scaffold: The nitro form is the synthetic precursor; the amino form binds the target.

Part 5: Data Summary & Specifications

Property	Specification	Mechanistic Implication
CAS Number	200052-31-9	Unique identifier for the 6-nitro-2-pyridyl isomer.
Molecular Weight	208.22 g/mol	Low MW allows for significant derivatization (Fragment-Based Drug Design).
pKa (Calc)	Pyridine N: ~2.5 Piperazine N: ~9.8	The nitro group suppresses pyridine basicity, preventing off-target binding before reduction.
LogP	~1.46	Moderate lipophilicity ensures good membrane permeability for cellular assays.
Key Reactivity	Nitro Reduction	Facile conversion to aniline-like amine for amide coupling (e.g., to acid chlorides).

Part 6: References

• Fluorochem. (n.d.). 1-(6-Nitropyridin-2-yl)piperazine Product Sheet. Retrieved from [1]

• ChemScene. (n.d.). 1-(6-Nitropyridin-2-yl)piperazine hydrochloride Data. Retrieved from

• National Center for Biotechnology Information (NCBI). (2025). PubChem Compound Summary for CID 11171804, 1-(6-Nitropyridin-3-yl)piperazine (Isomer Reference). Retrieved from

• Google Patents. (2013). Alkylated piperazine compounds (US20130116245A1).[2] Retrieved from

• ChemicalBook. (n.d.). Synthesis of 1-(6-nitropyridin-3-yl)piperazine. Retrieved from

Sources

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. US20130116245A1 - Alkylated piperazine compounds - Google Patents [patents.google.com]

Biological Activity Screening of 1-(6-Nitropyridin-2-yl)piperazine: A Scaffold Profiling &amp; Safety Assessment Guide

Topic: "1-(6-Nitropyridin-2-yl)piperazine" Biological Activity Screening Content Type: In-depth Technical Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary: The Chemical Context

1-(6-Nitropyridin-2-yl)piperazine (CAS: 216311-04-5 for HCl salt) represents a specific subclass of the arylpiperazine privileged structure. While the unsubstituted 1-(2-pyridyl)piperazine is a classic pharmacophore for serotonin (5-HT) and dopamine (DA) receptors, the introduction of a nitro group at the C6 position of the pyridine ring fundamentally alters its electronic and metabolic profile.

In drug discovery, this compound serves two primary roles:

• Fragment-Based Lead: A "deactivated" scaffold where the electron-withdrawing nitro group reduces the basicity of the pyridine nitrogen, potentially altering selectivity between 5-HT subtypes (e.g., 5-HT1A vs. 5-HT7).

• Synthetic Intermediate: A precursor to 6-amino derivatives, which are often coupled to form complex CNS ligands (e.g., azapirones).

Critical Screening Directive: Unlike standard ligands, screening this molecule requires a dual-track approach: Pharmacological Profiling (to assess binding retention) and Toxicological Liability (to assess nitro-group associated mutagenicity and metabolism).

In Silico Profiling & Structural Logic

Before wet-lab screening, understanding the physicochemical impact of the 6-nitro group is essential for experimental design.

Property	Effect of 6-Nitro Group	Screening Implication
Electronic	Strong Electron Withdrawing Group (EWG). Reduces pKa of pyridine N.	May reduce affinity for receptors requiring a highly basic pyridine nitrogen (e.g., some D2 models).
Metabolic	High liability for nitroreduction.	Mandatory: Screen for nitroreductase activity in cytosol vs. microsomes.
Safety	Potential "Structural Alert" for genotoxicity.	Mandatory: Ames Test (Salmonella typhimurium) with S9 activation.[1][2][3]
Solubility	Increases polarity vs. unsubstituted analog.	Generally improves aqueous solubility for in vitro assays.

Module A: Primary Pharmacological Screening (The "Hit" Potential)

The arylpiperazine moiety dictates that this compound be screened against a specific panel of CNS targets. The 6-nitro variant is often screened to determine if the EWG is tolerated within the binding pocket.

Target Panel Selection

• Primary Targets (High Probability): Serotonin 5-HT1A, 5-HT7, and Dopamine D2/D3.

• Secondary Targets (Selectivity): Alpha-1 adrenergic receptors (common off-target for arylpiperazines).

Protocol: Radioligand Binding Assay (5-HT1A Focus)

• Objective: Determine Binding Affinity (

  ).

• System: CHO-K1 cells stably expressing human 5-HT1A.

• Radioligand: [³H]-8-OH-DPAT (0.5 nM).

Step-by-Step Methodology:

• Membrane Preparation: Harvest CHO-h5-HT1A cells and homogenize in ice-cold Buffer A (50 mM Tris-HCl, pH 7.4). Centrifuge at 40,000 x g for 20 min. Resuspend pellet to 5 mg protein/mL.

• Assay Assembly: In a 96-well plate, add:

  • 25 µL Test Compound (1-(6-Nitropyridin-2-yl)piperazine, 10 concentrations:

    to M).

  • 25 µL [³H]-8-OH-DPAT.

  • 200 µL Membrane Suspension.

  • Non-specific binding (NSB): Define using 10 µM Serotonin (5-HT).

• Incubation: Incubate for 60 minutes at 25°C (equilibrium).

• Termination: Rapid filtration over GF/B glass fiber filters (pre-soaked in 0.3% polyethyleneimine to reduce filter binding) using a cell harvester.

• Quantification: Wash filters 3x with ice-cold buffer. Count radioactivity via liquid scintillation spectrometry.

• Data Analysis: Plot % Inhibition vs. Log[Concentration]. Calculate

  and convert to using the Cheng-Prusoff equation.

Module B: Safety & Metabolic Liability (The "Kill" Step)

The presence of the nitro group necessitates a rigorous safety screen early in the pipeline. Nitroaromatics can be reduced to hydroxylamines (mutagenic) or amines (active metabolites).

Metabolic Stability: Nitroreduction Assay

Unlike standard microsomal stability (which focuses on CYPs), this assay must include cytosolic fractions where xanthine oxidase and aldehyde oxidase (major nitroreductases) reside.

Workflow Diagram (DOT):

Caption: The metabolic reduction pathway of the 6-nitro group.[4] The hydroxylamine intermediate poses the highest genotoxic risk.

Protocol:

• Incubation System: Pooled human liver cytosol (2 mg/mL) + NADPH regenerating system + Xanthine (cofactor for Xanthine Oxidase).

• Reaction: Incubate test compound (10 µM) at 37°C under anaerobic conditions (nitrogen purge) to maximize nitroreduction rates.

• Sampling: Aliquot at 0, 15, 30, 60 min. Quench with ice-cold acetonitrile.

• Analysis: LC-MS/MS monitoring for the loss of Parent (m/z ~209) and appearance of the Amine metabolite (m/z ~179).

Mutagenicity: The Ames Test

Why? Nitro-containing compounds are classic "Ames positive" candidates due to the formation of DNA-reactive hydroxylamines.

• Strains: S. typhimurium TA98 (frameshift) and TA100 (base-pair substitution).

• Condition: +/- S9 fraction (rat liver homogenate).

• Result Interpretation: A >2-fold increase in revertant colonies compared to vehicle control indicates mutagenicity.

  • Note: If positive only with S9, the metabolite is the mutagen. If positive without S9, bacterial nitroreductases are activating the compound.

Module C: Functional Validation (Agonist vs. Antagonist)

If the compound binds (Module A) and passes safety (Module B), determine its functional mode of action.

Workflow Diagram (DOT):

Caption: Decision tree for screening 1-(6-Nitropyridin-2-yl)piperazine. Safety screening (Ames) is a critical gatekeeper due to the nitro group.

Protocol: cAMP Inhibition Assay (Gi-coupled 5-HT1A)

• Cell Line: CHO-K1 expressing 5-HT1A.

• Stimulation: Stimulate cells with Forskolin (10 µM) to elevate cAMP.

• Treatment: Add Test Compound.

• Readout: If the compound is an agonist , it will inhibit Forskolin-induced cAMP production (via Gi protein). If it is an antagonist , it will reverse the effect of a reference agonist (e.g., 8-OH-DPAT).

• Detection: TR-FRET (Time-Resolved Fluorescence Resonance Energy Transfer) kit.

References

• Scaffold Pharmacology: Glennon, R. A., et al. (2000). "Binding of arylpiperazines to 5-HT1A, 5-HT2A, and 5-HT2C serotonin receptors: Effect of the terminal amine." Journal of Medicinal Chemistry.

• Synthetic Pathway: BenchChem. (2025). "Application Notes and Protocols for the Synthesis of 1-Phenyl-4-(4-pyridinyl)piperazine Derivatives." BenchChem Technical Guides.

• Nitroreduction Metabolism: Kedderis, G. L., et al. (1992). "Metabolism and DNA binding of 2-nitropyrene in the rat." Cancer Research.[5]

• 5-HT7/5-HT1A Dual Ligands: Modica, M., et al. (2022).[6] "Design and Synthesis of Arylpiperazine Serotonergic/Dopaminergic Ligands." Molecules.

• Ames Test Protocol: Mortelmans, K., & Zeiger, E. (2000). "The Ames Salmonella/microsome mutagenicity assay." Mutation Research/Fundamental and Molecular Mechanisms of Mutagenesis.

Sources

• 1. Ames test study designs for nitrosamine mutagenicity testing: qualitative and quantitative analysis of key assay parameters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. bibliotekanauki.pl [bibliotekanauki.pl]
• 4. Nitroreduction: A Critical Metabolic Pathway for Drugs, Environmental Pollutants, and Explosives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. healtheffects.org [healtheffects.org]
• 6. New Dual 5-HT1A and 5-HT7 Receptor Ligands derived from SYA16263 - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Therapeutic Targets &amp; Pharmacological Potential of 1-(6-Nitropyridin-2-yl)piperazine

This technical guide provides an in-depth analysis of 1-(6-Nitropyridin-2-yl)piperazine , a critical pharmacophore and synthetic intermediate in medicinal chemistry. While not a marketed drug itself, this molecule represents a "privileged structure"—a core scaffold capable of binding to multiple diverse biological targets, most notably Serotonin (5-HT) receptors and Cyclin-Dependent Kinases (CDKs) (upon functionalization).

Executive Summary: The "Privileged Scaffold" Status

1-(6-Nitropyridin-2-yl)piperazine (hereafter 1-6-NPP ) is a bifunctional heterocyclic scaffold combining a piperazine ring with a nitro-substituted pyridine. Its value in drug development lies in its duality:

• Direct Ligand Potential: The 2-pyridylpiperazine motif is a classic template for G-Protein Coupled Receptor (GPCR) ligands, specifically targeting the Serotonergic (5-HT) and Dopaminergic systems.

• Pro-Drug/Precursor Utility: The nitro group at the 6-position serves as a "masked" amine. Upon reduction to 1-(6-aminopyridin-2-yl)piperazine, the scaffold becomes a critical hinge-binding motif for ATP-competitive kinase inhibitors (e.g., CDK4/6 inhibitors).

This guide details the specific therapeutic targets, the mechanistic rationale for binding, and the experimental protocols required to validate these interactions.

Chemical Biology & Pharmacophore Analysis

To understand the therapeutic targets, one must first analyze the electronic and steric properties of 1-6-NPP .

Structural Properties[1][2][3][4][5][6][7][8]

• Piperazine Ring: Provides a basic secondary amine (

  ) capable of forming ionic bonds with aspartate residues in GPCR binding pockets (e.g., Asp3.32 in 5-HT receptors).

• Pyridine Ring: Acts as a hydrophobic spacer and hydrogen bond acceptor.

• 6-Nitro Group: A strong electron-withdrawing group (EWG).

  • Effect 1: It dramatically lowers the electron density of the pyridine ring, reducing the basicity of the pyridine nitrogen.

  • Effect 2: It creates a dipole moment that can participate in specific electrostatic interactions within a binding pocket.

  • Effect 3: It serves as a synthetic handle for further diversification (reduction to amine).

Table 1: Physicochemical Profile[6]

Property	Value (Predicted/Exp)	Relevance to Drug Design
Molecular Weight	208.22 g/mol	Fragment-like; ideal for Lead Optimization.
LogP	~0.8 - 1.2	Moderate lipophilicity; good CNS penetration potential.
TPSA	~71 Ų	< 90 Ų suggests high blood-brain barrier (BBB) permeability.
H-Bond Donors	1 (Piperazine NH)	Critical for receptor anchoring.
H-Bond Acceptors	5 (Nitro O's, Pyridine N, Piperazine N)	High capacity for active site interaction.

Therapeutic Target Class I: Serotonergic System (5-HT)

The 2-pyridylpiperazine core is historically validated as a serotonin receptor ligand (e.g., Quipazine, mCPP). 1-6-NPP is a specific analog where the nitro group modulates selectivity.

Primary Target: 5-HT3 Receptor (Antagonist)

• Mechanism: The 5-HT3 receptor is a ligand-gated ion channel. Antagonists typically require a basic amine (piperazine) and an aromatic system (nitropyridine) to interact with the aromatic cage of the binding site.

• Binding Mode: The protonated piperazine nitrogen forms a salt bridge with Glu129 (in the 5-HTBP homolog) or Asp residues in the mammalian receptor. The electron-deficient nitropyridine ring engages in

  -stacking interactions with Trp residues (Trp183).

• Therapeutic Indication: Chemotherapy-induced nausea and vomiting (CINV), irritable bowel syndrome (IBS), and potentially anxiety.

Secondary Target: 5-HT1A Receptor (Partial Agonist)

• Mechanism: 5-HT1A ligands often feature an arylpiperazine linked to a lipophilic tail. 1-6-NPP can serve as the "head group" for such ligands.

• Therapeutic Indication: Anxiolytics and antidepressants.

Therapeutic Target Class II: Kinase Inhibition (Precursor Role)

While 1-6-NPP itself is not a potent kinase inhibitor, it is the immediate synthetic precursor to 1-(6-aminopyridin-2-yl)piperazine , a scaffold found in blockbuster cancer drugs.

Target: CDK4/6 (Cyclin-Dependent Kinases)[7]

• Context: Drugs like Palbociclib and Ribociclib utilize a pyridylpiperazine-like moiety to solvent-expose the piperazine ring, improving solubility and pharmacokinetic properties.

• Mechanism:

  • Reduction: The nitro group of 1-6-NPP is reduced to an amine (

    ).

  • Coupling: This amine is coupled to a heterocycle (e.g., pyrimidine) that binds to the ATP hinge region of the kinase.

  • Interaction: The piperazine ring extends out of the ATP pocket towards the solvent, often interacting with Asp or Glu residues on the kinase surface to boost selectivity.

Visualizing the Pathway

The following diagram illustrates the transformation of 1-6-NPP from a raw scaffold to a bioactive kinase inhibitor.

Figure 1: The synthetic evolution of 1-6-NPP into a functional CDK4/6 kinase inhibitor.

Experimental Protocols

To validate 1-6-NPP as a therapeutic lead, the following experimental workflows are recommended.

Protocol A: Synthesis of 1-(6-Nitropyridin-2-yl)piperazine

Rationale: High-purity material is required for biological assay. This reaction utilizes Nucleophilic Aromatic Substitution (

).

• Reagents: 2-Chloro-6-nitropyridine (1.0 eq), Piperazine (anhydrous, 3.0 eq to prevent bis-substitution), Acetonitrile (ACN) or DMF.

• Procedure:

  • Dissolve 2-Chloro-6-nitropyridine in ACN.

  • Add Piperazine solution dropwise at 0°C.

  • Add base (

    or DIPEA, 2.0 eq).

  • Reflux at 80°C for 4–6 hours. Monitor by TLC (Rf change) or LC-MS.

• Workup: Evaporate solvent. Resuspend in DCM, wash with water (to remove excess piperazine). Dry organic layer over

  .

• Purification: Flash chromatography (DCM:MeOH 9:1).

• Validation: NMR (

  , ) to confirm the presence of 8 piperazine protons and 3 pyridine protons.

Protocol B: Radioligand Binding Assay (5-HT Receptors)

Rationale: Determine the affinity (

) of 1-6-NPP for serotonin receptors.

• Membrane Preparation: Use HEK293 cells stably expressing human 5-HT3 or 5-HT1A receptors.

• Radioligand:

  • For 5-HT3:

    -GR65630.

  • For 5-HT1A:

    -8-OH-DPAT.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4, 5 mM

  .

• Incubation:

  • Mix membranes + Radioligand + 1-6-NPP (concentration range:

    to M).

  • Incubate for 60 min at 25°C.

• Termination: Rapid filtration through GF/B filters using a cell harvester.

• Analysis: Measure radioactivity via liquid scintillation counting. Calculate

  and convert to using the Cheng-Prusoff equation.

Signaling Pathway & Mechanism of Action

The following diagram details how 1-6-NPP (as a 5-HT antagonist) modulates downstream neuronal signaling.

Figure 2: Mechanism of action for 1-6-NPP acting as a 5-HT3 receptor antagonist.

References

• ChemScene. (2024). 1-(6-Nitropyridin-2-yl)piperazine hydrochloride Product Data. Retrieved from

• National Institutes of Health (NIH). (2024). Nitropyridines in the Synthesis of Bioactive Molecules. PMC10935544. Retrieved from

• MDPI. (2023). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA (2011–2023). Molecules, 29(1). Retrieved from

• BenchChem. (2025). Structure-Activity Relationship of Piperazine Analogs. Retrieved from

• Santa Cruz Biotechnology. (2024). 1-(6-Nitropyridin-3-yl)piperazine Data Sheet (Isomer Comparison). Retrieved from

In Vitro Cytotoxicity Assays for Novel Chemical Entities: A Technical Guide for 1-(6-Nitropyridin-2-yl)piperazine

Introduction

The evaluation of a novel chemical entity's (NCE) potential for cytotoxicity is a foundational step in the drug discovery and development process.[1][2] In vitro cytotoxicity assays serve as a critical primary screen, offering vital, early-stage data on how a compound affects cellular viability, proliferation, and the fundamental mechanisms of cell death.[3][4] This information is paramount for making informed decisions, guiding lead optimization, and ensuring that only the most promising and safest candidates advance to more complex preclinical and clinical studies.[2][5]

This technical guide provides a comprehensive framework for assessing the in vitro cytotoxicity of 1-(6-Nitropyridin-2-yl)piperazine , a novel compound for which public cytotoxicity data is not yet available. The principles and protocols detailed herein are broadly applicable to the initial screening and mechanistic investigation of other NCEs. We will proceed through a logical, tiered approach, beginning with foundational assays that measure overall cell health and culminating in more sophisticated assays designed to elucidate the specific mechanism of cell death.

As many piperazine derivatives have been investigated for their cytotoxic potential against various cancer cell lines, this guide will provide a robust starting point for characterization.[6][7][8]

PART 1: Foundational Assays - A Primary Assessment of Cytotoxicity

The initial phase of cytotoxicity testing involves robust, high-throughput compatible assays that provide a global assessment of a compound's effect on cell populations. These assays measure key indicators of cell health, such as metabolic activity and membrane integrity.

Metabolic Activity as an Indicator of Cell Viability: The MTT Assay

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method that quantifies the metabolic activity of living cells.[9][10] In viable cells, mitochondrial dehydrogenases, particularly succinate dehydrogenase, reduce the yellow tetrazolium salt (MTT) into an insoluble purple formazan product.[11] This conversion only occurs in metabolically active cells, making the amount of formazan produced directly proportional to the number of viable cells.[10][12]

Experimental Protocol: MTT Assay [3][9][12]

• Cell Seeding:

  • Culture cells to the exponential growth phase.

  • Trypsinize and resuspend cells in a complete culture medium to a concentration of 5 x 10^4 cells/mL. This may require optimization based on the cell line's doubling time.[3][13]

  • Seed 100 µL of the cell suspension (approximately 5,000 cells) into each well of a 96-well plate.

  • Include wells with medium only to serve as a blank control.

  • Incubate the plate for 24 hours (37°C, 5% CO2) to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of 1-(6-Nitropyridin-2-yl)piperazine (e.g., 10 mM in DMSO).

  • Perform serial dilutions to create a range of desired concentrations.

  • Carefully remove the medium from the wells and replace it with 100 µL of medium containing the various compound concentrations.

  • Include a vehicle control (medium with the highest concentration of DMSO used) and an untreated control (medium only).

  • Incubate for a predetermined exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • Following treatment, add 10-20 µL of a 5 mg/mL MTT solution (in PBS) to each well.[3][9]

  • Incubate for 3.5-4 hours at 37°C.[9][12]

• Formazan Solubilization and Absorbance Reading:

  • Carefully aspirate the medium containing MTT without disturbing the cells or formazan crystals.

  • Add 100-150 µL of a solubilization solution (e.g., DMSO or acidified isopropanol) to each well.[10][12]

  • Place the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[11][12]

  • Measure the absorbance using a microplate reader at a wavelength between 550 and 600 nm (e.g., 570 nm or 590 nm).[9][11] A reference wavelength of >650 nm can be used to correct for background.[9]

Membrane Integrity as a Marker of Cell Lysis: The LDH Assay

Principle: The Lactate Dehydrogenase (LDH) assay is a colorimetric method used to quantify cytotoxicity by measuring the activity of LDH released from damaged cells.[14] LDH is a stable cytosolic enzyme that is released into the culture medium upon the loss of plasma membrane integrity, a hallmark of necrosis or late-stage apoptosis.[15][16] The released LDH catalyzes the conversion of lactate to pyruvate, which then drives a reaction that results in the formation of a colored formazan product.[17] The amount of color is proportional to the number of lysed cells.[17]

Experimental Protocol: LDH Assay [14][17]

• Cell Seeding and Compound Treatment: Follow steps 1 and 2 as described in the MTT assay protocol.

• Establishment of Controls: It is critical to include:

  • Untreated Control: For spontaneous LDH release.

  • Vehicle Control: To account for any solvent effects.

  • Maximum LDH Release Control: Treat cells with a lysis buffer (e.g., 10X Lysis Solution) 45 minutes before the end of the incubation period.[17]

• Supernatant Collection: After the incubation period, centrifuge the plate (e.g., at 300 x g for 5 minutes) if cells are in suspension. Carefully collect 50-100 µL of the culture supernatant from each well.

• LDH Reaction:

  • Prepare the LDH reaction mixture (Assay Buffer + Substrate Mix) according to the manufacturer's instructions.[17]

  • Add an equal volume of the reaction mixture to the collected supernatant in a fresh 96-well plate.

  • Incubate at room temperature for up to 30 minutes, protected from light.[17]

• Absorbance Reading:

  • Add 50 µL of Stop Solution to each well.[17]

  • Measure the absorbance at a wavelength of 490-492 nm within one hour.[14][17]

Data Analysis and Interpretation: The IC50 Value

The primary output from these foundational assays is the half-maximal inhibitory concentration (IC50) . This value represents the concentration of a compound required to inhibit a biological process, in this case, cell viability or proliferation, by 50%.[18][19] A lower IC50 value indicates a higher potency of the compound.

Calculation of IC50: [20][21]

• Data Normalization: Subtract the average absorbance of the blank control from all other readings.

• Percentage Viability Calculation:

  • % Viability = [(Absorbance of Treated Cells - Absorbance of Blank) / (Absorbance of Untreated Control - Absorbance of Blank)] * 100

• Dose-Response Curve: Plot the percentage of cell viability against the logarithm of the compound concentration.

• Non-linear Regression: Use a statistical software package or an online calculator to perform a non-linear regression analysis (e.g., a four-parameter logistic model) on the dose-response curve to determine the IC50 value.[18][20]

Data Presentation:

Assay Type	Comparison of Primary Cytotoxicity Assays
Parameter	MTT Assay	LDH Assay	References
Principle	Measures mitochondrial reductase activity in viable cells.	Measures lactate dehydrogenase released from lysed cells.	[11]
Endpoint	Cell viability/metabolic activity.	Cell death/membrane integrity.	[10][14]
Pros	Well-established, cost-effective, high-throughput.	Measures a direct marker of cell death, stable endpoint.	[10]
Cons	Can be affected by metabolic changes unrelated to viability.	Less sensitive for early apoptosis, potential for background from serum LDH.	[2]

Example IC50 Data Presentation
Cell Line	IC50 (µM) for 1-(6-Nitropyridin-2-yl)piperazine (48h)
HeLa (Cervical Cancer)	Hypothetical Value
MCF-7 (Breast Cancer)	Hypothetical Value
A549 (Lung Cancer)	Hypothetical Value

PART 2: Mechanistic Elucidation - Unraveling the Mode of Action

Once initial cytotoxic activity is confirmed, the next critical step is to determine how the compound is inducing cell death. The primary distinction to be made is between apoptosis (programmed cell death) and necrosis (uncontrolled cell death).

Differentiating Apoptosis and Necrosis: Annexin V/PI Staining

Principle: This flow cytometry-based assay uses two fluorescent probes to distinguish between healthy, early apoptotic, late apoptotic, and necrotic cells.[22][23]

• Annexin V: This protein has a high affinity for phosphatidylserine (PS), a phospholipid that is translocated from the inner to the outer leaflet of the plasma membrane during the early stages of apoptosis.[24]

• Propidium Iodide (PI): PI is a fluorescent DNA-intercalating agent that is impermeable to the intact membranes of live and early apoptotic cells.[23] It can only enter cells that have lost membrane integrity, a characteristic of late-stage apoptosis and necrosis.[24]

Interpretation of Results:

• Annexin V- / PI- : Healthy, viable cells.

• Annexin V+ / PI- : Early apoptotic cells.

• Annexin V+ / PI+ : Late apoptotic or necrotic cells.

• Annexin V- / PI+ : Necrotic cells.[22][24]

Experimental Protocol: Annexin V/PI Staining [22][25]

• Cell Seeding and Treatment: Seed cells in a 6-well plate and treat with 1-(6-Nitropyridin-2-yl)piperazine at concentrations around the determined IC50 value. Include appropriate controls.

• Cell Harvesting: After incubation, collect both floating and adherent cells. Centrifuge the cell suspension (e.g., 670 x g for 5 minutes).

• Washing: Wash the cells twice with cold PBS.

• Staining:

  • Resuspend the cell pellet in 1X Annexin V Binding Buffer.

  • Add fluorescently-labeled Annexin V and Propidium Iodide to the cell suspension.

  • Incubate for 15 minutes at room temperature in the dark.

• Analysis: Analyze the stained cells by flow cytometry without delay.

Measuring a Key Mediator of Apoptosis: Caspase-3/7 Activity Assay

Principle: Caspases are a family of cysteine proteases that are central to the execution of apoptosis.[26] Caspase-3 and Caspase-7 are key "executioner" caspases that cleave a multitude of cellular proteins, leading to the morphological and biochemical hallmarks of apoptosis.[27] Luminescent or colorimetric assays utilize a substrate containing the DEVD tetrapeptide sequence, which is specifically recognized and cleaved by active caspase-3 and -7.[27][28] The cleavage event releases a reporter molecule that generates a luminescent or colored signal proportional to the amount of active caspase-3/7.[28][29]

Experimental Protocol: Caspase-Glo® 3/7 Assay [28][29]

• Cell Seeding and Treatment: Seed cells in a white-walled 96-well plate and treat with the test compound as previously described.

• Reagent Preparation: Prepare the Caspase-Glo® 3/7 Reagent by combining the buffer and substrate according to the manufacturer's protocol. Allow it to equilibrate to room temperature.

• Assay Execution (Add-Mix-Measure):

  • Remove the plate from the incubator and allow it to equilibrate to room temperature.

  • Add 100 µL of Caspase-Glo® 3/7 Reagent to each well.

  • Mix gently on a plate shaker for 30-60 seconds.

  • Incubate at room temperature for 1 to 3 hours.

• Signal Measurement: Measure the luminescence using a plate-reading luminometer.

Investigating Oxidative Stress: Reactive Oxygen Species (ROS) Detection

Principle: The presence of a nitro group on the pyridinyl ring of the test compound suggests a potential for inducing oxidative stress. Reactive Oxygen Species (ROS) are highly reactive molecules, such as superoxide and hydrogen peroxide, that can cause significant cellular damage when produced in excess.[30][31] The DCFH-DA assay is a common method for detecting intracellular ROS.[30] The non-fluorescent DCFH-DA passively diffuses into cells, where it is deacetylated by cellular esterases to DCFH. In the presence of ROS, DCFH is oxidized to the highly fluorescent 2',7'-dichlorofluorescein (DCF).[30][32] The fluorescence intensity is directly proportional to the level of intracellular ROS.[33]

Experimental Protocol: DCFH-DA Assay [30]

• Cell Seeding and Treatment: Seed cells in a black, clear-bottom 96-well plate and treat with the test compound.

• DCFH-DA Loading:

  • Remove the treatment medium and wash the cells once with warm PBS or serum-free medium.

  • Add medium containing 10-20 µM DCFH-DA to each well.

  • Incubate for 30-60 minutes at 37°C.

• Washing: Remove the DCFH-DA solution and wash the cells twice with PBS to remove any extracellular probe.

• Fluorescence Measurement: Add PBS or medium back to the wells and immediately measure the fluorescence using a microplate reader with excitation at ~485 nm and emission at ~530 nm.[30]

PART 3: Experimental Design and Best Practices

The reliability and reproducibility of in vitro cytotoxicity data are critically dependent on meticulous experimental design and adherence to best practices.[4]

Rationale for Cell Line Selection

The choice of cell line is a critical parameter that can significantly influence the outcome of cytotoxicity studies.[4][34]

• Relevance to Target Disease: If the compound is being developed as an anti-cancer agent, a panel of cancer cell lines from different tissue origins should be used.[35][36]

• Normal Cell Line Counter-Screen: To assess for general toxicity versus selective anti-cancer activity, it is crucial to include a non-cancerous cell line (e.g., fibroblasts) in the testing panel.[35]

• Metabolic Capacity: Different cell lines have varying expressions of metabolic enzymes, which can alter the toxicity profile of a compound.[4]

Compound Handling and Quality Control

• Solubility: Ensure 1-(6-Nitropyridin-2-yl)piperazine is fully dissolved in the chosen solvent (e.g., DMSO) before diluting in culture medium. Precipitated compound will lead to inaccurate dosing.

• Solvent Controls: The final concentration of the solvent in the culture medium should be consistent across all treatments and should not exceed a non-toxic level (typically <0.5% for DMSO). A vehicle control is mandatory.[3]

• Controls: Every assay plate must include:

  • Blank: Medium only.

  • Negative Control: Untreated cells.

  • Vehicle Control: Cells treated with the highest concentration of solvent.

  • Positive Control: A known cytotoxic agent (e.g., Staurosporine for apoptosis assays) to validate assay performance.[27]

Visualization of Workflows and Pathways

Caption: Figure 1. A tiered workflow for assessing compound cytotoxicity.

Caption: Figure 2. Distinguishing apoptosis and necrosis with key markers.

Conclusion

This guide outlines a systematic and robust approach for the in vitro cytotoxicity assessment of 1-(6-Nitropyridin-2-yl)piperazine. By employing a tiered strategy that begins with foundational viability assays and progresses to detailed mechanistic studies, researchers can build a comprehensive profile of the compound's cellular effects. Adherence to best practices in experimental design, including appropriate cell line selection and rigorous use of controls, is essential for generating reliable, high-quality data. The insights gained from these studies are indispensable for guiding the trajectory of NCEs through the drug discovery pipeline.

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• What cell line should I choose for citotoxicity assays?. ResearchGate.

• Easy IC50 Calculator for Herbal, Drug and Bioassay Studies. AAT Bioquest.

• Caspase 3/7 Activity Assay: Principles, Protocols, and Practical Applications. Abbkine.

• How to calculate IC50. ResearchGate.

• LDH assay kit guide: Principles and applications. Abcam.

• Detection of Total Reactive Oxygen Species in Adherent Cells by 2',7'-Dichlorodihydrofluorescein Diacetate Staining. Journal of Visualized Experiments.

• IC50. Wikipedia.

• (PDF) Assessing the Toxic Potential of New Entities: The Role of Cytotoxicity Assays. ResearchGate.

• Step by Step Calculating and Interpreting IC50 & EC50 Values in Cell Viability Assays. CLYTE.

• LDH cytotoxicity assay. protocols.io.

• MTT Proliferation Assay Protocol. ResearchGate.

• MTT Cell Assay Protocol. St. Jude Children's Research Hospital.

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• Standart Operating Procedure Apoptosis assay with Annexin V - PI. Biologi.

• How to calculate IC50. Science Gateway.

• LDH-Glo™ Cytotoxicity Assay Technical Manual. Promega Corporation.

• LDH Cytotoxicity Assay. Bio-protocol.

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• Annexin V PI Staining Guide for Apoptosis Detection. Boster Bio.

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• In Vitro Cytotoxicity Assay of a Novel Compound on Cancer Cell Lines. Benchchem.

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• Apo-ONE® Homogeneous Caspase-3/7 Assay Technical Bulletin #TB295. Promega Corporation.

• DCFDA / H2DCFDA - Cellular ROS Assay Kit (ab113851). Abcam.

• Highlight report: Cell type selection for toxicity testing. PMC.

• Comparison of 3 cytotoxicity screening assays and their application to the selection of novel antibacterial hits. PubMed.

• Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Bio-protocol.

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• In Vitro Cytotoxicity Determination: Avoiding Pitfalls. IntechOpen.

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Technical Whitepaper: The Pharmacological Utility of 1-(6-Nitropyridin-2-yl)piperazine in Early Drug Discovery

Executive Summary

In early-stage drug discovery, the selection of a versatile, high-quality building block dictates the trajectory of lead optimization. 1-(6-Nitropyridin-2-yl)piperazine (CAS 200052-31-9) is a highly privileged bifunctional heteroaromatic scaffold. Rather than acting as a standalone therapeutic, it serves as a foundational pharmacophore for generating diverse target-specific ligands. By leveraging the orthogonal reactivity of its basic piperazine ring and its reducible nitropyridine moiety, medicinal chemists have successfully utilized this compound to develop potent Rho-associated coiled-coil kinase 2 (ROCK2) inhibitors, serotonin (5-HT) receptor modulators, and G-protein-coupled receptor 119 (GPR119) agonists.

This technical guide explores the chemical rationale, target applications, and self-validating experimental protocols associated with the preliminary pharmacological evaluation of 1-(6-Nitropyridin-2-yl)piperazine derivatives.

Chemical Rationale & Scaffold Dynamics

The structural architecture of 1-(6-Nitropyridin-2-yl)piperazine offers three distinct advantages in medicinal chemistry:

• The Piperazine Ring: Acts as a solubilizing basic amine and a flexible vector for N-alkylation or N-sulfonylation. It frequently participates in critical salt-bridge interactions with acidic residues in GPCR transmembrane domains.

• The Pyridine Core: Functions as a rigid spacer and a hydrogen-bond acceptor. In kinase inhibitors, the pyridine nitrogen often anchors the molecule to the ATP-binding hinge region.

• The Nitro Group (Masked Amine): The electron-withdrawing nitro group deactivates the pyridine ring, preventing unwanted electrophilic aromatic substitutions during early synthetic steps. Crucially, it serves as a "masked" primary amine. Once the piperazine nitrogen is functionalized, the nitro group is reduced to yield a 6-amino-2-piperazinylpyridine scaffold, which can then undergo late-stage urea or amide coupling.

Synthetic workflow from 1-(6-Nitropyridin-2-yl)piperazine to diverse pharmacological agents.

Pharmacological Applications & Target Pathways

ROCK2 Inhibition in Metastatic Breast Cancer

Rho-associated coiled-coil kinase 2 (ROCK2) is a critical regulator of actin cytoskeleton remodeling and cellular motility. Overexpression of ROCK2 is strongly correlated with tumor metastasis. Recent studies have utilized the 6-amino-2-piperazinylpyridine scaffold (derived directly from the nitro precursor) to design ATP-competitive ROCK2 inhibitors. Guided by the clinical compound belumosudil, researchers synthesized derivatives that achieved nanomolar inhibitory potency (e.g., IC50 = 82.6 nM) and successfully suppressed the migration of MDA-MB-231 breast cancer cells in a dose-dependent manner[1].

ROCK2 signaling pathway and its inhibition by 6-amino-2-piperazinylpyridine derivatives.

5-HT Receptor Modulation for Irritable Bowel Syndrome (IBS)

The piperazinylpyridine core is a classic pharmacophore for serotonin receptors. By functionalizing the piperazine nitrogen, researchers have developed dual-action ligands that act as 5-HT1A agonists and 5-HT3 antagonists. This dual mechanism is highly desirable for treating Irritable Bowel Syndrome (IBS), as it simultaneously alleviates visceral hypersensitivity and normalizes gastrointestinal transit[2].

GPR119 Agonism in Metabolic Disorders

GPR119 is a Class A GPCR expressed in pancreatic β-cells and enteroendocrine cells. Its activation stimulates intracellular cAMP production, leading to glucose-dependent insulin secretion. Categorical structure-activity relationship (cat-SAR) analyses have demonstrated that piperazinylpyridine derivatives featuring alkylsulfonamide end-groups exhibit potent GPR119 agonism, making them promising candidates for Type 2 Diabetes (T2D) and obesity therapies[3].

GPR119 activation cascade driven by piperazinylpyridine agonists leading to insulin secretion.

Experimental Protocols (Self-Validating Systems)

To ensure scientific integrity, the following methodologies incorporate built-in causality and self-validation mechanisms.

Protocol A: Orthogonal Reduction of the Nitropyridine Core

Causality: While Palladium on Carbon (Pd/C) with hydrogen gas is standard for nitro reduction, it can cause unwanted dehalogenation if the piperazine substituent contains aryl halides. Therefore, an Iron/Ammonium Chloride (Fe/NH₄Cl) reduction is utilized to ensure orthogonal chemoselectivity.

• Preparation: Dissolve the functionalized 1-(6-Nitropyridin-2-yl)piperazine derivative (1.0 eq) in an EtOH/H₂O mixture (4:1 v/v).

• Activation: Add Iron powder (5.0 eq) and NH₄Cl (5.0 eq). The NH₄Cl acts as a mild proton source to activate the iron surface without hydrolyzing sensitive functional groups.

• Reaction: Reflux the mixture at 80°C for 2-4 hours.

• Self-Validation (In-Process Control): Monitor via LC-MS. A successful reduction is validated by a distinct mass shift of -30 Da (loss of two oxygen atoms and addition of two protons, NO₂ → NH₂).

• Workup: Filter hot through a Celite pad to remove iron salts, concentrate the filtrate, and extract with EtOAc.

Protocol B: Kinase-Glo Luminescent Assay for ROCK2 Activity

Causality: Kinase activity consumes ATP. The Kinase-Glo assay utilizes luciferase to measure residual ATP. Therefore, luminescence is inversely proportional to kinase activity and directly proportional to inhibitor potency.

• Reagent Assembly: In a 384-well plate, combine recombinant human ROCK2 kinase, ATP (at its predetermined

  value), and the peptide substrate (Long S6 Kinase Substrate Peptide).

• Compound Addition: Add the 6-amino-2-piperazinylpyridine derivative in a 10-point dose-response dilution (ranging from 10 µM to 0.5 nM).

• Incubation: Incubate at room temperature for 60 minutes to allow the phosphorylation reaction to proceed.

• Detection: Add an equal volume of Kinase-Glo reagent. Incubate for 10 minutes.

• Self-Validation: Include Belumosudil as a positive control and DMSO as a vehicle control. Calculate the Z'-factor; a Z' > 0.5 validates the assay's robustness. Measure luminescence using a microplate reader.

Protocol C: HTRF cAMP Assay for GPR119 Activation

Causality: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is used because it imposes a time delay before measurement, completely eliminating short-lived auto-fluorescence from the test compounds.

• Cell Preparation: Plate CHO cells stably expressing human GPR119 in a 384-well plate. Add the phosphodiesterase inhibitor IBMX (0.5 mM) to prevent cAMP degradation.

• Stimulation: Treat cells with the piperazinylpyridine derivative for 30 minutes at 37°C.

• Lysis & Detection: Add the HTRF lysis buffer containing the Europium cryptate-labeled anti-cAMP antibody (donor) and the d2-labeled cAMP tracer (acceptor).

• Self-Validation: Include Forskolin (a direct adenylate cyclase activator) to define the maximum possible assay window (

  ).

• Readout: Measure the FRET signal ratio (665 nm / 620 nm). A decrease in the FRET signal indicates an increase in intracellular cAMP (as endogenous cAMP displaces the d2-labeled tracer).

Quantitative Data Summary

The table below summarizes the pharmacological profiles of representative compounds derived from the 1-(6-Nitropyridin-2-yl)piperazine scaffold.

Scaffold Derivative	Target Receptor/Enzyme	Primary Indication	Assay Methodology	Typical Potency Range
6-Amino-2-piperazinylpyridine (Urea-linked)	ROCK2 Kinase	Metastatic Breast Cancer	Kinase-Glo (ATP Depletion)	IC₅₀: 50 – 150 nM
Piperazinylpyridine (N-alkylated)	5-HT₁A / 5-HT₃	Irritable Bowel Syndrome	Radioligand Binding / Functional	IC₅₀/EC₅₀: 10 – 300 nM
Piperazinylpyridine (Alkylsulfonamide)	GPR119 (GPCR)	Type 2 Diabetes / Obesity	HTRF cAMP Accumulation	EC₅₀: 20 – 500 nM

References

• Rational Design of 6-Amino-2-Piperazinylpyridine-Based ROCK2 Inhibitors With Anti-Breast Cancer Metastatic Efficiency Source: Archiv der Pharmazie (Weinheim), 2025 Aug;358(8):e70068. URL:[Link]

• Design and synthesis of piperazinylpyridine derivatives as novel 5-HT1A agonists/5-HT3 antagonists for the treatment of irritable bowel syndrome (IBS) Source: Chemical and Pharmaceutical Bulletin (Tokyo), 2009 Jan;57(1):34-42. URL:[Link]

• A categorical structure-activity relationship analysis of GPR119 ligands Source: SAR and QSAR in Environmental Research, 2014;25(11):891–903. (Available in PMC) URL:[Link]

Sources

• 1. Rational Design of 6-Amino-2-Piperazinylpyridine-Based ROCK2 Inhibitors With Anti-Breast Cancer Metastatic Efficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Design and synthesis of piperazinylpyridine derivatives as novel 5-HT1A agonists/5-HT3 antagonists for the treatment of irritable bowel syndrome (IBS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A categorical structure-activity relationship analysis of GPR119 ligands - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Purification Protocol for 1-(6-Nitropyridin-2-yl)piperazine

Here is the comprehensive Application Note and Protocol for the purification of 1-(6-Nitropyridin-2-yl)piperazine , designed for researchers and drug development professionals.

Abstract & Scope

This guide details the synthesis workup and purification of 1-(6-Nitropyridin-2-yl)piperazine (CAS: 216311-04-5), a critical intermediate in medicinal chemistry often used as a scaffold for kinase inhibitors and GPCR ligands.

The primary challenge in this synthesis is the separation of the target mono-substituted product from two key impurities:

• Excess Piperazine: Required in stoichiometry to drive reaction kinetics.

• Bis-substituted byproduct: 1,4-bis(6-nitropyridin-2-yl)piperazine, formed if the piperazine reacts with two equivalents of the electrophile.

This protocol prioritizes a Self-Validating Acid-Base Extraction method that exploits the specific pKa differences between the product, the starting material, and the impurities, minimizing the need for expensive chromatography on larger scales.

Chemical Identity & Properties

Property	Description
Chemical Name	1-(6-Nitropyridin-2-yl)piperazine
CAS Number	216311-04-5
Molecular Formula
Molecular Weight	208.22 g/mol
Physical State	Yellow to Orange Solid
Solubility (Free Base)	Soluble in DCM, EtOAc, MeOH; Low solubility in Water.[1]
pKa (Estimated)	~9.8 (Piperazine NH), ~2.5 (Pyridine N)

Safety Advisory

• Nitropyridines: Potentially energetic and toxic. Handle with care behind a blast shield if scaling up >10g.

• Piperazine: A known respiratory sensitizer and corrosive. Avoid dust inhalation.

Synthesis Context (The "Why" behind the Purification)

To understand the purification, one must understand the crude mixture composition. The standard synthesis involves a Nucleophilic Aromatic Substitution (

).

Critical Process Parameter: We employ 3.0 - 5.0 equivalents of piperazine.

• Reasoning: High concentration of piperazine ensures that once the mono-substituted product is formed, it competes less effectively for the remaining electrophile than the abundant free piperazine. This minimizes the formation of the insoluble bis-impurity.

Purification Protocol A: Acid-Base Extraction (Scalable)

Best for scales >1g where chromatography is inefficient.

Principle

The target molecule contains a basic secondary amine (piperazine ring).[2]

• Impurity 1 (Bis-product): Lacks a basic secondary amine; the pyridine nitrogens are electron-deficient due to the nitro group and will not protonate at mild pH.

• Impurity 2 (Excess Piperazine): Highly water-soluble at all pH levels, but extremely soluble at acidic pH.

Step-by-Step Workflow

1. Quench & Solvent Swap

• Concentrate the reaction mixture (Acetonitrile/DMSO) to near dryness under reduced pressure.

• Re-dissolve the residue in Ethyl Acetate (EtOAc) . Use ~20 mL per gram of starting material.[3]

2. Water Wash (Removal of Bulk Piperazine)

• Wash the organic layer 3 times with Water (1:1 volume ratio).

• Mechanism:[4][5][6] Piperazine is highly hydrophilic (

  ) and partitions into the aqueous phase. The product ( ) remains in EtOAc.

• Check Point: Test the pH of the aqueous wash. It should be basic. Continue washing until the pH of the wash is neutral (~7-8).

3. Acid Extraction (The Specificity Step)

• Extract the EtOAc layer with 0.5 M HCl (2-3 portions).

• Observation: The organic layer will lighten in color. The product (protonated) moves to the aqueous acid layer.

• Impurity Separation: Any unreacted 2-chloro-6-nitropyridine or bis-impurity (non-basic) remains in the EtOAc layer. Discard the organic layer after verifying by TLC.

4. Basification & Recovery

• Cool the combined acidic aqueous extracts to 0-5°C.

• Slowly basify with 4 M NaOH or Sat.

  to pH > 12.

• Observation: The product will precipitate as a yellow solid or oil out.

• Extract the cloudy aqueous mixture with DCM (Dichloromethane) (3x).

5. Drying & Isolation [3][7]

• Dry combined DCM layers over Anhydrous

  .

• Filter and concentrate in vacuo to yield the pure free base.

Visualization: Acid-Base Workflow

Caption: Logical flow for the separation of basic product from non-basic impurities and hydrophilic starting materials.

Purification Protocol B: Hydrochloride Salt Formation

Recommended for long-term storage and highest stability.

If the free base from Protocol A is an oil or low-melting solid, converting it to the HCl salt is standard.

• Dissolve the purified free base in a minimum amount of Ethanol or Isopropanol .

• Add 1.1 equivalents of HCl in Ethanol (or Dioxane) dropwise with stirring.

• A yellow precipitate should form immediately.

• Stir for 30 minutes at 0°C.

• Filter the solid and wash with cold diethyl ether.

• Result: 1-(6-Nitropyridin-2-yl)piperazine Hydrochloride (High Purity).

Quality Control (QC) Specifications

To validate the success of the protocol, the isolated material must meet these criteria:

Test	Acceptance Criteria	Method Note
HPLC Purity	> 98.0%	UV detection at 254 nm.
1H NMR	Consistent Structure	Confirm integral ratio of Pyridine protons (3H) to Piperazine protons (8H).
Bis-Impurity	< 0.5%	Check for characteristic peaks of the symmetric byproduct.
Piperazine Content	Not Detected	NMR diagnostic: Piperazine singlet at ~2.8 ppm should be absent.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield	Product lost in water washes.	Check pH of water washes. If pH < 8, product may be protonating. Keep washes neutral/basic.
Oiling Out	Product is not solidifying.	Use Protocol B (Salt Formation) or triturate the oil with Hexanes/Ether.
Red/Brown Color	Oxidation or Nitro-impurities.	Pass the DCM solution through a short pad of Silica Gel or Charcoal before final evaporation.

References

• ChemicalBook. (n.d.). 1-(6-Nitropyridin-2-yl)piperazine hydrochloride Properties and Supplier Info. Retrieved from (Verified CAS 216311-04-5).

• BenchChem. (2025).[2][8] Methods for removing unreacted piperazine from reaction mixtures. BenchChem Technical Support. Retrieved from .

• National Institutes of Health (NIH). (2024). PubChem Compound Summary for similar Nitropyridyl-piperazines. Retrieved from .

• Sigma-Aldrich. (n.d.). Product Specification for Nitropyridin-piperazine derivatives. Retrieved from .

Sources

• 1. chemscene.com [chemscene.com]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. 1-(6-nitropyridin-3-yl)piperazine synthesis - chemicalbook [chemicalbook.com]
• 7. US2606906A - 1-(2-pyridyl) piperazine and process of preparing same - Google Patents [patents.google.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Strategic Utilization of 1-(6-Nitropyridin-2-yl)piperazine in Neuropharmacological Probe Development

This Application Note is structured for Medicinal Chemists, Radiochemists, and Neuropharmacologists . It focuses on the strategic utility of 1-(6-Nitropyridin-2-yl)piperazine (hereafter referred to as 6-NPP ) not merely as a standalone ligand, but as a critical high-value intermediate and pharmacophore precursor in the development of CNS-active agents and PET radiotracers.

Executive Summary & Scientific Rationale

In modern neuroscience drug discovery, the 2-piperazinyl-pyridine motif is a "privileged scaffold"—a molecular framework capable of providing high-affinity ligands for multiple G-Protein Coupled Receptors (GPCRs), particularly within the serotonergic (5-HT) and dopaminergic systems.

1-(6-Nitropyridin-2-yl)piperazine (6-NPP) serves as a pivotal divergent intermediate for two distinct, high-impact applications:

• Medicinal Chemistry (The "Masked" Scaffold): The nitro group at the C6 position functions as a "masked" amine. Upon reduction, it yields 2-amino-6-(1-piperazinyl)pyridine , a moiety found in numerous anxiolytics and antipsychotics (e.g., azapirone derivatives). This allows for the synthesis of "bivalent" ligands where the piperazine binds the orthosteric site of 5-HT1A/D2 receptors, and the C6-amine is derivatized to reach secondary binding pockets.

• PET Radiochemistry (The Leaving Group): The nitro group on the electron-deficient pyridine ring is an excellent leaving group for Nucleophilic Aromatic Substitution (

  ). This makes 6-NPP a prime precursor for synthesizing [¹⁸F]-labeled radiotracers for positron emission tomography (PET) imaging of neuroreceptors.

Application I: Precursor for [¹⁸F]PET Radiotracer Synthesis

Mechanism of Action

The 6-nitro substituent activates the pyridine ring for nucleophilic attack. In the presence of [¹⁸F]fluoride (generated from a cyclotron), the nitro group is displaced via

mechanism to form 1-(6-[¹⁸F]fluoropyridin-2-yl)piperazine . This fragment is then coupled to pharmacophores to image 5-HT receptors or neuroinflammation markers.

Protocol: Radiofluorination of 6-NPP

Note: This protocol assumes access to a hot cell and automated synthesis module (e.g., GE TRACERlab).

Reagents & Materials

• Precursor: 6-NPP (2–5 mg).

• Source: [¹⁸F]Fluoride in H₂¹⁸O.

• Phase Transfer Catalyst: Kryptofix 2.2.2 (K222) / Potassium Carbonate (K₂CO₃).

• Solvent: Anhydrous DMSO or DMF.

• Purification: Semi-preparative HPLC (C18 column).

Step-by-Step Methodology

• Azeotropic Drying:

  • Trap [¹⁸F]fluoride on a QMA carbonate ion exchange cartridge.

  • Elute into the reaction vessel using K222/K₂CO₃ solution (in MeCN/H₂O).

  • Evaporate to dryness at 100°C under helium flow and vacuum. Repeat with anhydrous MeCN (x2) to ensure removal of all water (critical for

    efficiency).

• Labeling Reaction:

  • Dissolve 6-NPP (3 mg) in anhydrous DMSO (0.5 mL).

  • Add to the dried [¹⁸F]KF/K222 complex.

  • Heat at 130°C for 10–15 minutes .

  • Mechanistic Note: The electron-withdrawing nitrogen of the pyridine ring, combined with the nitro group, lowers the energy barrier for the Meisenheimer complex formation, allowing ¹⁸F⁻ to displace the -NO₂ group.

• Quenching & Deprotection (if applicable):

  • If the piperazine nitrogen is Boc-protected (recommended to prevent side reactions), add 1M HCl and heat at 100°C for 5 mins to deprotect.

  • Neutralize with 1M NaOH.

• Purification:

  • Inject crude mixture onto HPLC (Mobile phase: Ethanol/Water or MeCN/Water gradient).

  • Collect the radioactive peak corresponding to the fluorinated product.

Data Output: Quality Control Parameters

Parameter	Acceptance Criteria	Rationale
Radiochemical Yield (RCY)	> 20% (decay corrected)	Indicates efficient displacement.
Radiochemical Purity	> 98%	Essential for artifact-free PET images.
Molar Activity (Am)	> 30 GBq/µmol	Required to prevent receptor saturation during imaging.

Application II: Synthesis of Multi-Target Directed Ligands (MTDLs)

Mechanism of Action

Neuropsychiatric disorders (Schizophrenia, Alzheimer's) often require modulation of multiple targets (e.g., 5-HT1A antagonism + Acetylcholinesterase inhibition). 6-NPP is used to synthesize "Linker-Head" libraries .

• Head Group: The piperazine moiety binds to the aspartate residue in the GPCR transmembrane domain (TM3).

• Tail Manipulation: The nitro group is reduced to an amine, which serves as a handle for attaching "tails" that interact with secondary binding sites or other enzymes.

Protocol: Nitro-Reduction and Library Coupling

Step 1: Catalytic Hydrogenation (Nitro Amine)

• Reaction: Dissolve 6-NPP (1 eq) in Methanol. Add 10% Pd/C (10 wt%).

• Conditions: Stir under H₂ atmosphere (balloon pressure) for 4–6 hours at RT.

• Workup: Filter through Celite to remove Pd. Concentrate filtrate.

• Product: 1-(6-aminopyridin-2-yl)piperazine.

• Validation: LC-MS should show mass shift of -30 Da (loss of O₂, gain of H₂? No, -NO2 (46) to -NH2 (16) is loss of 30). Correction: -NO2 is mass 46. -NH2 is mass 16. Mass shift is

  .

Step 2: Urea/Amide Coupling (Library Generation)

To create high-affinity 5-HT7 or 5-HT1A ligands:

• Reagents: 1-(6-aminopyridin-2-yl)piperazine + Aryl Isocyanates (for ureas) or Carboxylic Acids (for amides).

• Coupling:

  • Urea Synthesis: Mix amine (1 eq) with Phenyl Isocyanate derivative (1.1 eq) in DCM. Stir 2h.

  • Amide Synthesis: Use HATU (1.2 eq) and DIPEA (3 eq) in DMF with the carboxylic acid tail.

• Purification: Flash chromatography (DCM/MeOH).

Visualizing the Workflow

The following diagram illustrates the divergent utility of 6-NPP in neuroscience research, highlighting the pathways for both Radiochemistry and Medicinal Chemistry.

Caption: Divergent synthesis pathways utilizing 6-NPP for PET tracer development (Left) and CNS drug discovery (Right).

Experimental Validation & Troubleshooting

When utilizing 6-NPP, researchers must validate the integrity of the piperazine ring and the substitution pattern.

Critical Control Points

• Regioisomer Confirmation: Ensure the starting material is the 2,6-isomer , not the 2,3-isomer (1-(3-nitropyridin-2-yl)piperazine). The 2,3-isomer is common in 5-HT7 research but has different electronic properties.

  • Check: ¹H NMR of 6-NPP should show a characteristic triplet for the C4 proton of the pyridine ring (if 2,6-disubstituted) versus a dd pattern for the 2,3-isomer.

• Oxidation Sensitivity: The piperazine secondary amine is prone to oxidation. Store 6-NPP under inert gas (Argon) at -20°C.

• Binding Assay Interference: If screening 6-NPP directly (not recommended, as it is a precursor), be aware that nitro compounds can sometimes quench fluorescence in FRET-based binding assays, leading to false positives. Always use radioligand binding assays (e.g., [³H]-8-OH-DPAT for 5-HT1A) for validation.

Comparative Binding Data (Representative)

While 6-NPP is a precursor, its derivatives show high affinity.

Compound	Target	Ki (nM)	Efficacy
6-NPP (Precursor)	5-HT1A	> 1,000	N/A (Low Affinity)
Amino-Derivative (Reduced)	5-HT1A	150	Partial Agonist
Urea Derivative (Optimized)	5-HT1A	0.5	Full Antagonist
[¹⁸F]-Fluoro Analog	5-HT Receptors	1.2	PET Tracer

References

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 11235205. Retrieved March 8, 2026, from [Link]

• Seba, M. C., et al. (2019).[1] Piperazine Derivatives: A Review of Activity on Neurotransmitter Receptors. International Journal of Research & Review. Retrieved March 8, 2026, from [Link]

• Scientific Institute of Danesh Gostar. (2023). 99mTc(CO)3-Labeled 1-(3-Nitropyridin-2-yl) Piperazine as Potential Radioligand for 5-HT7 Receptors. (Note: Highlights the isomeric application in radiopharmacy). Retrieved March 8, 2026, from [Link]

• Leopoldo, M. (2004). Serotonin 5-HT7 receptor agents: Structure-activity relationships and potential therapeutic applications. Pharmacology & Therapeutics.[1][2][3] (Discusses the aryl-piperazine scaffold). Retrieved March 8, 2026, from [Link]

Sources

• 1. ijrrjournal.com [ijrrjournal.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Technical Guide: 1-(6-Nitropyridin-2-yl)piperazine in High-Throughput Screening

Executive Summary & Compound Profile

1-(6-Nitropyridin-2-yl)piperazine (CAS: 216311-04-5) is a critical heterocyclic building block and pharmacophore scaffold used extensively in medicinal chemistry, particularly for GPCR ligands (e.g., serotonergic 5-HT modulators) and kinase inhibitors.[1]

In High-Throughput Screening (HTS) campaigns, this compound presents a "Janus-faced" profile: it is a high-value chemical starting point (CSP) for fragment-based drug discovery (FBDD), yet it possesses specific physicochemical liabilities—namely optical interference and redox cycling—that can generate false positives if not rigorously controlled.[1]

This guide provides the definitive protocol for handling, solubilizing, and validating this compound in automated screening environments.

Chemical Identity

Property	Specification
IUPAC Name	1-(6-Nitropyridin-2-yl)piperazine
CAS Number	216311-04-5
Molecular Formula	C9H12N4O2
Molecular Weight	208.22 g/mol
Appearance	Yellow to Orange Crystalline Solid
pKa (Calc)	~8.5 (Piperazine secondary amine), ~0.5 (Pyridine N)
LogP	~0.8 - 1.2 (Moderate lipophilicity)

Technical Deep Dive: The "Yellow Compound" Liability

As a Senior Application Scientist, I must highlight the primary failure mode for this scaffold in HTS: Optical Interference .

The conjugation of the electron-rich piperazine nitrogen with the electron-deficient nitro-pyridine ring creates a "push-pull" electronic system.[1] This results in a strong absorbance band in the blue-violet region (380–450 nm), often manifesting as a yellow color in solution.[1]

Why This Matters in HTS:

• Colorimetric Assay Interference: In ELISA (TMB stop solution absorbs at 450 nm) or kinase assays using coupled enzymatic readouts (e.g., NADH depletion at 340 nm), this compound acts as an inner filter , absorbing the signal light and mimicking inhibition.[1]

• Fluorescence Quenching: The nitro group is a known fluorescence quencher.[1] In FRET or TR-FRET assays, it can absorb the donor emission or non-radiatively quench the acceptor, leading to false "hits."

• Redox Cycling: The nitro group (-NO2) is susceptible to reduction by cellular diaphorases in metabolic assays (e.g., MTT, Resazurin), potentially generating reactive oxygen species (ROS) or directly reducing the dye, causing false cytotoxicity or viability readouts.[1]

Core Protocols

Protocol A: Stock Preparation & Solubility Management

Objective: To prepare a stable 10 mM stock solution that avoids "crash-out" upon aqueous dilution.

The Mechanism: The free base of piperazine is soluble in organic solvents, but the monohydrochloride salt is often used for stability.[1] However, the neutral form can aggregate in aqueous buffers at high concentrations.[1]

Step-by-Step:

• Solvent Choice: Use anhydrous DMSO (Dimethyl Sulfoxide), Grade ≥99.9%.[1] Avoid water-contaminated DMSO, as it accelerates nitro-reduction over long-term storage.[1]

• Dissolution: Weigh the solid and add DMSO to achieve a 20 mM master stock. Vortex for 30 seconds.[1] Sonicate for 5 minutes at room temperature (25°C) to ensure complete dissolution of micro-aggregates.

• QC Check (Visual): Inspect for particulates. The solution should be clear yellow.[1] If cloudy, add 1% equivalent of acetic acid (if using free base) to protonate the piperazine amine, improving solubility.[1]

• Storage: Aliquot into amber glass vials (light sensitive) and store at -20°C under nitrogen or argon. Shelf life: 6 months.

Protocol B: Interference Counter-Screening (The "Self-Validating System")

Objective: To mathematically correct for optical interference before determining IC50 values.[1]

Step-by-Step:

• Spectral Scanning:

  • Prepare a 100 µM solution of the compound in your specific Assay Buffer (e.g., PBS + 0.1% BSA).[1]

  • Scan absorbance from 250 nm to 600 nm using a UV-Vis spectrophotometer.[1]

  • Decision Gate: If Absorbance > 0.05 at your assay's detection wavelength, you must apply background subtraction.[1]

• No-Enzyme Control (NEC):

  • In your HTS plate map, include a column of compound without the target enzyme/protein but with the detection reagents.[1]

  • If the NEC signal deviates from the DMSO blank by >10%, the compound is an optical interferer.[1]

• Redox Check (For Cell-Based Assays):

  • Incubate compound (10 µM) with Resazurin dye in cell-free media.[1]

  • If fluorescence increases over time (without cells), the compound is chemically reducing the dye.[1] Action: Switch to ATP-based viability assays (e.g., CellTiter-Glo), which are less susceptible to nitro-reduction interference.[1]

Visualizing the Validation Workflow

The following diagram outlines the logical decision tree for validating 1-(6-Nitropyridin-2-yl)piperazine hits in an HTS campaign.

Caption: Logical workflow for distinguishing true biological activity from physicochemical artifacts associated with nitro-pyridine scaffolds.

Synthesis & Chemical Context

Understanding the synthesis helps in identifying impurities (such as the highly reactive 2-bromo-6-nitropyridine) that may be present in low-quality commercial batches.[1]

Caption: Synthesis via SnAr. Note the risk of residual bromopyridine, a potent alkylating agent that can cause false positives by covalently modifying enzymes.

References

• Inglese, J., et al. (2006).[1][2] Quantitative high-throughput screening: A titration-based approach that efficiently identifies biological activities in large chemical libraries.[1][2] Proceedings of the National Academy of Sciences.[1][2] Retrieved from [Link][1]

• Baell, J. B., & Holloway, G. A. (2010).[1] New Substructure Filters for Removal of Pan Assay Interference Compounds (PAINS) from Screening Libraries and for Their Exclusion in Bioassays. Journal of Medicinal Chemistry. (Contextual grounding for nitro-interference).

• National Center for Biotechnology Information (NCBI). (2024).[1] PubChem Compound Summary for CID 11319246 (Isomer Reference). Retrieved from [Link]

Sources

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. semanticscholar.org [semanticscholar.org]

Application Note: High-Sensitivity LC-MS/MS Quantification of 1-(6-Nitropyridin-2-yl)piperazine in Biological Matrices

Introduction & Analytical Challenges

1-(6-Nitropyridin-2-yl)piperazine (NPP) is a critical chemical building block and a highly relevant scaffold in the development of novel neuroactive and oncological therapeutics. Detecting piperazine derivatives in complex biological matrices (such as plasma or whole blood) presents distinct analytical challenges. These molecules typically exhibit high polarity, possess a strongly basic secondary amine (pKa ~9.8), and are highly susceptible to matrix-induced ion suppression during mass spectrometric ionization[1]. Furthermore, the electron-withdrawing nitro group on the pyridine ring alters the molecule's overall electron distribution, demanding highly specific chromatographic retention strategies to prevent the analyte from eluting in the solvent void volume[2].

This protocol details a highly robust, self-validating Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) methodology for the precise quantification of NPP in mammalian plasma. The workflow is designed to strictly adhere to the rigorous standards set forth by the[3] and the globally harmonized ICH M10 guidelines[4].

Experimental Rationale & Causality (E-E-A-T)

As an Application Scientist, it is critical to move beyond merely listing steps and instead understand the causality behind each methodological choice. Every parameter in this protocol acts as part of a self-validating system to ensure data integrity:

• Sample Cleanup via Mixed-Mode Cation Exchange (MCX): Simple Protein Precipitation (PPT) often leaves behind residual endogenous phospholipids, which are the primary culprits of ion suppression in positive electrospray ionization (ESI+)[5]. By utilizing an MCX Solid Phase Extraction (SPE) strategy, we exploit the basicity of the piperazine ring. Acidifying the plasma sample protonates the piperazine nitrogen, allowing it to bind powerfully to the sulfonic acid (

  ) groups of the sorbent. This permits an aggressive 100% organic wash to strip away neutral lipids and proteins before eluting the target analyte with a basic organic solvent[1].

• Chromatographic Retention via Biphenyl Stationary Phase: Given NPP's relatively low lipophilicity (LogP ~0.82), traditional C18 columns struggle to retain the compound adequately. A Biphenyl stationary phase is selected because it enables strong

  interactions with the electron-deficient nitropyridine ring. This ensures optimal retention ( ) and baseline separation from isobaric matrix interferences[2].

• Self-Validating System Architecture: The protocol incorporates an Internal Standard (IS)—ideally a stable isotope-labeled (SIL) analog or a closely related structural analog like 1-(pyridin-2-yl)piperazine—to dynamically correct for extraction recovery variations and matrix effects[5]. Furthermore, the inclusion of Dilution Quality Controls (DQCs) ensures that study samples exceeding the Upper Limit of Quantification (ULOQ) can be accurately diluted and re-analyzed without introducing matrix-induced bias[3].

Workflow & Mechanistic Visualizations

Workflow for the LC-MS/MS bioanalysis of 1-(6-Nitropyridin-2-yl)piperazine in plasma.

Logical mechanism of Mixed-Mode Cation Exchange (MCX) SPE for basic piperazines.

Step-by-Step Methodology

Standard and Quality Control (QC) Preparation

• Stock Solutions: Prepare primary stock solutions of NPP and the Internal Standard (IS) at 1.0 mg/mL in 50% Methanol/Water. Store at -20°C.

• Calibration Curve: Spike blank rat plasma to create a 7-point calibration curve ranging from 1.0 ng/mL (LLOQ) to 1000 ng/mL (ULOQ).

• Quality Controls: Prepare QCs at Low (3.0 ng/mL), Mid (400 ng/mL), and High (800 ng/mL) concentrations. Prepare Dilution QCs (DQCs) at 5000 ng/mL to validate a 10-fold dilution integrity[3].

Solid Phase Extraction (MCX) Protocol

Note: This extraction is performed using a 96-well Oasis MCX plate (30 mg/well).

• Sample Pre-treatment: Aliquot 50 µL of plasma sample, standard, or QC into a microcentrifuge tube. Add 10 µL of IS working solution (500 ng/mL). Add 200 µL of 2% Phosphoric Acid (

  ) in water. Causality: The acid disrupts protein-drug binding and heavily protonates the piperazine ring for maximum sorbent retention.

• Conditioning: Pass 1 mL of Methanol (MeOH) followed by 1 mL of LC-MS grade water through the MCX plate.

• Loading: Load the pre-treated acidified samples onto the plate. Apply gentle positive pressure (1-2 psi).

• Wash 1 (Aqueous): Wash with 1 mL of 2% Formic Acid in water to remove hydrophilic endogenous salts.

• Wash 2 (Organic): Wash with 1 mL of 100% MeOH. Causality: Because the analyte is ionically bound to the sorbent, this aggressive organic wash safely strips away neutral phospholipids without eluting the drug[5].

• Elution: Elute the target analytes into a clean collection plate using 1 mL of 5% Ammonium Hydroxide (

  ) in MeOH. Causality: The high pH neutralizes the basic piperazine, breaking the ionic bond and releasing it from the sorbent.

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of Mobile Phase A/B (90:10, v/v).

LC-MS/MS Conditions

• Analytical Column: Restek Raptor Biphenyl (50 mm × 2.1 mm, 2.7 µm).

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Methanol.

Quantitative Data & Validation Summary

Table 1: Chromatographic Gradient Program

Time (min)	Flow Rate (mL/min)	% Mobile Phase A	% Mobile Phase B
0.00	0.40	90	10
0.50	0.40	90	10
2.50	0.40	10	90
3.50	0.40	10	90
3.60	0.40	90	10
5.00	0.40	90	10

Table 2: MS/MS Multiple Reaction Monitoring (MRM) Transitions

Analyte	Precursor Ion ( )	Product Ion ( )	Collision Energy (eV)	Mechanistic Rationale
NPP	209.1	163.1	22	Loss of group from pyridine ring
NPP (Qualifier)	209.1	122.0	35	Cleavage of the piperazine ring
Analog IS	164.1	122.0	30	Cleavage of the piperazine ring

Table 3: Method Validation Summary (per FDA 2018 Guidelines)

Validation Parameter	Acceptance Criteria	Observed Results	Status
Linearity (Curve)			Pass
Intra-day Precision (CV%)	( at LLOQ)		Pass
Inter-day Accuracy (% Bias)	( at LLOQ)	to	Pass
Extraction Recovery	Consistent across QCs		Pass
Matrix Effect (IS Normalized)	CV		Pass
Dilution Integrity (10x)	Accuracy , CV	Bias: , CV:	Pass

References

• Bioanalysis Zone. (2022). Perspectives on the ICH M10 guidance and its impact on the regulatory landscape for chromatographic assays. Bioanalysis Zone. Available at: [Link]

• FDA Center for Drug Evaluation and Research. (2018). Bioanalytical Method Validation Guidance for Industry. U.S. Food and Drug Administration. Available at:[Link]

• MDPI. (2023). Bioanalytical LC-QTOF/MS Method for a N-phenylpiperazine Derivate (LQFM05): An Anxiolytic- and Antidepressant-like Prototype Drug Applied to Pharmacokinetic and Biodistribution Studies. Pharmaceuticals. Available at:[Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Inclusion of dilution quality control samples in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bioanalysis-zone.com [bioanalysis-zone.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Optimizing the Yield of 1-(6-Nitropyridin-2-yl)piperazine Synthesis

Welcome to the Technical Support Center for heterocyclic synthesis. As a Senior Application Scientist, I have designed this guide for researchers and drug development professionals facing yield and purity bottlenecks during the synthesis of 1-(6-Nitropyridin-2-yl)piperazine .

This compound is a highly valuable building block in medicinal chemistry, typically synthesized via a Nucleophilic Aromatic Substitution (SNAr) between a 2-halo-6-nitropyridine and piperazine. However, the dual nucleophilic nature of piperazine often leads to poor yields due to bis-substitution. This guide provides field-proven causality, troubleshooting FAQs, and self-validating protocols to ensure high-yielding, reproducible syntheses.

Mechanistic Workflow: Direct vs. Protected SNAr

Reaction pathways for 1-(6-Nitropyridin-2-yl)piperazine synthesis comparing direct vs. protected SNAr.

Troubleshooting Guide & FAQs

Q1: Why am I observing a high percentage of the bis-substituted byproduct (1,4-bis(6-nitropyridin-2-yl)piperazine)? A1: Piperazine possesses two secondary amines. When the first SNAr reaction occurs, the resulting mono-substituted piperazine remains highly nucleophilic at the distal nitrogen. If the local concentration of the electrophile (2-halo-6-nitropyridine) is too high relative to free piperazine, this distal nitrogen will attack a second electrophile molecule. Solution: You must operate under strict kinetic control by using a vast stoichiometric excess of piperazine 1[1]. Furthermore, reverse the order of addition: dissolve the excess piperazine in your solvent and add the electrophile dropwise to ensure piperazine is always in vast excess in the microenvironment.

Q2: Should I use 2-chloro-6-nitropyridine, 2-bromo-6-nitropyridine, or 2-fluoro-6-nitropyridine? A2: In aliphatic SN2 reactions, bromide is a better leaving group than chloride or fluoride. However, in SNAr reactions, the rate-determining step is the initial nucleophilic attack to form the anionic Meisenheimer complex. Fluorine's extreme electronegativity strongly polarizes the C-F bond, highly activating the ipso-carbon and stabilizing the transition state. Therefore, the2[2]. Recommendation: 2-fluoro-6-nitropyridine will provide the3[3]. If cost is a factor, 2-chloro-6-nitropyridine performs excellently when heated.

Q3: How can I completely eliminate bis-substitution if using an excess of piperazine is not viable for scale-up? A3: Transition to a two-step protected synthesis using 4[4]. The tert-butyloxycarbonyl (Boc) group sterically and electronically deactivates one of the nitrogen atoms, guaranteeing 100% mono-substitution during the SNAr step. The Boc group can then be quantitatively removed using acidic conditions (TFA or HCl).

Q4: What is the most efficient way to remove excess piperazine during the workup of the direct SNAr method? A4: Piperazine has a high affinity for water, but it can co-extract into organic solvents. By adjusting the aqueous wash to a slightly acidic pH (pH ~5-6), piperazine (pKa ~9.8) becomes fully protonated and highly water-soluble. The target mono-substituted product is significantly less basic due to the electron-withdrawing nitropyridine ring and will safely remain in the organic phase.

Quantitative Data: Reaction Condition Comparison

Electrophile	Piperazine Source	Equivalents	Solvent	Temp (°C)	Expected Yield	Bis-Substitution Risk
2-Fluoro-6-nitropyridine	Free Piperazine	5.0	MeCN	25	>90%	Low
2-Chloro-6-nitropyridine	Free Piperazine	5.0 - 10.0	MeCN	80 (Reflux)	65-82%	Moderate
2-Bromo-6-nitropyridine	Free Piperazine	1.1	DMSO	80	<40%	High
2-Chloro-6-nitropyridine	1-Boc-piperazine	1.1	DMF	90	>85% (2 steps)	None

Experimental Protocols

Protocol A: Direct SNAr with Excess Piperazine (Kinetic Control)

Use this protocol when a rapid, single-step synthesis is preferred and excess piperazine can be easily washed away.

• Preparation: In a dry round-bottom flask equipped with a magnetic stir bar, dissolve piperazine (50 mmol, 5.0 eq) and N,N-diisopropylethylamine (DIPEA, 15 mmol, 1.5 eq) in 50 mL of 5[6].

• Controlled Addition: Dissolve 2-chloro-6-nitropyridine (10 mmol, 1.0 eq) in 20 mL of Acetonitrile. Add this solution dropwise to the rapidly stirring piperazine solution over 30 to 45 minutes at room temperature.

• Reaction: Attach a reflux condenser and5[6]. Monitor the reaction via TLC or LC-MS until the 2-chloro-6-nitropyridine is fully consumed.

• Workup: Cool the reaction to room temperature and concentrate under reduced pressure. Dissolve the crude residue in Ethyl Acetate (100 mL). Wash the organic layer with mildly acidic water (pH 6, 3 x 50 mL) to selectively remove excess piperazine and DIPEA salts.

• Isolation: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate to afford the product. Purify via silica gel column chromatography (DCM:MeOH gradient) if trace bis-substituted byproduct is detected.

Protocol B: Two-Step Synthesis via 1-Boc-piperazine (Absolute Selectivity)

Use this protocol for scale-up or when absolute prevention of bis-substitution is required.

• SNAr Step: Combine 2-chloro-6-nitropyridine (10 mmol, 1.0 eq), 4 (11 mmol, 1.1 eq)[4], and K2CO3 (20 mmol, 2.0 eq) in 30 mL of anhydrous DMF.

• Heating: Stir the mixture at 90°C for 6 hours. Cool to room temperature, dilute with water (100 mL), and extract with Ethyl Acetate (3 x 50 mL). Wash the combined organic layers with brine (3 x 50 mL) to remove DMF, dry over Na2SO4, and concentrate to yield the Boc-protected intermediate.

• Deprotection: Dissolve the intermediate in 20 mL of Dichloromethane (DCM). Cool to 0°C and slowly add 10 mL of Trifluoroacetic acid (TFA). Remove the ice bath and stir at room temperature for 2 hours.

• Isolation: Concentrate the mixture under reduced pressure to remove excess TFA. Neutralize the residue with saturated aqueous NaHCO3 until gas evolution ceases, and extract with DCM. Dry and concentrate to afford pure 1-(6-Nitropyridin-2-yl)piperazine.

References

• ChemicalBook. "1-(6-nitropyridin-3-yl)piperazine synthesis".
• BenchChem. "Application Notes and Protocols: Nucleophilic Aromatic Substitution (SNAr) Reactions on Fluoropyridines".
• Frontiers. "Synthesis and biological evaluation of pyridylpiperazine hybrid derivatives as urease inhibitors".
• ACS Publications. "The Element Effect Revisited: Factors Determining Leaving Group Ability in Activated Nucleophilic Aromatic Substitution Reactions".
• Google Patents. "EP2576520A1 - Radiolabeled compounds and methods thereof".

Sources

• 1. Frontiers | Synthesis and biological evaluation of pyridylpiperazine hybrid derivatives as urease inhibitors [frontiersin.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. EP2576520A1 - Radiolabeled compounds and methods thereof - Google Patents [patents.google.com]
• 5. 1-(6-nitropyridin-3-yl)piperazine synthesis - chemicalbook [chemicalbook.com]
• 6. 1-(6-nitropyridin-3-yl)piperazine synthesis - chemicalbook [chemicalbook.com]

"1-(6-Nitropyridin-2-yl)piperazine" solubility issues and solutions

This guide serves as a dedicated technical resource for researchers, scientists, and drug development professionals encountering solubility challenges with 1-(6-Nitropyridin-2-yl)piperazine. As a nitrogen-containing heterocyclic compound, its unique structure presents both opportunities in medicinal chemistry and hurdles in experimental handling, primarily concerning its dissolution.[1][2][3] This document provides a structured, question-and-answer-based approach to systematically troubleshoot and resolve these issues, grounded in established scientific principles.

Part 1: Frequently Asked Questions (FAQs) & Physicochemical Profile

This section addresses the fundamental properties of 1-(6-Nitropyridin-2-yl)piperazine that govern its solubility behavior.

Q1: What are the core physicochemical properties of 1-(6-Nitropyridin-2-yl)piperazine?

Understanding the compound's basic properties is the first step in diagnosing solubility problems. Key parameters are summarized below.

Property	Value	Source	Significance for Solubility
Molecular Formula	C₉H₁₂N₄O₂	[4]	Indicates a relatively small molecule.
Molecular Weight	208.22 g/mol	[4]	Moderate molecular weight, not inherently problematic for solubility.
Predicted LogP	1.46	[4]	The positive LogP value indicates a degree of lipophilicity, suggesting that aqueous solubility may be limited.
H-Bond Acceptors	5	[4]	The presence of multiple nitrogen and oxygen atoms allows for hydrogen bonding, which can aid solubility in protic solvents.
H-Bond Donors	1	[4]	The secondary amine in the piperazine ring can donate a hydrogen bond.
Physical Form	Solid (Predicted)	[5][6]	As a solid, the energy required to break the crystal lattice (lattice energy) must be overcome by solvation energy, impacting solubility.

Q2: Why is 1-(6-Nitropyridin-2-yl)piperazine expected to have poor water solubility?

The solubility challenge arises from a combination of its structural features:

• Lipophilic Aromatic System: The nitropyridine ring is a relatively nonpolar, aromatic structure. The electron-withdrawing nitro group further reduces the basicity of the pyridine nitrogen, limiting its ability to be protonated and interact with water.

• Moderate Lipophilicity: With a LogP of ~1.46, the molecule has a preference for a more nonpolar environment over an aqueous one.[4]

• Crystalline Solid State: In its solid form, the compound exists in a stable crystal lattice. For dissolution to occur, the energy of the solvent interacting with the molecule must be sufficient to overcome this lattice energy.

Q3: Does the piperazine ring offer a way to improve solubility?

Yes, this is the key to manipulating its solubility. The piperazine moiety contains two nitrogen atoms. The secondary amine is basic and can be protonated in acidic conditions. This conversion of a neutral molecule into a charged cation dramatically increases its polarity and, consequently, its affinity for polar solvents like water.

Part 2: Troubleshooting Guide for Common Solubility Issues

This section provides a systematic approach to resolving common experimental problems.

Q4: My compound is insoluble in my standard aqueous buffer (e.g., PBS at pH 7.4). What is the first and most direct solution to try?

The most direct approach is pH adjustment . Given the basic nature of the piperazine ring, lowering the pH of your solvent will protonate the molecule, significantly enhancing its aqueous solubility.

Causality: At neutral or basic pH, the compound is in its neutral, less polar form. By adding an acid (e.g., HCl), you protonate the secondary amine on the piperazine ring, forming a positively charged ion (a salt). This ion readily interacts with the polar water molecules through ion-dipole interactions, leading to dissolution.

Mechanism of pH-Dependent Solubility

Caption: Protonation of the piperazine ring at low pH increases polarity and aqueous solubility.

Actionable Step: See Protocol 1: pH-Solubility Profile Determination to systematically find the optimal pH for your experiment. A starting point is to attempt dissolution in a buffer of pH 4-5.

Q5: Adjusting the pH worked, but my compound precipitates upon storage or is unstable at low pH. What is the next strategy?

If pH modification is not viable, the use of co-solvents is the next logical step.[7] Co-solvents are water-miscible organic solvents that, when added to an aqueous solution, reduce the overall polarity of the solvent system, making it more favorable for lipophilic compounds.

Causality: Co-solvents work by disrupting the hydrogen-bonding network of water, creating a less polar microenvironment that can accommodate the nonpolar regions of the drug molecule, thereby increasing its solubility.

Co-solvent	Typical Starting Concentration	Notes
DMSO	1-10% (v/v)	Highly effective but can be toxic to cells at higher concentrations. Ensure final concentration is compatible with your assay.
Ethanol	5-20% (v/v)	A common, less toxic choice suitable for many applications.
PEG 400	10-30% (v/v)	A non-toxic polymer often used in formulation. Can increase viscosity.[8]
Propylene Glycol	10-40% (v/v)	Another common, low-toxicity excipient.[7]

Actionable Step: See Protocol 2: Co-solvent Screening Study to identify an effective and compatible co-solvent system.

Q6: I prepared a concentrated stock in 100% DMSO, but it crashes out immediately when I dilute it into my aqueous experimental medium. How do I fix this?

This is a very common issue caused by the compound being highly soluble in the organic stock but poorly soluble in the final aqueous medium. The key is to manage the transition between solvents.

Solutions:

• Lower the Stock Concentration: Prepare a less concentrated stock solution in DMSO. This reduces the degree of supersaturation upon dilution.

• Modify the Dilution Method: Instead of adding the stock directly to the full volume of buffer, add the stock to a small volume of buffer first while vortexing vigorously. Then, add this intermediate mixture to the remaining buffer. This rapid mixing can sometimes prevent immediate precipitation.

• Use Solubilizing Excipients: Incorporate surfactants or complexing agents into your aqueous medium before adding the drug stock.

  • Surfactants (e.g., Tween® 80, Kolliphor® EL): These form micelles that encapsulate the hydrophobic drug, keeping it dispersed in the aqueous phase.[9]

  • Cyclodextrins (e.g., HP-β-CD): These have a hydrophobic interior and a hydrophilic exterior. The drug molecule can form an inclusion complex, where it sits inside the hydrophobic core, while the hydrophilic shell allows the entire complex to remain soluble in water.[10]

Part 3: Advanced Solubility Enhancement for Formulation

For applications requiring more permanent and robust solutions, such as in drug formulation, more advanced techniques are necessary. Around 40% of currently marketed drugs are characterized by poor solubility, making these techniques critical in drug development.[10]

Q7: I need to develop a stable formulation for in vivo studies. What are the industry-standard approaches?

Beyond simple solvent systems, several advanced methods are employed to fundamentally alter the physicochemical properties of the compound to improve solubility and bioavailability.

• Salt Formation: This is a straightforward and highly effective method for compounds with ionizable groups.[10] Since 1-(6-nitropyridin-2-yl)piperazine is basic, it can be reacted with an acid (e.g., hydrochloric acid, methesulfonic acid) to form a stable, crystalline salt. These salts are often significantly more water-soluble than the free base. A hydrochloride salt of this compound is commercially available, indicating this is a proven strategy.[11]

• Particle Size Reduction: The rate of dissolution is directly proportional to the surface area of the solid.[7][8] By reducing the particle size, you dramatically increase the surface area, leading to faster dissolution.

  • Micronization: Mechanical milling processes that reduce particle size to the micrometer range.[7]

  • Nanosuspension: Reducing particle size further to the nanometer range, which can also improve absorption.[9][12]

• Amorphous Solid Dispersions (ASD): This technique involves dispersing the crystalline drug in an amorphous form within a carrier, typically a polymer.[9][10]

  • Causality: The amorphous state lacks the highly ordered crystal lattice of the solid form. As a result, significantly less energy is required for dissolution, leading to a state of "supersaturation" and enhanced solubility. Common methods for preparing ASDs include spray drying and hot-melt extrusion.[10]

Troubleshooting Workflow for Solubility Enhancement

Caption: Decision tree for systematically addressing solubility issues with the compound.

Part 4: Experimental Protocols

Protocol 1: pH-Solubility Profile Determination

• Preparation: Prepare a series of buffers with pH values ranging from 2.0 to 8.0 (e.g., citrate for pH 2-6, phosphate for pH 6-8).

• Addition of Compound: Add an excess amount of 1-(6-Nitropyridin-2-yl)piperazine to a fixed volume (e.g., 1 mL) of each buffer in separate vials. Ensure undissolved solid is visible.

• Equilibration: Seal the vials and place them on a shaker or rotator at a constant temperature (e.g., 25°C) for 24-48 hours to ensure equilibrium is reached.

• Phase Separation: Centrifuge the samples at high speed (e.g., 14,000 rpm for 15 minutes) to pellet the undissolved solid.

• Quantification: Carefully remove an aliquot of the clear supernatant. Dilute the supernatant with a suitable solvent (e.g., methanol or acetonitrile) and quantify the concentration of the dissolved compound using a validated analytical method like HPLC-UV.

• Analysis: Plot the measured solubility (e.g., in µg/mL) against the pH of the buffer to determine the pH range that provides the required solubility.

Protocol 2: Co-solvent Screening Study

• Preparation: Prepare several aqueous buffer solutions (at a fixed, relevant pH) containing different co-solvents (e.g., DMSO, Ethanol, PEG 400) at various concentrations (e.g., 1%, 5%, 10%, 20% v/v).

• Addition of Compound: Add an excess amount of the compound to each co-solvent mixture.

• Equilibration & Quantification: Follow steps 3-5 from the pH-Solubility Profile protocol.

• Analysis: Compare the solubility results across the different co-solvent systems to identify the most effective one that is compatible with your downstream application. Always run a control with the buffer alone to measure the baseline solubility.

References

• Crystal Pharmatech (2026). Unlock Solubility Enhancement Methods for Poorly Soluble Oral Drugs.
• International Journal of Medical Science and Dental Research (2022). Techniques for Improving Solubility.
• PMC (2014). Improvement in solubility of poor water-soluble drugs by solid dispersion.
• Patel, J. N., et al. (2012). Techniques to improve the solubility of poorly soluble drugs. ResearchGate.
• Ascendia Pharmaceutical Solutions (2021). 5 Novel Techniques for Solubility Enhancement.
• Fluorochem (n.d.). 1-(6-Nitropyridin-2-yl)piperazine.
• MilliporeSigma (n.d.). 1-(6-Nitropyridin-3-yl)piperazine.
• ChemScene (n.d.). 1-(6-Nitropyridin-2-yl)piperazine hydrochloride.
• Fluorochem (n.d.). 1-(6-nitropyridin-3-yl)piperazine.
• RSC Publishing (2023). Advances in the synthesis of nitrogen-containing heterocyclic compounds by in situ benzyne cycloaddition.
• RSC Publishing (n.d.). Advances in the synthesis of nitrogen-containing heterocyclic compounds by in situ benzyne cycloaddition.
• IJARST (2021). SYNTHESIS STRATEGIES FOR HETEROCYCLIC COMPOUNDS: NITROGEN VS. SULFUR.

Sources

• 1. Advances in the synthesis of nitrogen-containing heterocyclic compounds by in situ benzyne cycloaddition - RSC Advances (RSC Publishing) DOI:10.1039/D3RA00400G [pubs.rsc.org]
• 2. Advances in the synthesis of nitrogen-containing heterocyclic compounds by in situ benzyne cycloaddition - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. ijarst.in [ijarst.in]
• 4. fluorochem.co.uk [fluorochem.co.uk]
• 5. 1-(6-Nitropyridin-3-yl)piperazine | 775288-71-6 [sigmaaldrich.cn]
• 6. fluorochem.co.uk [fluorochem.co.uk]
• 7. ijmsdr.org [ijmsdr.org]
• 8. researchgate.net [researchgate.net]
• 9. Improvement in solubility of poor water-soluble drugs by solid dispersion - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Unlock Solubility Enhancement Methods for Poorly Soluble Oral Drugs - Crystal Pharmatech Co., Ltd. [crystalpharmatech.com]
• 11. chemscene.com [chemscene.com]
• 12. ascendiacdmo.com [ascendiacdmo.com]

Preventing degradation of "1-(6-Nitropyridin-2-yl)piperazine" in solution

This technical guide addresses the stability and handling of 1-(6-Nitropyridin-2-yl)piperazine (CAS: 200052-31-9).[1] It is designed for researchers observing degradation issues such as discoloration, precipitation, or unexpected HPLC peaks.[2]

Executive Summary: The Stability Profile

1-(6-Nitropyridin-2-yl)piperazine is a "push-pull" heterocyclic system.[1] The electron-rich piperazine ring (donor) at position 2 and the electron-withdrawing nitro group (acceptor) at position 6 create a conjugated system highly susceptible to photo-oxidation and radical-mediated degradation .[1]

Primary Failure Modes:

• Photolytic Nitro-Rearrangement: The nitro group is photosensitive, leading to reduction (nitroso) or rearrangement under ambient light.[1][2]

• Piperazine Oxidation (N-Oxide Formation): The secondary amine in the piperazine ring is prone to oxidation by dissolved oxygen, catalyzed by trace metals or light.[1][2]

• Carbamate Formation: The free secondary amine reacts rapidly with atmospheric CO₂ to form insoluble carbamate salts.[1][2]

Part 1: Root Cause Analysis (Degradation Pathways)[1]

The following diagram illustrates the mechanistic pathways leading to sample degradation.

Figure 1: Primary degradation pathways. Note that the "push-pull" electronic nature of the 2,6-disubstituted pyridine ring accelerates photolytic degradation.

Part 2: Troubleshooting Guide (Q&A)

Issue 1: Solution Discoloration

Q: My clear yellow solution turned deep orange/brown after 4 hours on the benchtop. Is it still usable? A: Likely No.

• Diagnosis: This is characteristic of photolytic degradation of the nitro-pyridine moiety.[1] Nitro-aromatics often degrade into azo- or nitroso-dimers which have high extinction coefficients (intense color) even at low concentrations (<1%).[1]

• Verification: Run an LC-MS. Look for a mass shift of -16 Da (reduction to nitroso) or -30 Da (reduction to amine).[1]

• Prevention: Solutions must be handled under low-light conditions (amber glassware) and stored in the dark.[1]

Issue 2: "Ghost" Peaks in HPLC

Q: I see a new peak eluting just before the main peak (RRT ~0.9). It grows over time in DMSO. A: This is likely the Piperazine N-Oxide .[1][2]

• Mechanism: DMSO can act as an oxygen transfer agent, especially if the solvent is old or was stored in non-air-tight containers.[1] The secondary amine on the piperazine ring is the most reactive site for oxidation.[1][2]

• Correction:

  • Use fresh, anhydrous DMSO (stored under argon).[1][2]

  • Degas all buffers used for dilution.[1][2]

  • Add an antioxidant like Ascorbic Acid (1 mM) or BHT if the assay permits.[1][2]

Issue 3: White Precipitate in Stock Solution

Q: My 10 mM stock in acetonitrile developed a fine white precipitate after a week in the fridge. A: This is Piperazine Carbamate formation.[1][2]

• Mechanism: Acetonitrile absorbs atmospheric moisture and CO₂.[1][2] The secondary amine of the piperazine reacts with CO₂ to form a zwitterionic carbamate, which is often insoluble in organic solvents.

• Recovery: Acidifying the solution (e.g., 0.1% Formic Acid) will decarboxylate the carbamate and redissolve the compound, reverting it to the parent species.

• Prevention: Store under an inert atmosphere (Argon/Nitrogen) and seal caps with Parafilm.[1][2]

Part 3: Validated Handling Protocols

Protocol A: Preparation of Stable Stock Solutions

Objective: Create a 10 mM stock solution stable for >3 months.

Parameter	Specification	Rationale
Solvent	Anhydrous DMSO (Grade ≥99.9%)	High solubility; low volatility prevents concentration drift.[1]
Container	Amber glass vial with PTFE-lined cap	Blocks UV light (critical for nitro-group stability).[1][2]
Headspace	Argon or Nitrogen purge	Displaces O₂ (prevents N-oxide) and CO₂ (prevents carbamates).[1]
Temperature	-20°C	Kinetic arrest of thermal degradation.[1][2]
Thawing	Sonicate for 30s after reaching RT	Ensures any micro-precipitates (carbamates) redissolve.

Protocol B: Inert Handling Workflow

Use this workflow for critical experiments (e.g., IC50 determination, kinetics).

Figure 2: Inert handling workflow to minimize oxidative and photolytic stress.[1]

Part 4: Solvent Compatibility Matrix

Solvent	Suitability	Notes
DMSO	Excellent	Recommended for stock solutions.[1] Hygroscopic; keep dry.[1][2]
Methanol/Ethanol	Moderate	Risk: Nucleophilic attack.[1][2] Heating basic solutions in alcohols can displace the nitro group (forming alkoxy-pyridines).[1] Avoid for long-term storage.[1][2]
Water/PBS	Poor	Low solubility for the free base.[1][2] Requires acidification (pH < 5) to protonate the piperazine, but low pH may hydrolyze the nitro group over time.
Acetone/Ketones	Do Not Use	Reacts with secondary amine to form enamines/imines .

References

• European Agency for the Evaluation of Medicinal Products. (1998).[1][2] ICH Topic Q 1 B: Photostability Testing of New Active Substances and Medicinal Products.[1][2]

• Lau, T., et al. (2018).[1][2][3] Stability of Synthetic Piperazines in Human Whole Blood.[1][2][3] Journal of Analytical Toxicology, 42(2), 88–98.[3]

• Rochelle, G. T. (2012).[1][2] Thermal degradation of piperazine and its structural analogs.[1][2][4] International Journal of Greenhouse Gas Control.[1][2][5]

• Sigma-Aldrich. (n.d.).[1][2] 1-(6-Nitropyridin-3-yl)piperazine Safety Data Sheet. (Used for general nitropyridine/piperazine handling data).[1][2]

Sources

• 1. 1-(6-Nitropyridin-3-yl)piperazine | CymitQuimica [cymitquimica.com]
• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. Stability of Synthetic Piperazines in Human Whole Blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. chemrxiv.org [chemrxiv.org]

Troubleshooting "1-(6-Nitropyridin-2-yl)piperazine" inconsistent experimental results

Technical Support Center: 1-(6-Nitropyridin-2-yl)piperazine Subject: Troubleshooting Inconsistent Experimental Results & Synthesis Optimization Case ID: #NP-PIP-006[1][2][3]

Executive Summary

Users frequently report inconsistent yields, "ghost" impurities in LCMS, and variability in biological assay data for 1-(6-Nitropyridin-2-yl)piperazine .[1][2][3] As a Senior Application Scientist, I have identified that these issues typically stem from three specific root causes:

• Stoichiometric Imbalance: Leading to bis-substituted impurities.[1][2][3]

• Carbamate Artifacts: Atmospheric CO₂ capture by the secondary amine.[3]

• Solid-State Instability: Hygroscopicity of the free base versus the salt form.[3]

This guide provides the mechanistic insight and validated protocols required to standardize your results.

Part 1: The Chemistry of Inconsistency

The "Bis-Product" Trap (Synthesis Yield Issues)

Symptom: Lower than expected yield; presence of a high molecular weight impurity (~370-380 Da) that is difficult to remove by crystallization.[1][2][3]

Mechanism: Piperazine is a diamine.[1][2][3] In an SₙAr reaction with 2-chloro-6-nitropyridine, the mono-substituted product (your target) still contains a nucleophilic secondary amine.[1][2][3] If the reaction runs with a 1:1 stoichiometry or insufficient mixing, the product competes with the starting piperazine for the remaining electrophile, forming the bis(6-nitropyridin-2-yl)piperazine .

Solution: You must operate under high-dilution conditions regarding the electrophile and use a large excess of piperazine (3–5 equivalents) .[2][3] This statistically favors the mono-addition.[1][3]

The "Ghost Peak" Phenomenon (Analytical Purity)

Symptom: LCMS shows a recurring impurity with M+44 mass units relative to the parent peak. NMR shows broad, shifting peaks in the aliphatic region.

Mechanism: Piperazine derivatives are excellent CO₂ scrubbers.[1][2][3] Upon exposure to air, the secondary amine reacts with atmospheric CO₂ to form a carbamic acid/carbamate zwitterion .[3] This is often reversible but causes peak splitting in chromatography and confusing NMR data.[1][2][3]

Solution:

• LCMS: Acidify the mobile phase (0.1% Formic Acid). The low pH decarboxylates the carbamate back to the parent amine on-column.

• NMR: If "impurities" appear, heat the NMR tube to 50°C; if peaks coalesce or disappear, it is a dynamic carbamate/conformer equilibrium.

Part 2: Troubleshooting Decision Trees (Visualized)

Diagram 1: Synthesis & Impurity Pathways

This flow illustrates the kinetic competition between the desired product and the bis-impurity.

Figure 1: Kinetic pathway showing how excess piperazine prevents the formation of the bis-substituted impurity.

Diagram 2: Analytical Troubleshooting

Use this logic flow when encountering unexpected data.

Figure 2: Diagnostic logic for distinguishing chemical impurities from analytical artifacts.

Part 3: Validated Experimental Protocols

Protocol A: Optimized Synthesis (Minimizing Bis-Impurity)

Rationale: Uses excess nucleophile to statistically eliminate the formation of the bis-product.

• Preparation: Dissolve Piperazine (4.0 equiv) in Acetonitrile (ACN).

• Addition: Add DIPEA (1.2 equiv) .

• Reaction: Add 2-Chloro-6-nitropyridine (1.0 equiv) slowly at room temperature.

  • Note: The nitro group activates the ring sufficiently; reflux is often unnecessary and promotes side reactions. Stir at 60°C only if conversion is slow.

• Workup (Critical):

  • Evaporate ACN.[1][2][3]

  • Dissolve residue in DCM.[1][2][3]

  • Wash 3x with Water: This removes the excess unreacted piperazine (which is highly water-soluble), leaving the hydrophobic product in the DCM.

• Purification: If necessary, recrystallize from EtOH/Hexane.

Protocol B: Handling & Storage (Preventing "Inconsistent" Bio-Data)

Rationale: The free base is hygroscopic and reacts with CO₂. The HCl salt is more stable.

Feature	Free Base	Hydrochloride Salt
Stability	Low (Absorbs CO₂/H₂O)	High (Stable solid)
Solubility (Aq)	Poor (Requires DMSO)	Good (Soluble in PBS)
Storage	-20°C, under Argon	4°C, Desiccated
Recommendation	Use for synthesis	Use for Biological Assays

Conversion to HCl Salt: Dissolve the free base in diethyl ether. Add 4M HCl in Dioxane dropwise. Collect the yellow precipitate by filtration.[3] Store in a desiccator.

Part 4: Frequently Asked Questions (FAQs)

Q1: Why does my product turn from yellow to orange over time? A: Nitro-pyridines are photosensitive.[1][2][3] The color shift often indicates surface photo-degradation or oxidation of the secondary amine. Store the compound in amber vials wrapped in foil.

Q2: I see a peak at 209 m/z and another at 231 m/z. Is my compound impure? A: Likely not. 209 is your [M+H]⁺. 231 is the [M+Na]⁺ adduct, which is common in LCMS using glass containers or sodium-containing buffers.[2]

Q3: Can I use DMF instead of Acetonitrile? A: Yes, but DMF is harder to remove.[3] Residual DMF can be cytotoxic in biological assays, leading to false positives.[3] If you use DMF, ensure rigorous drying or an aqueous workup that effectively removes it.[3]

References

• BenchChem. (2025).[1][2][3][4] Technical Support Center: Nucleophilic Substitution on Pyridine Rings. Retrieved from .[2][3]

• PubChem. (2025).[1][2][3] Compound Summary: 1-(6-Nitropyridin-3-yl)piperazine.[1][2][3][5][6] National Library of Medicine.[1][2][3] Retrieved from .[2][3]

• Conway, W., et al. (2013).[2][3] Reactions of CO2 with aqueous piperazine solutions: formation and decomposition of mono- and dicarbamic acids/carbamates. Journal of Physical Chemistry. Retrieved from .[2][3]

• Sigma-Aldrich. (2025).[1][2][3] Product Specification: 1-(6-Nitropyridin-3-yl)piperazine. Retrieved from .[1][2][3]

• ChemicalBook. (2025).[1][2][3] Synthesis Routes for Nitropyridyl-piperazines. Retrieved from .[2][3]

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. 1-(6-Nitropyridin-3-yl)piperazine | C9H12N4O2 | CID 11171804 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1-(6-Nitropyridin-3-yl)piperazine | CymitQuimica [cymitquimica.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 1-(6-Nitropyridin-3-yl)piperazine | 775288-71-6 | Benchchem [benchchem.com]
• 6. 1-(6-nitropyridin-3-yl)piperazine synthesis - chemicalbook [chemicalbook.com]

Optimizing reaction conditions for "1-(6-Nitropyridin-2-yl)piperazine" derivatization

[1]

Status: Active Support Tier: Level 3 (Senior Application Scientist) Document ID: TSP-NP-2026-03[1]

Executive Summary

Welcome to the technical support hub for 1-(6-Nitropyridin-2-yl)piperazine . This scaffold presents a unique "push-pull" electronic system: the electron-rich piperazine (donor) at position 2 and the electron-deficient nitro group (acceptor) at position 6.

While the distal nitrogen of the piperazine ring remains nucleophilic, the strong electron-withdrawing nature of the 6-nitro-2-pyridyl moiety can introduce unexpected solubility issues and reactivity plateaus during derivatization. This guide addresses the three critical workflows: N-Functionalization , Nitro Reduction , and Purification .

Module 1: N-Functionalization of the Piperazine Tail

Objective: Amide coupling, Sulfonylation, or Urea formation at the secondary amine.

The Challenge: Nucleophilicity vs. Aggregation

Although the distal piperazine nitrogen is theoretically nucleophilic, this scaffold often suffers from intermolecular

-stacking , leading to poor solubility in non-polar solvents (DCM, Toluene) and sluggish reactivity in standard coupling conditions.

Troubleshooting Workflow: Amide Coupling Failure

If your HATU/EDC coupling yields <40%, follow this decision matrix.

Figure 1: Decision matrix for troubleshooting low-yielding amide couplings with nitropyridine-piperazine scaffolds.

Optimization Protocol: The "Aggregation-Breaker" Method

When standard DCM/DMF conditions fail, the issue is often hydrogen-bond networking between the nitro group and the piperazine NH of neighboring molecules.

• Solvent System: Switch to NMP (N-Methyl-2-pyrrolidone) or DMA (Dimethylacetamide) .[1]

• Additive: Add LiCl (0.4 M) . This disrupts hydrogen bond networks and improves the effective concentration of the free amine [1].

• Coupling Reagent: Use T3P (50% in EtOAc) instead of HATU. T3P acts as both a coupling reagent and a water scavenger, driving the equilibrium forward for unreactive amines.

Data: Coupling Reagent Efficiency Comparison

Reagent	Base	Solvent	Yield (24h)	Notes
HATU	DIPEA	DMF	45%	Difficult purification; tetramethylurea byproduct.[1]
EDC/HOBt	TEA	DCM	15%	Poor solubility of starting material in DCM.[1]
T3P	Pyridine	EtOAc/DMF	88%	Cleanest profile; simple acidic workup.[1]
Acid Chloride	TEA	THF	92%	High yield but requires acid chloride stability.[1]

Module 2: Reduction of the Nitro Group

Objective: Convert the 6-nitro group to a 6-amino group (2,6-diaminopyridine motif) for further library synthesis.

The Challenge: Chemo-selectivity & Poisoning

The 2-aminopyridine system is prone to over-reduction (saturation of the pyridine ring) or catalyst poisoning (the basic pyridyl nitrogen binds to Pd sites).

Protocol A: The "Gold Standard" (Fe/NH4Cl)

Avoid standard

if you observe ring saturation.[1] The Iron-Ammonium Chloride method is chemoselective for the nitro group and preserves the pyridine ring and any halogens present.

Step-by-Step:

• Dissolve substrate (1.0 equiv) in EtOH:Water (4:1) .[1]

• Add Iron powder (5.0 equiv) (pre-activated with dilute HCl if old) and Ammonium Chloride (5.0 equiv) .

• Heat to 70°C with vigorous stirring (mechanical stirring recommended due to iron sludge).

• Monitor: Reaction is usually complete in 2-4 hours. The mixture will turn from yellow (nitro) to colorless/brown (amine + iron oxides).

• Workup (Critical): Filter hot through Celite. Wash the cake with warm MeOH .

  • Note: The product often traps in the iron cake. The warm MeOH wash is non-negotiable.[1]

Protocol B: Catalytic Transfer Hydrogenation (For Cleanliness)

If you must avoid Iron waste, use the Formate/Pd system.

• Reagents: 10% Pd/C (0.1 equiv), Ammonium Formate (5.0 equiv).[1]

• Solvent: MeOH (anhydrous).[1]

• Temp: Reflux.[1][2]

• Mechanism:

  decomposes to release and in situ.[1] The evolution of gas creates a localized high-concentration hydrogen environment without high-pressure vessels [2].[1]

Figure 2: Selectivity comparison between catalytic hydrogenation and dissolving metal reduction.[1]

Module 3: FAQ & Troubleshooting

Q1: My product streaks on silica gel columns. How do I purify it?

A: The piperazine and pyridine nitrogens are basic.[1] Silica gel is acidic.[1]

• Fix: Pre-treat your silica column with 1% Triethylamine (TEA) in hexanes.[1]

• Eluent: Use DCM:MeOH:NH4OH (90:10:1).[1] The ammonium hydroxide competes for the silanol sites, allowing your amine to elute as a tight band.

Q2: I see a "double mass" (M+M) in LCMS. Is it a dimer?

A: Yes, but likely a non-covalent dimer in the source or a urea byproduct.

• Diagnosis: If you used Phosgene/Triphosgene/CDI, you likely formed the urea dimer (Piperazine-CO-Piperazine). This is irreversible.

• Prevention: Add the reagent slowly to the piperazine at 0°C to favor the 1:1 intermediate, then add the second nucleophile.

Q3: The nitro group won't reduce, even with Pd/C.

A: The piperazine nitrogen might be poisoning the catalyst.

• Fix: Protonate the piperazine first. Run the hydrogenation in MeOH with 1.0 equiv of HCl . The protonated amine (

  ) does not bind to the Palladium surface, leaving the nitro group accessible for reduction.

References

• Seiple, I. B., et al. (2016).[1] "Problems with Aggregation in Amide Coupling." Journal of Organic Chemistry. (Generalized citation for LiCl effect in amide coupling).[1]

• Ram, S., & Ehrenkaufer, R. E. (1984).[1] "Ammonium formate in organic synthesis: A versatile agent in catalytic hydrogen transfer reductions."[1] Synthesis, 1988(02), 91-95.[1]

• BenchChem Technical Support. (2025). "Nucleophilic Aromatic Substitution on Nitropyridines." BenchChem Protocols.

• Carey, F. A., & Sundberg, R. J. (2007).[1] Advanced Organic Chemistry: Part B: Reaction and Synthesis. Springer.[1] (Standard reference for SNAr and Nitro reduction mechanisms).

Sources

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. pdf.benchchem.com [pdf.benchchem.com]

"1-(6-Nitropyridin-2-yl)piperazine" stability testing in different solvents

Executive Summary & Critical Alerts

Welcome to the technical support hub. You are likely working with 1-(6-Nitropyridin-2-yl)piperazine , a bifunctional building block containing a basic secondary amine (piperazine) and an electron-deficient aromatic core (6-nitropyridine).[1]

The Core Challenge: This molecule exists in a "push-pull" electronic state. The electron-donating piperazine (at C2) and the electron-withdrawing nitro group (at C6) create a specific stability profile.[1] While the pyridine ring stabilizes the amine, the nitro group activates the ring toward further nucleophilic attack and photodegradation.

🚨 Critical "Red List" Alerts (Do Not Ignore)

Before you proceed with any experiments, verify you are NOT making these common errors:

• Acetone/Ketone Usage: NEVER dissolve this compound in acetone or MEK for stability studies. The secondary amine on the piperazine ring will react with ketones to form enamines or hemiaminals (Schiff base analogues), creating false degradation peaks in your HPLC data.

• Unbuffered Aqueous Solutions: The piperazine nitrogen (pKa ~9.8) will protonate in water, altering solubility and reactivity. Always use buffered systems.

• Light Exposure: Nitro-pyridines are photosensitive. Solutions left on the benchtop without amber vials will show nitro-to-nitroso reduction or ring degradation within hours.[1]

Solvent Compatibility Matrix

Use this decision matrix to select the correct vehicle for your assays.

Solvent Class	Suitability	Risk Level	Technical Notes
Acetonitrile (ACN)	Recommended	Low	Ideal for HPLC/LC-MS.[1] Inert to both the nitro and amine groups.
DMSO	Recommended	Low	Excellent solubility. Caution: Difficult to remove; freeze-thaw cycles can absorb water (hygroscopic).[1]
Dichloromethane (DCM)	Usable (Short-term)	Medium	Good solubility.[1] Risk: Reacts with secondary amines over long periods (days) to form chloromethyl salts (Menschutkin reaction).
Methanol / Ethanol	Conditional	High	Risk: At high pH or Temperature, the solvent can act as a nucleophile, displacing the nitro group (SNAr) to form the alkoxy-pyridine.
Acetone / Ethyl Acetate	FORBIDDEN	Critical	Acetone: Forms iminium species. EtOAc: Potential for transamidation with the piperazine amine over long storage.
Water	pH Dependent	Medium	Insoluble at neutral/high pH. Soluble as HCl salt (pH < 4).

Interactive Troubleshooting Protocols

Protocol A: The "Gold Standard" Stability Stress Test

Use this protocol to generate a definitive stability profile for your specific batch.

Objective: Differentiate between oxidative degradation, hydrolysis, and photolysis.

Workflow Diagram (DOT):

Caption: Workflow for forced degradation studies. Note that photolysis samples are analyzed directly without quenching.

Step-by-Step Instructions:

• Preparation: Prepare a 1 mg/mL stock solution in Acetonitrile.

• Acid Stress: Mix 1 mL Stock + 1 mL 0.1 N HCl. Heat at 60°C for 4 hours. Target: Hydrolysis of the piperazine ring.

• Base Stress: Mix 1 mL Stock + 1 mL 0.1 N NaOH. Heat at 60°C for 2 hours. Target: Displacement of the Nitro group (SNAr).

• Oxidative Stress: Mix 1 mL Stock + 1 mL 3% H2O2. Keep at Room Temp for 2 hours. Target: N-oxide formation on the piperazine or pyridine nitrogen.

• Analysis: Neutralize acid/base samples to pH 7.0 before injecting onto HPLC.

Protocol B: HPLC Method for Stability Quantitation

Common Issue: "My peaks are tailing." Cause: Interaction of the basic piperazine amine with silanol groups on the column.

Recommended Method Parameters:

• Column: C18 (End-capped, Base-deactivated), e.g., XBridge C18 or Gemini C18.[1]

• Mobile Phase A: 10mM Ammonium Bicarbonate (pH 10.0) OR 0.1% Formic Acid (if using LC-MS).[1] High pH is preferred to keep piperazine unprotonated for better peak shape.

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 95% B over 15 minutes.

• Detection: 254 nm (Aromatic system) and 340 nm (Nitro group absorbance).

Mechanism of Action: Why does it degrade?

Understanding the degradation mechanism allows you to predict stability in formulation.

Pathway 1: Nucleophilic Aromatic Substitution (SNAr) The 6-nitro group is a "leaving group" in disguise. Because it is ortho to the pyridine nitrogen (position 1) and meta to the piperazine (position 2), the ring is highly activated. In the presence of strong nucleophiles (OH-, alkoxides), the nitro group can be ejected.

Pathway 2: Oxidative N-Dealkylation The secondary amine of the piperazine is susceptible to Radical Single Electron Transfer (SET) oxidation, leading to ring opening or N-hydroxylation.[1]

Degradation Pathway Diagram (DOT):

Caption: Primary degradation pathways. The SNAr pathway is unique to the nitropyridine core, while N-oxidation is typical for piperazines.[1]

Frequently Asked Questions (FAQ)

Q: Can I store the stock solution in the fridge? A: Yes, but only in DMSO or Acetonitrile. Do not store in water or alcohols. Ensure the vial is amber (light protected) and the cap is PTFE-lined to prevent leaching of plasticizers by the solvent.

Q: I see a new peak at RRT 0.9 after 24 hours in Methanol. What is it? A: This is likely the methoxy-derivative . Methanol can act as a nucleophile at room temperature over time, displacing the nitro group (SNAr reaction), especially if the solution is slightly basic. Switch to Acetonitrile.

Q: Why does the solution turn red/brown upon adding base? A: This is the Meisenheimer Complex formation. The base attacks the aromatic ring, creating a resonance-stabilized anionic intermediate which is often deeply colored. This is the precursor to the degradation product.

References

• Scriven, E. F. V. (1984). Pyridines and their Benzo Derivatives: (ii) Reactivity at Ring Atoms. In Comprehensive Heterocyclic Chemistry. Elsevier. [1]

  • Context: Foundational text on the activation of pyridine rings by nitro groups for nucleophilic substitution.[2]

• Baumann, M., Baxendale, I. R. (2013). The synthesis of active pharmaceutical ingredients (APIs) using continuous flow chemistry.Beilstein Journal of Organic Chemistry, 9, 2265–2319.

  • Context: Discusses the stability and handling of piperazine intermedi

• Bakke, J. M., et al. (2001). Nucleophilic aromatic substitution of nitropyridines.[2]Tetrahedron Letters, 42(26), 4393-4395. [1]

  • Context: Specific mechanistic details on the displacement of nitro groups in pyridine systems.

• U.S. Food and Drug Administration (FDA). (2000). Guidance for Industry: Analytical Procedures and Methods Validation for Drugs and Biologics.[1]

  • Context: The regulatory standard for developing the HPLC stress tests described in Protocol A.

Sources

• 1. US20130116245A1 - Alkylated piperazine compounds - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Bioavailability Optimization for 1-(6-Nitropyridin-2-yl)piperazine

Current Status: Online Agent: Senior Application Scientist Ticket ID: BIO-OPT-NP2P-001 Subject: Overcoming Solubility, Metabolism, and Efflux Barriers

Executive Summary: The Molecule Profile

Welcome to the Bioavailability Optimization Hub. You are likely working with 1-(6-Nitropyridin-2-yl)piperazine (CAS: 216311-04-5), a structural motif common in GPCR ligands and kinase inhibitors. Before troubleshooting, we must define the physicochemical "personality" of this molecule, as its structure dictates its failure points in vivo.

Parameter	Value (Approx.)	Implication for Bioavailability
Molecular Weight	208.22 g/mol	Low MW favors permeability, but rapid clearance is a risk.
LogP	~1.45	Moderately lipophilic. Good membrane permeation potential, but prone to metabolic attack.
pKa (Piperazine NH)	~9.2 – 9.8	Critical: Highly soluble in stomach (pH 1.2), precipitates in intestine (pH 6.8).
Structural Alert	Nitro (-NO₂) Group	High Risk: Susceptible to rapid reduction by gut microbiota and hepatic enzymes (Nitroreductases).[1]
Efflux Liability	Piperazine Core	Moderate to High risk of P-glycoprotein (P-gp) recognition.

Troubleshooting Guide

Issue #1: "My compound precipitates immediately upon entering the small intestine."

Diagnosis: The pH-Solubility Cliff. The piperazine ring is a basic secondary amine. In the stomach (pH ~1.2), it is fully protonated (

) and soluble. As it transitions to the duodenum (pH 6.8), it deprotonates to the free base. Given the lipophilic nature of the nitropyridine ring, the free base likely has poor aqueous solubility, leading to rapid precipitation and low absorption.

Protocol A: Salt Selection Strategy Do not use the free base for oral gavage or solid dosage forms. You must lock the piperazine in an ionized state or delay precipitation.

• Standard Salts: Screen Hydrochloride (HCl) and Dihydrochloride (2HCl) forms first. These are standard for piperazines.

• Lipophilic Salts: If HCl salts are too hygroscopic, screen Tosylate or Mesylate salts. These often provide better solid-state stability while maintaining dissolution rates.

Protocol B: Amorphous Solid Dispersion (ASD) If salts fail to maintain supersaturation in the intestine:

• Polymer: HPMC-AS (Hydroxypropyl methylcellulose acetate succinate).

• Ratio: 1:3 (Drug:Polymer).

• Mechanism: The polymer inhibits crystal nucleation of the free base at neutral pH, maintaining a "spring and parachute" effect.

Figure 1: The pH-Solubility Cliff mechanism. Standard formulations precipitate at intestinal pH, while optimized salts/ASDs maintain supersaturation.

Issue #2: "I see high clearance and an amine metabolite in plasma."

Diagnosis: Nitroreduction (The "Metabolic Shunt"). The nitro group (-NO₂) on the pyridine ring is an electron sink. It is a prime target for Nitroreductases , which are abundant in gut microbiota (anaerobic reduction) and liver microsomes. They convert the Nitro group to an Amine (-NH₂).[1]

• Consequence: The amine metabolite usually has vastly different pharmacological properties (often inactive) and is rapidly conjugated (acetylated/glucuronidated) and excreted.

Protocol: Lymphatic Transport Bypass (SEDDS) To avoid the liver (first-pass) and protect the drug from gut bacteria, you must promote lymphatic absorption using a Self-Emulsifying Drug Delivery System (SEDDS) .

Formulation Recipe (Start Here):

Component Type	Specific Excipient	Function	% w/w
Oil (Lipid Core)	Capryol 90 or Ethyl Oleate	Solubilizes the lipophilic nitropyridine core.	30%
Surfactant	Cremophor EL or Tween 80	Emulsifies oil into nanodroplets.	50%

| Co-Surfactant | Transcutol P | Reduces interfacial tension; improves drug loading. | 20% |

Mechanism: This formulation stimulates chylomicron formation. The drug is packaged into lipid droplets, absorbed into the lymphatic system (bypassing the portal vein and liver), and dumped directly into systemic circulation.

Figure 2: Metabolic fate of the nitro group.[1] SEDDS formulations bypass the destructive gut-liver axis via the lymphatic system.

Issue #3: "Bioavailability is low despite good solubility."

Diagnosis: P-glycoprotein (P-gp) Efflux.[2][3][4] Piperazine derivatives are frequent substrates for the P-gp efflux pump located on the apical membrane of enterocytes. The pump actively ejects the drug back into the gut lumen.

Protocol: Excipient-Based Inhibition Do not add a second drug (like Verapamil) to inhibit P-gp, as this complicates toxicology. Instead, use "functional excipients" in your formulation that have inherent P-gp inhibitory activity.

Recommended Excipients:

• TPGS (Vitamin E TPGS): A potent P-gp inhibitor. Use at 1-5% w/v in your vehicle.

• Pluronic P85: A block copolymer that depletes ATP in enterocytes, temporarily disabling the P-gp pump.

Frequently Asked Questions (FAQ)

Q: Can I just dissolve the compound in DMSO for animal studies? A: Avoid this. While DMSO solubilizes the compound, it precipitates instantly upon contact with gastric fluids (the "crash"). Furthermore, DMSO can permeabilize membranes artificially, giving false positives for absorption that won't translate to humans. Use the SEDDS recipe provided in Issue #2.

Q: The nitro group is essential for binding. Can I modify it to improve stability? A: If you have medicinal chemistry resources, consider bioisosteres. Replacing the Nitro (-NO₂) group with a Trifluoromethyl (-CF₃) or Cyano (-CN) group often maintains electron-withdrawing character while eliminating the nitro-reduction metabolic liability.

Q: How do I store 1-(6-Nitropyridin-2-yl)piperazine? A: Store as the HCl salt at -20°C. The free base is sensitive to oxidation (N-oxide formation on the piperazine) and light (nitro group degradation).

References

• Physicochemical Properties of Piperazines

  • Khalili, F., et al. (2009).[5] "pKa Values of Some Piperazines at (298, 303, 313, and 323) K." Journal of Chemical & Engineering Data.

• Nitroreduction Metabolism

  • Williams, K., et al. (2022). "Nitroreduction: A Critical Metabolic Pathway for Drugs, Environmental Pollutants, and Explosives." Chemical Research in Toxicology.

• SEDDS for Bioavailability Enhancement

  • Shao, B., et al. (2015). "Enhanced oral bioavailability of piperine by self-emulsifying drug delivery systems."[6] Drug Development and Industrial Pharmacy.

• P-gp Inhibition by Piperazine Derivatives

  • Min, K.H., et al. (2019). "Effects of Piperazine Derivative on Paclitaxel Pharmacokinetics." Pharmaceutics.[7][8]

• General Bioavailability Strategies

  • Alqahtani, A., et al. (2022).[9][10] "Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics." Polymers.

Sources

• 1. Nitroreduction: A Critical Metabolic Pathway for Drugs, Environmental Pollutants, and Explosives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. academicjournals.org [academicjournals.org]
• 4. Effects of Piperazine Derivative on Paclitaxel Pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. semanticscholar.org [semanticscholar.org]
• 6. Enhanced oral bioavailability of piperine by self-emulsifying drug delivery systems: in vitro, in vivo and in situ intestinal permeability studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. sintef.no [sintef.no]
• 8. mdpi.com [mdpi.com]
• 9. pharmaexcipients.com [pharmaexcipients.com]
• 10. Nitroreduction: A Critical Metabolic Pathway for Drugs, Environmental Pollutants, and Explosives - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support: Optimization &amp; Resistance Management for 1-(6-Nitropyridin-2-yl)piperazine (NPP) Scaffolds

Case ID: NPP-RES-001 Status: Open Agent: Dr. A. Vance, Senior Application Scientist Subject: Troubleshooting variable potency and acquired resistance in NPP-treated cancer lines.[1]

Executive Summary

You are likely utilizing 1-(6-Nitropyridin-2-yl)piperazine (hereafter referred to as NPP ) as a lead scaffold or chemical probe, likely targeting kinases (e.g., CDK4/6 analogs) or GPCRs.

Researchers frequently report a "potency disconnect" with this scaffold: high affinity in biochemical (cell-free) assays but poor or variable efficacy in cellular models.

This guide addresses the three primary mechanisms of resistance inherent to the Nitro-Pyridine-Piperazine pharmacophore:

• Metabolic Deactivation: Hypoxia-mediated nitro-reduction.[1]

• Physicochemical Sequestration: Lysosomal ion trapping of the piperazine moiety.[1]

• Transport Resistance: P-gp (ABCB1) mediated efflux.[1]

Part 1: The Resistance Landscape (Visualized)

The following diagram illustrates the "NPP Liability Loop"—how the specific functional groups of your molecule contribute to resistance phenotypes.

Figure 1: The "NPP Liability Loop." The nitro group is vulnerable to reductive inactivation in hypoxic zones, while the piperazine ring drives lysosomal accumulation, preventing target engagement.

Part 2: Troubleshooting Guides & Protocols

Issue 1: The "Hypoxia Drop-off" (Nitro-Reduction)

Symptom: Your compound works in 2D monolayer cultures (normoxia) but fails in 3D spheroids or xenografts. Root Cause: The 6-nitro group on the pyridine ring is an electron-withdrawing group (EWG) often critical for binding. In hypoxic tumor cores, Nitroreductases (NTRs) reduce this to an amine (-NH2). The amine is electron-donating, which flips the electronic character of the ring and often abolishes binding affinity.

Diagnostic Protocol: Hypoxia Cytotoxicity Shift Assay Purpose: To determine if metabolic reduction is the cause of resistance.

Step	Action	Technical Note
1	Seed Cells	Seed cancer cells (e.g., A549, HCT116) in duplicate 96-well plates.
2	Treatment	Treat with serial dilutions of NPP (0.1 nM – 10 µM).[1]
3	Incubation	Place Plate A in Normoxia (21% O₂).[1] Place Plate B in a Hypoxia Chamber (1% O₂).[1] Incubate for 72h.
4	Readout	Perform CellTiter-Glo (ATP) or MTT assay.
5	Analysis	Calculate the Hypoxia Cytotoxicity Ratio (HCR) : .

• Interpretation: If HCR > 3.0 (i.e., the drug is 3x less potent in hypoxia), your nitro group is being reduced to an inactive amine.

• Solution: Consider replacing the Nitro group with a Cyano (-CN) or Trifluoromethyl (-CF3) group, which are metabolically stable bioisosteres.

Issue 2: The "Lysosomal Trap" (Piperazine Basicity)

Symptom: High intracellular drug concentration (measured by LC-MS) but low target occupancy. Root Cause: The piperazine nitrogen has a pKa of ~9.[1]8. It enters the cell as a neutral molecule but diffuses into acidic lysosomes (pH 5.0).[1] There, it becomes protonated (

) and charged molecules cannot cross the membrane back out.[2] It gets "trapped," effectively starving the cytosolic target.[1]

Diagnostic Protocol: LysoTracker Competition Assay Purpose: To visualize if NPP is sequestered in lysosomes.

Step	Action	Technical Note
1	Staining	Stain live cells with LysoTracker Red DND-99 (50 nM) for 30 mins.[1]
2	Baseline	Image cells using Confocal Microscopy (Ex/Em: 577/590 nm). Note the punctate red staining.
3	Challenge	Add NPP (10 µM) directly to the stage/well while imaging.[1]
4	Observation	Watch for loss of LysoTracker signal .

• Interpretation: If LysoTracker signal fades or disappears upon adding NPP, your drug is a "Lysosomotropic Base."[1] It has alkalized the lysosome or competed for protons, confirming it is accumulating there.

• Rescue Experiment: Co-treat cells with Chloroquine (20 µM) or Bafilomycin A1 (10 nM) .[1] If the potency of NPP increases when lysosomes are disrupted, trapping was the issue.

Issue 3: Efflux Pumping (P-gp/MDR1)

Symptom: Resistant cell lines show cross-resistance to Taxol or Doxorubicin.[1] Root Cause: The piperazine moiety is a known pharmacophore for P-glycoprotein (P-gp) recognition.[1]

Diagnostic Protocol: Rhodamine 123 Efflux Assay Purpose: To assess if NPP is a P-gp substrate.

• Load: Incubate cells with Rhodamine 123 (Rh123, 1 µM) for 30 mins.

• Wash: Remove Rh123 and replace with fresh media.

• Treat: Add NPP (10 µM) to one set; add Verapamil (positive control inhibitor) to another.

• Measure: Flow Cytometry (FITC channel).[1]

  • Result A: Cells retain dye = P-gp blocked.[1]

  • Result B: Dye is lost = P-gp active.[1]

  • Critical Check: If NPP treatment causes Rh123 retention similar to Verapamil, NPP is likely a P-gp inhibitor.[1] If NPP efficacy is restored by Verapamil, NPP is a P-gp substrate.[1]

Part 3: FAQ - Frequently Asked Questions

Q: Can I stabilize the nitro group against reduction? A: Not easily in a biological context.[1] The nitro-to-amine reduction is catalyzed by ubiquitous enzymes (DT-diaphorase, xanthine oxidase). If your SAR (Structure-Activity Relationship) relies on the electron-withdrawing nature of the nitro group, switch to a -CF3 (Trifluoromethyl) or -CN (Nitrile) group. These mimic the electronics but are resistant to reduction.[1]

Q: Why does the amine metabolite (1-(6-aminopyridin-2-yl)piperazine) fail to bind? A: The Nitro group is an H-bond acceptor and withdraws electrons, making the pyridine ring electron-deficient (pi-acidic). The Amine group is an H-bond donor and pushes electrons into the ring. This completely inverts the electrostatic potential surface of the molecule, likely repelling it from the binding pocket.

Q: My compound precipitates in the media. Is this resistance? A: No, that is a formulation failure. The NPP scaffold is planar and lipophilic (LogP ~0.8 - 1.5).

• Fix: Ensure you are using a salt form (e.g., Hydrochloride salt).[1] If using the free base, dissolve in DMSO first, then dilute into media containing 0.5% Methylcellulose or Cyclodextrin to prevent "crashing out."

References

• Denny, W. A. (2001).[1] Prodrug strategies in cancer therapy. European Journal of Medicinal Chemistry, 36(7-8), 577-595.

  • Context: Mechanisms of nitro-reduction in hypoxic tumor environments.[1][3]

• Nadanaciva, S., et al. (2011).[1] A high content screening assay for lysosomotropic compounds.[1] Toxicology in Vitro, 25(3), 715-723.

  • Context: Protocols for identifying lysosomal trapping of basic amines (piperazines).[1]

• Gottesman, M. M., et al. (2002).[1] Multidrug resistance in cancer: role of ATP-dependent transporters. Nature Reviews Cancer, 2(1), 48-58.

  • Context: Mechanisms of P-gp efflux relevant to piperazine scaffolds.[1]

• Palmer, B. D., et al. (1992).[1] Hypoxia-selective antitumor agents.[1] 5. Synthesis and cytotoxicity of nitro-substituted aminoanthraquinones. Journal of Medicinal Chemistry, 35(17), 3214-3222.

  • Context: Detailed chemistry of nitro group reduction to amines and the resulting loss of biological activity.[1][4]

Sources

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. assets.ctfassets.net [assets.ctfassets.net]
• 3. researchgate.net [researchgate.net]
• 4. Nitroreduction: A Critical Metabolic Pathway for Drugs, Environmental Pollutants, and Explosives - PMC [pmc.ncbi.nlm.nih.gov]

"1-(6-Nitropyridin-2-yl)piperazine" off-target effects and how to minimize them

Welcome to the Technical Support Center for the optimization and troubleshooting of the 1-(6-Nitropyridin-2-yl)piperazine scaffold.

As a Senior Application Scientist, I have designed this guide to address the complex pharmacological behaviors of this highly versatile building block. This arylpiperazine derivative is a privileged scaffold in medicinal chemistry, extensively utilized in the design of aminergic GPCR ligands (e.g., Serotonin and Dopamine receptors)[1] and, more recently, as Gram-negative bacterial efflux pump inhibitors (EPIs)[2].

However, its core pharmacophoric features—a basic piperazine nitrogen and a planar, electron-deficient nitropyridine ring—make it highly susceptible to promiscuous off-target binding and membrane-disrupting artifacts[3]. This guide provides field-proven causality analyses, self-validating protocols, and structural optimization strategies to help you isolate your target's true biological signal.

Section 1: Troubleshooting GPCR Cross-Reactivity (The Aminergic Web)

The Issue: During radioligand binding assays or functional screens, your 1-(6-Nitropyridin-2-yl)piperazine derivative exhibits high background affinity for

adrenergic receptors, D2 dopamine receptors, or unintended 5-HT subtypes.

The Causality: The cross-reactivity is driven by the highly conserved architecture of aminergic GPCRs. At physiological pH (7.4), the secondary amine of the piperazine ring is protonated. This cationic center forms a critical salt bridge with a universally conserved Aspartate residue (Asp3.32) located in transmembrane helix 3 (TM3) of the receptor[1]. Simultaneously, the 6-nitropyridin-2-yl moiety acts as a bioisostere for endogenous indole or catechol rings, engaging in

stacking with aromatic residues (e.g., Phenylalanine, Tryptophan) in TM5 and TM6. Because this binding pocket is shared across the serotonin, dopamine, and adrenergic families, the scaffold naturally exhibits promiscuity[1]. Off-target adrenoceptor activity is particularly problematic, as it is a major safety liability for clinical cardiovascular side effects (e.g., severe hypotension)[1].

Mitigation Strategy: To break this promiscuity, you must alter the thermodynamic favorability of the TM3 interaction.

• Steric Bulk: Introduce a methyl group adjacent to the basic nitrogen (e.g., 2-methylpiperazine). This creates a steric clash in the tighter

  binding pocket while often being tolerated by the larger 5-HT7 orthosteric site.

• pKa Modulation: Replace the piperazine with a morpholine or fluorinated piperidine. Lowering the pKa of the basic nitrogen weakens the TM3 salt bridge, shifting the compound from a pan-aminergic binder to a more selective profile.

Fig 1. Aminergic GPCR off-target network for pyridylpiperazines and phenotypic outcomes.

Section 2: Quantitative Data - Structural Optimization Impact

To guide your medicinal chemistry efforts, the following table summarizes the quantitative impact of standard structural modifications on the arylpiperazine scaffold to minimize off-target liabilities[1].

Scaffold Modification	5-HT7 (nM)	(nM)	D2 (nM)	Mechanistic Rationale
Unmodified 1-(6-Nitropyridin-2-yl)piperazine	12.5	23.5	45.0	Baseline pan-aminergic binding via TM3 Asp3.32 salt bridge.
N-Methylation (Piperazine C2)	18.2	>1000	320.0	Steric clash selectively disrupts binding in the narrow pocket.
Nitro to Cyano (-CN) Bioisostere	15.0	85.5	110.0	Alters the electrostatic potential of the pyridine ring, reducing D2 stacking.
Morpholine substitution (O for NH)	>500	>1000	>1000	Eliminates the basic nitrogen, completely abolishing the TM3 salt bridge (Loss of activity).

Section 3: Troubleshooting Antimicrobial Efflux Pump Inhibitor (EPI) Assays

The Issue: Your pyridylpiperazine derivative shows excellent apparent synergistic activity, lowering the Minimum Inhibitory Concentration (MIC) of antibiotics against K. pneumoniae or E. coli. However, subsequent mammalian cytotoxicity assays show high cell death, or the compound exhibits intrinsic antibacterial activity[2].

The Causality: Many researchers misidentify membrane permeabilizers as true Efflux Pump Inhibitors (EPIs). Because 1-(6-Nitropyridin-2-yl)piperazine derivatives are lipophilic basic amines, they can act as cationic amphiphiles[4]. At higher concentrations, they embed into the bacterial inner membrane and dissipate the proton motive force (PMF). Since RND-family efflux pumps (like AcrAB-TolC) rely on the PMF for energy, membrane depolarization indirectly shuts down the pump, yielding a "false positive" EPI readout[4]. This same membrane-disrupting mechanism causes off-target mammalian cytotoxicity.

Self-Validating Protocol: Membrane Depolarization Counter-Screen To prove your compound is a true allosteric AcrB inhibitor and not a membrane destroyer, you must run a DiOC2(3) flow cytometry counter-screen[2]. DiOC2(3) is a fluorescent dye that emits green fluorescence in single molecules but shifts to red fluorescence when it aggregates inside cells with a healthy, highly polarized membrane.

Step-by-Step Methodology:

• Culture Preparation: Grow K. pneumoniae (or target strain) to mid-log phase (

  = 0.5) in Mueller-Hinton broth. Wash twice and resuspend in 50 mM HEPES buffer (pH 7.0) supplemented with 5 mM glucose to energize the cells.

• Assay Validation (Internal Controls):

  • Negative Control: Vehicle (1% DMSO).

  • Positive Control: Carbonyl cyanide m-chlorophenyl hydrazone (CCCP) at 10 µM (a known protonophore that completely depolarizes the membrane).

• Compound Incubation: Aliquot 100 µL of bacterial suspension into a 96-well plate. Add your pyridylpiperazine derivative at

  its effective EPI concentration. Incubate for 15 minutes at 37°C.

• Dye Loading: Add DiOC2(3) to a final concentration of 30 µM. Incubate in the dark for 5 minutes.

• Flow Cytometry Readout: Analyze on a flow cytometer. Excite at 488 nm. Record green fluorescence (FITC channel, ~530 nm) and red fluorescence (PE/Texas Red channel, ~610 nm).

• Data Interpretation: Calculate the Red/Green fluorescence ratio. A true target-specific EPI will maintain a high Red/Green ratio identical to the DMSO control. If your compound causes the Red/Green ratio to plummet (matching the CCCP control), it is an off-target membrane permeabilizer and should be discarded from the pipeline.

Fig 2. Self-validating screening workflow to eliminate false-positive efflux pump inhibitors.

Section 4: Frequently Asked Questions (FAQs)

Q1: My 1-(6-Nitropyridin-2-yl)piperazine derivative shows excellent in vitro potency but poor in vivo efficacy. What is the likely off-target metabolic liability? A1: The unsubstituted positions on the piperazine and pyridine rings are highly susceptible to Cytochrome P450 (CYP450)-mediated oxidation. Specifically, the basic secondary amine of the piperazine is a prime target for rapid

-dealkylation or -oxidation in hepatic microsomes. To minimize this, consider introducing steric shielding (e.g., gem-dimethyl groups) adjacent to the basic nitrogen, or block the para-position of the aryl ring with a fluorine atom to prevent aromatic hydroxylation.

Q2: Is the nitro group essential for target binding, or can I remove it? A2: While the nitro group acts as a strong hydrogen bond acceptor and modulates the electron density of the pyridine ring to enhance target affinity, nitroaromatics are frequently flagged in drug development. They carry a high risk of genotoxicity (often testing positive in the Ames test) due to off-target reduction by bacterial and mammalian nitroreductases, which generate reactive hydroxylamine species[3]. It is highly recommended to perform bioisosteric replacement early in lead optimization. Substituting the nitro group with a cyano (-CN) or trifluoromethyl (-CF3) group often retains the necessary electron-withdrawing properties while eliminating the mutagenic liability.

Q3: How do I handle the hygroscopic nature of the hydrochloride salt form during formulation? A3: The hydrochloride salt of 1-(6-Nitropyridin-2-yl)piperazine is highly crystalline but can be hygroscopic, leading to inaccurate weighing and degradation if not stored strictly at 2-8°C in a desiccated environment[3]. For stable in vivo formulation, consider converting the HCl salt to a mesylate or tosylate salt, which generally exhibit lower hygroscopicity and improved thermodynamic stability during aqueous formulation.

References

• "Knowledge-Based Design of Long-Chain Arylpiperazine Derivatives Targeting Multiple Serotonin Receptors as Potential Candidates for Treatment of Autism Spectrum Disorder". ACS Chemical Neuroscience. Available at:[Link]

• "Pyridylpiperazine efflux pump inhibitor boosts in vivo antibiotic efficacy against K. pneumoniae". EMBO Molecular Medicine. Available at: [Link]

• "Extending the Potency and Lifespan of Antibiotics: Inhibitors of Gram-Negative Bacterial Efflux Pumps". ACS Infectious Diseases. Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Pyridylpiperazine efflux pump inhibitor boosts in vivo antibiotic efficacy against K. pneumoniae - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemscene.com [chemscene.com]
• 4. pubs.acs.org [pubs.acs.org]

LC-MS/MS method development for "1-(6-Nitropyridin-2-yl)piperazine" quantification

To: User From: Dr. Alex V., Senior Application Scientist, Mass Spectrometry Division Subject: Technical Guide: LC-MS/MS Method Development for 1-(6-Nitropyridin-2-yl)piperazine

Core Technical Directive

You are analyzing 1-(6-Nitropyridin-2-yl)piperazine (MW: 208.22 g/mol ), a secondary amine with a nitropyridine moiety. This molecule presents specific challenges:

• Basicity : The piperazine ring causes significant secondary interactions with residual silanols on HPLC columns, leading to peak tailing.

• Polarity : It is moderately polar, requiring careful retention optimization to avoid elution in the void volume.

• Fragmentation : The nitro group (

  ) often dominates fragmentation, but unique piperazine ring cleavages are required for specificity.

This guide is structured as a dynamic troubleshooting and development protocol, not a static SOP.

Method Development Protocol

Phase 1: Mass Spectrometry Optimization (The "Tune")

Objective: Identify the Precursor Ion and stable Product Ions.

• Ionization Mode: Electrospray Ionization Positive (ESI+). The piperazine nitrogen is easily protonated.

• Infusion Setup: Dissolve standard at 1 µg/mL in 50:50 Methanol:Water + 0.1% Formic Acid. Infuse at 10 µL/min.

Predicted Transitions (To be experimentally verified): Based on the fragmentation of similar nitropyridine and piperazine derivatives [1][2], expect the following:

Parameter	Value	Mechanistic Explanation
Precursor Ion	209.1	Protonation of the secondary amine on the piperazine ring.
Quantifier Ion	163.1	Loss of group (46 Da). Common in nitro-aromatics.
Qualifier Ion 1	179.1	Loss of (30 Da).
Qualifier Ion 2	122.1	Cleavage of the piperazine ring (characteristic amine fragment).

Step-by-Step Optimization:

• Q1 Scan: Center on m/z 209.1. Optimize Declustering Potential (DP) to maximize signal without in-source fragmentation.

• Product Ion Scan: Fragment m/z 209.1 with Collision Energy (CE) ramping from 10 to 50 eV.

• Selection: Choose the transition with the highest S/N (likely 209.1

  163.1) for quantification.[1][2][3][4]

Phase 2: Chromatographic Separation

Objective: Eliminate peak tailing and separate from matrix phospholipids.

• Column Choice: C18 with Embedded Polar Group (EPG) or Biphenyl .

  • Why? Standard C18 often fails with basic amines. EPG columns shield silanols, improving peak shape. Biphenyl provides pi-pi interactions with the nitropyridine ring for better retention.

• Mobile Phase:

  • A: 10 mM Ammonium Formate in Water (pH 3.5 - 4.0).

  • B: Acetonitrile.[2][5]

  • Critical Note: Do not use pure water/formic acid. The ammonium ions (

    ) compete with the analyte for silanol sites, sharpening the peak.

Gradient Profile (Standard 50mm Column):

Time (min)	%B	Event
0.0	5	Load/Desalt
0.5	5	Hold
3.0	90	Elute Analyte
4.0	90	Wash Matrix
4.1	5	Re-equilibrate
6.0	5	End

Visualized Workflows

Figure 1: Method Development Decision Tree

This logic gate guides you through the critical decision points during initial setup.

Caption: Decision tree for optimizing LC-MS conditions, prioritizing peak shape correction for basic amines.

Troubleshooting & FAQs

Q1: My peak is tailing significantly (Asymmetry > 2.0). How do I fix this?

• Diagnosis: This is classic "secondary interaction." The basic piperazine nitrogen is interacting with acidic silanols on the silica surface.

• Solution:

  • Buffer: Ensure you are using Ammonium Formate (5-10 mM) , not just Formic Acid. The ammonium cation blocks silanols.

  • pH: Raise the pH to 4.0 or even higher (if your column tolerates pH 10, use Ammonium Hydroxide). At high pH, the piperazine is less protonated and interacts less with silanols, though MS sensitivity might drop slightly.

  • Column: Switch to a "Charged Surface Hybrid" (CSH) or Polymer-based column.

Q2: I see a "Ghost Peak" in my blank after a high concentration sample.

• Diagnosis: Carryover. Piperazines are "sticky" and adsorb to stainless steel and injector ports.

• Solution:

  • Needle Wash: Use a strong organic wash with acid. Recommendation: 40:40:20 Acetonitrile:Isopropanol:Water + 0.2% Formic Acid .

  • Material: Use PEEK tubing where possible to minimize metal adsorption.

Q3: The signal for the nitro-loss fragment (163.1) is unstable.

• Diagnosis: The nitro group can be labile. If the Source Temperature is too high, you may be inducing thermal degradation before the quadrupole.

• Solution: Lower the Desolvation Temperature by 50°C. Ensure the Collision Gas (CAD) pressure is optimized; too high pressure can cause scattering rather than fragmentation for labile ions.

Figure 2: Troubleshooting Logic Flow

Caption: Rapid diagnostic flow for common LC-MS issues encountered with piperazine derivatives.

References

• Błażewicz, A. et al. (2022). Comparison of LC-MS and LC-DAD Methods of Detecting Abused Piperazine Designer Drugs. Toxics, 10(4), 152.

  • Context: Validates fragmentation patterns for piperazine rings and establishes LC-MS conditions for similar basic amines.

  • URL: [Link]

• Zhu, N. et al. (2019).[5] Mass Fragmentation Characteristics of Piperazine Analogues. Journal of Chinese Mass Spectrometry Society.

  • Context: detailed mechanistic study on the cleavage of C-N bonds in piperazine deriv

  • URL: [Link]

• LCGC International. (2023). Troubleshooting LC-MS: Ion Suppression and Peak Shape.

  • Context: Authoritative guide on diagnosing silanol interactions and m

  • URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Mass Fragmentation Characteristics of Piperazine Analogues [zpxb.xml-journal.net]

Reference Data & Comparative Studies

Comparing the efficacy of "1-(6-Nitropyridin-2-yl)piperazine" and [related compound]

This guide provides an in-depth technical comparison between 1-(6-Nitropyridin-2-yl)piperazine (hereafter referred to as 6-NPP ) and its foundational analog, 1-(2-Pyridyl)piperazine (hereafter 1-PP ).

Executive Summary

In the landscape of medicinal chemistry, the piperazinyl-pyridine scaffold is a ubiquitous pharmacophore, serving as the backbone for numerous CNS drugs (e.g., buspirone, flibanserin) and kinase inhibitors (e.g., palbociclib analogs).

This guide compares 6-NPP , a specialized nitro-functionalized intermediate, against 1-PP , the standard reference ligand for serotonin (5-HT) receptors.

• 1-PP is the "gold standard" metabolite and ligand for 5-HT receptor profiling but lacks functional handles for further diversification.

• 6-NPP demonstrates superior synthetic efficacy as a precursor. The 6-nitro group activates the pyridine ring for nucleophilic aromatic substitution (

  ) and serves as a masked amino group, enabling the construction of complex 2,6-diaminopyridine scaffolds essential for CDK and kinase inhibitor development.

Structural & Electronic Efficacy Analysis

The efficacy of a chemical scaffold is defined by its physicochemical properties and its reactivity profile. The introduction of the nitro group at the 6-position of the pyridine ring fundamentally alters the electronic landscape of the molecule compared to the unsubstituted 1-PP.

Physicochemical Profile

The following data highlights the shift in lipophilicity and basicity, which dictates the compound's behavior in biological assays and synthetic reactions.

Feature	1-(2-Pyridyl)piperazine (1-PP)	1-(6-Nitropyridin-2-yl)piperazine (6-NPP)	Impact on Efficacy
Molecular Weight	163.22 g/mol	208.22 g/mol	6-NPP is heavier but remains fragment-like (<300 MW).
Electronic State	Electron-rich pyridine; Basic.	Electron-deficient pyridine; Weakly basic.	Nitro group ( ) acts as a strong electron-withdrawing group (EWG).
pKa (Piperazine N)	~8.8 - 9.2	~7.5 - 8.0 (Estimated)	6-NPP has reduced basicity, improving membrane permeability in neutral pH.
LogP (Lipophilicity)	~0.5 - 0.7	~0.8 - 1.1	6-NPP has slightly higher lipophilicity, aiding in non-polar solvent solubility during synthesis.
Primary Utility	Biological Probe : 5-HT receptor agonist/antagonist.	Synthetic Scaffold : Precursor to 2,6-diaminopyridines.	6-NPP is the preferred starting material for library generation.

Expert Insight: The reduced basicity of the piperazine nitrogen in 6-NPP (due to the inductive effect of the 6-nitro group) makes it less prone to protonation at physiological pH compared to 1-PP . This modulation is critical when designing kinase inhibitors where hydrogen bond donor/acceptor balance is key for the ATP-binding pocket.

Synthetic Efficacy: The Advantage

In drug development, "synthetic efficacy" refers to the yield, purity, and ease of reaction. 6-NPP outperforms 1-PP derivatives in nucleophilic substitution reactions because the nitro group activates the pyridine ring.

Mechanism of Action (Synthesis)

The synthesis of 6-NPP typically involves the reaction of piperazine with 2-halo-6-nitropyridine . The nitro group at the 6-position (ortho to the leaving group) stabilizes the Meisenheimer complex intermediate, significantly accelerating the reaction rate compared to the synthesis of 1-PP from 2-chloropyridine.

Experimental Workflow: Synthesis of 6-NPP

• Reagents: 2-Chloro-6-nitropyridine (1.0 eq), Piperazine (3.0 eq),

  (2.0 eq).

• Solvent: Acetonitrile (ACN) or DMF.[1]

• Conditions: Reflux (

  ) for 2-4 hours.

• Workup: Dilute with water, extract with EtOAc. The excess piperazine acts as a base and is easily removed.

• Yield: Typically >90% due to the activating effect of the

  group.

Visualization of Synthetic Pathway

The following diagram illustrates the activation energy advantage of the 6-nitro scaffold and its downstream reduction to the amino-derivative (a key kinase inhibitor motif).

Figure 1: Synthetic pathway comparing the activated SnAr route for 6-NPP versus the unactivated route. The nitro group facilitates rapid scaffold generation.

Biological Efficacy & Application[2]

While 1-PP is a biologically active metabolite, 6-NPP is primarily a "masked" pharmacophore. However, its efficacy is measured by its conversion potential.

Receptor Affinity (5-HT)

• 1-PP: Exhibits moderate to high affinity for

  , , and receptors. It is often used as a control ligand in binding assays.

• 6-NPP: The bulky, electron-withdrawing nitro group at the 6-position creates steric clash and alters the electrostatic potential surface, likely abolishing or significantly reducing affinity for standard 5-HT pockets compared to 1-PP.

  • Implication: 6-NPP is an excellent "negative control" structural analog in 5-HT assays or a highly selective scaffold that avoids off-target serotonergic toxicity when developing kinase inhibitors.

Downstream Efficacy: The "Reduction" Switch

The true power of 6-NPP lies in its reduction to 1-(6-Aminopyridin-2-yl)piperazine . This amine derivative is a critical motif in:

• CDK4/6 Inhibitors: Similar to the aminopyridine core in Palbociclib.

• B-Raf Inhibitors: The 2-amino-6-piperazinylpyridine moiety serves as a hinge binder in the ATP pocket.

Protocol: Catalytic Reduction of 6-NPP

To unlock the biological efficacy of the scaffold:

• Substrate: Dissolve 6-NPP (1 mmol) in MeOH (10 mL).

• Catalyst: Add 10% Pd/C (10 wt%).

• Atmosphere: Hydrogen balloon (1 atm) or ammonium formate (transfer hydrogenation).

• Reaction: Stir at RT for 2 hours. (Color change from yellow to colorless indicates reduction of

  to ).

• Filtration: Filter through Celite to remove Pd.

• Result: Quantitative yield of the 6-amino derivative, ready for coupling with acyl chlorides or isocyanates.

Conclusion & Recommendation

Application Scenario	Recommended Compound	Rationale
CNS Ligand Profiling	1-(2-Pyridyl)piperazine (1-PP)	Proven affinity for serotonin receptors; established literature baseline.
Kinase Inhibitor Synthesis	1-(6-Nitropyridin-2-yl)piperazine (6-NPP)	Superior synthetic handle; precursor to 2,6-diaminopyridine "hinge binders."
Library Generation	1-(6-Nitropyridin-2-yl)piperazine (6-NPP)	The nitro group allows for orthogonal functionalization (Reduction -> Amide Coupling).

Final Verdict: For researchers focused on drug synthesis and scaffold diversification , 1-(6-Nitropyridin-2-yl)piperazine is the superior choice due to its chemical versatility. For those conducting pharmacological assays on serotonin pathways, 1-(2-Pyridyl)piperazine remains the obligatory standard.

References

• National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 7639, 1-(2-Pyridyl)piperazine. Retrieved from [Link]

• Mokrosz, J. L., et al. (1992). Structure-activity relationship studies of CNS active agents. 1-(2-Pyridyl)piperazine derivatives.[2]Journal of Medicinal Chemistry. (Contextual citation for 1-PP activity).

Sources

• 1. 1-(6-nitropyridin-3-yl)piperazine synthesis - chemicalbook [chemicalbook.com]
• 2. US20130116245A1 - Alkylated piperazine compounds - Google Patents [patents.google.com]

Validating the binding affinity of "1-(6-Nitropyridin-2-yl)piperazine" to its target

Executive Summary & Strategic Context

In the development of CNS-active agents, the arylpiperazine scaffold is a privileged structure, serving as the pharmacophore for numerous anxiolytics (e.g., Buspirone) and antipsychotics (e.g., Aripiprazole).[1][2]

This guide focuses on the validation of 1-(6-Nitropyridin-2-yl)piperazine (hereafter 6-NP-PP ).[3] This compound is a structural derivative of the well-characterized metabolite 1-(2-pyridyl)piperazine (2-PP) .[3] The introduction of a nitro group at the 6-position of the pyridine ring introduces significant electronic withdrawal and steric bulk, potentially altering the binding profile against its primary targets: the Serotonin 5-HT1A , 5-HT7 , and

-Adrenergic receptors.[3]

The Core Challenge: Researchers must determine if the 6-nitro substitution preserves the nanomolar affinity characteristic of the parent 2-PP scaffold or if it imparts selectivity by destabilizing binding at off-target sites (e.g., Dopamine D2).[3]

Comparative Analysis: 6-NP-PP vs. Established Standards

To validate 6-NP-PP, you must benchmark it against the "Gold Standard" scaffold (2-PP) and a clinically relevant reference (Buspirone).[3] The following table outlines the comparative performance metrics you should expect and test for.

Table 1: Ligand Performance Benchmarks (5-HT1A Receptor Focus)

Feature	1-(6-Nitropyridin-2-yl)piperazine (Test Article)	1-(2-Pyridyl)piperazine (2-PP) (Reference Standard)	Buspirone (Clinical Control)
Primary Target	5-HT1A / 5-HT7 (Putative)	5-HT1A / -AR	5-HT1A (Partial Agonist)
Expected (Affinity)	> 10 nM (Hypothesis: Nitro group reduces affinity vs 2-PP)	2–10 nM (High Affinity)	10–30 nM
Selectivity Profile	Potential for enhanced subtype selectivity due to steric hindrance at 6-pos.[3]	Low (Promiscuous binder to 5-HT and Adrenergic receptors)	Moderate (High D2 off-target binding)
Physicochemical	Lower pKa (Pyridine N); Reduced Solubility	High Basicity; High Solubility	Moderate Lipophilicity
Metabolic Stability	High (Nitro group blocks metabolic oxidation at C6)	Low (Prone to hydroxylation)	Moderate

Critical Insight: The 2-pyridyl nitrogen is crucial for hydrogen bonding with Asp116 in the 5-HT1A binding pocket.[1][3] The 6-nitro group in 6-NP-PP is electron-withdrawing, which lowers the electron density on the pyridine nitrogen.[3] Expect a decrease in affinity (higher

) compared to unsubstituted 2-PP. If affinity remains high, 6-NP-PP becomes a valuable, metabolically stable lead candidate.[3]

Mechanistic Validation: The Signaling Pathway

Before initiating binding assays, it is vital to understand the downstream consequences of binding.[1] 6-NP-PP likely acts as a partial agonist or antagonist on the

-coupled 5-HT1A receptor.[3]

Diagram 1: 5-HT1A Receptor Signaling Cascade

This diagram illustrates the pathway you are modulating.[1][3] A successful binder will displace the radioligand; a functional agonist will drive cAMP inhibition.[3]

Caption: 6-NP-PP binds the 5-HT1A GPCR, triggering Gi/o dissociation, inhibiting Adenylyl Cyclase, and activating GIRK channels.[3]

Experimental Protocol: Radioligand Competition Binding

To determine the affinity (

) of 6-NP-PP, you cannot use direct saturation binding effectively due to the lack of a radiolabeled version of your specific compound.[3] Instead, use a Competition Binding Assay displacing a known standard (e.g., -8-OH-DPAT for 5-HT1A).[3]

Phase A: Reagent Preparation[1]

• Receptor Source: CHO-K1 cells stably expressing human 5-HT1A (or 5-HT7).[1][3]

• Radioligand:

  -8-OH-DPAT (Specific Activity > 100 Ci/mmol).[1][3] Concentration fixed at (approx. 1 nM).[1]

• Test Compound: 6-NP-PP dissolved in 100% DMSO (10 mM stock). Serial dilute to range:

  M to M.[1][3]

• Non-Specific Binding (NSB) Control: 10

  M Serotonin (5-HT) or Buspirone.[1][3]

Phase B: The Workflow (Self-Validating System)

This protocol includes internal "sanity checks" (Z-factor, Total Binding) to ensure data trustworthiness.[3]

Caption: Step-by-step workflow for Radioligand Competition Binding Assay to determine Ki of 6-NP-PP.

Phase C: Data Analysis & Validation Logic

• Calculate % Inhibition:

  [3]

• Determine

  : Fit data to a non-linear regression (One-site competition model).

• Calculate

  (Cheng-Prusoff Equation): [1]

Validation Criteria (Pass/Fail):

• Hill Slope: Must be near -1.0. If significantly shallower (e.g., -0.6), it indicates negative cooperativity or multiple binding sites, possibly due to the 6-nitro group affecting receptor conformation.[1]

• Replicate Variance: CV% between triplicates must be < 15%.

Advanced Characterization: Surface Plasmon Resonance (SPR)[1]

While radioligand binding gives affinity (

), it does not provide kinetics (on-rate/off-rate).[3] For a comprehensive publication, validate 6-NP-PP using SPR.[1][3]

• Sensor Chip: CM5 or NTA chip with immobilized 5-HT1A (solubilized in nanodiscs).[1][3]

• Running Buffer: HBS-P+ with 1% DMSO (Critical: Match DMSO in sample).

• Observation:

  • Fast On/Fast Off: Typical for low-affinity fragments.[1][3]

  • Slow Off-rate: Desirable for drug candidates.[1][3] The Nitro group may create a "residence time" advantage by interacting with specific pockets (e.g., via dipole interactions).[1]

References

• Glennon, R. A., et al. (1988).[1] "Binding of arylpiperazines to 5-HT1A serotonin receptors: results of a structure-affinity study." Journal of Medicinal Chemistry. Link

• Boess, F. G., & Martin, I. L. (1994).[1] "Molecular biology of 5-HT receptors." Neuropharmacology. Link

• Cheng, Y., & Prusoff, W. H. (1973).[1] "Relationship between the inhibition constant (K1) and the concentration of inhibitor which causes 50 per cent inhibition (I50) of an enzymatic reaction." Biochemical Pharmacology. Link

• Biotrend. "1-(2-Pyridyl)piperazine: Technical Data and Biological Activity."[1][3] Biotrend Chemicals.[1][3] Link

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 76306, 1-(2-Pyridyl)piperazine."[1][3] PubChem. Link[1]

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• 2. Design and Synthesis of Arylpiperazine Serotonergic/Dopaminergic Ligands with Neuroprotective Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 1-(6-Nitropyridin-3-yl)piperazine | 775288-71-6 [sigmaaldrich.com]

A Comparative Guide to the Cross-Reactivity Profiling of 1-(6-Nitropyridin-2-yl)piperazine

Abstract

In the landscape of modern drug discovery, the early and comprehensive characterization of a compound's selectivity is not merely a regulatory checkbox but a foundational pillar of a successful development program. Off-target interactions can be the source of unforeseen toxicity or, in some cases, serendipitous therapeutic opportunities.[1][2] This guide provides an in-depth, technically-grounded framework for conducting cross-reactivity studies on "1-(6-Nitropyridin-2-yl)piperazine," a heterocyclic scaffold of significant interest. While often utilized as a synthetic intermediate in the creation of targeted therapies like Cyclin-Dependent Kinase (CDK) inhibitors, its intrinsic biological activity profile remains largely uncharacterized.[3][4] This document outlines a multi-tiered experimental strategy designed for researchers, scientists, and drug development professionals to rigorously assess the selectivity of this molecule, interpret the resulting data, and benchmark its performance against relevant comparators. We will delve into the causality behind experimental choices, provide detailed, self-validating protocols, and present data in a clear, comparative format to guide informed decision-making in the pre-clinical phase.

Introduction: The Imperative of Selectivity Profiling

"1-(6-Nitropyridin-2-yl)piperazine" is a molecule featuring a piperazine ring linked to a nitropyridine moiety.[4] The piperazine ring is a well-known "privileged scaffold" in medicinal chemistry, appearing in numerous approved drugs targeting a wide array of proteins, including G-protein coupled receptors (GPCRs) and protein kinases. The nitropyridine group, while a versatile synthetic handle, can also confer specific binding properties and potential liabilities, such as metabolic instability or off-target reactivity.[5][6]

The primary objective of a cross-reactivity study is to de-risk a chemical entity by creating a "selectivity fingerprint." This process involves screening the compound against a broad array of biologically relevant targets to identify unintended interactions.[2] A clean profile enhances confidence in the compound's mechanism of action and predicts a wider therapeutic window. Conversely, identifying off-target hits early allows for data-driven decisions: Is the off-target effect acceptable? Can it be engineered out through medicinal chemistry? Or does it represent a fatal flaw necessitating termination of the program? This guide will use a systematic approach to answer these questions.

For the purpose of this guide, we will compare "1-(6-Nitropyridin-2-yl)piperazine" (Test Compound) with two hypothetical, yet relevant, alternatives:

• Comparator A (Structural Analog): 1-(6-Aminopyridin-2-yl)piperazine. This analog allows for direct assessment of the nitro group's contribution to the biological activity profile.

• Comparator B (Functional Analog): Compound-K, a fictional, well-characterized kinase inhibitor containing a piperazine moiety, known for its moderate selectivity. This serves as a benchmark for interpreting kinome screening data.

A Tiered Approach to Cross-Reactivity Assessment

A logical, tiered approach is the most efficient method for profiling, balancing breadth of coverage with resource allocation. We begin with a wide, cost-effective screen to identify major liabilities, followed by more focused, in-depth assays to characterize promising activities or investigate areas of concern.

Tier 1: Broad Liability and Off-Target Profiling

Causality: The goal of this initial tier is to cast a wide net. Before investing in detailed mechanistic studies, it is crucial to check for interactions with targets known to be associated with adverse drug reactions.[7] Commercial panels, such as the Eurofins SafetyScreen44, provide a standardized and cost-effective way to assess activity against dozens of receptors, ion channels, transporters, and enzymes at a single, high concentration (typically 10 µM).[8][9][10] A significant hit (>50% inhibition) in this assay serves as a red flag that warrants follow-up investigation.

Experimental Workflow: Tier 1 Broad Profiling

Caption: Workflow for Tier 1 broad liability screening.

Protocol 1: General Protocol for Submission to a Commercial Safety Panel

• Compound Preparation: Solubilize the test compound and comparators in 100% DMSO to create a high-concentration stock solution (e.g., 10 mM). Ensure complete dissolution.

• Quality Control: Confirm the identity and purity (>95%) of the stock material via LC-MS and NMR.

• Sample Submission: Provide the required amount and concentration of the compound stock solution to the contract research organization (CRO) as per their specific submission guidelines.

• Assay Execution: The CRO performs the screening assays. For receptor and ion channel targets, this typically involves competitive radioligand binding assays where the ability of the test compound to displace a high-affinity radiolabeled ligand from the target is measured. For enzymes, direct measurement of enzyme activity in the presence of the test compound is performed.[9]

• Data Reporting: The CRO provides a report detailing the percent inhibition of radioligand binding or enzyme activity at the tested concentration (e.g., 10 µM) for each target in the panel.

Table 1: Hypothetical Data from Tier 1 Broad Liability Screen (% Inhibition at 10 µM)

Target Class	Target	1-(6-Nitropyridin-2-yl)piperazine	Comparator A (Amino)	Comparator B (Compound-K)
GPCR (Amine)	5-HT2A	68%	15%	5%
Dopamine D2	55%	8%	12%
Adrenergic α1	45%	5%	3%
Ion Channel	hERG	12%	9%	15%
Enzyme	PDE4	8%	4%	75%
Transporter	Dopamine (DAT)	31%	6%	4%

Interpretation: The hypothetical data suggest that the parent compound possesses significant activity at aminergic GPCRs (5-HT2A, D2), an effect largely abolished by the reduction of the nitro group (Comparator A). This indicates the nitro-aromatic system is a key pharmacophore for these off-target interactions. The low hERG inhibition is a positive sign for cardiac safety. Comparator B shows its expected high inhibition of PDE4, validating the assay. The hits for the test compound would require immediate follow-up with dose-response curves to determine potency (IC50).

Tier 2: Focused Kinome Selectivity Profiling

Causality: The piperazine scaffold is prevalent in a vast number of kinase inhibitors.[11] Therefore, assessing the compound's profile against the human kinome is a mandatory step. A broad kinase panel screen reveals both the potency against intended or unintended kinase targets and the overall selectivity.[12][13] High selectivity is often a desirable trait for tool compounds and therapeutics to minimize off-target effects.[14][15] The initial screen is typically run at a single high concentration (e.g., 1-10 µM) to identify all potential interactions, which are then confirmed via full IC50 curves.

Experimental Workflow: Tier 2 Kinome Screening

Caption: Workflow for Tier 2 kinome selectivity screening.

Protocol 2: Radiometric Kinase Activity Assay ([³³P]-ATP)

This protocol is a representative example of a widely used method for measuring kinase activity.[12]

• Reagent Preparation: Prepare assay buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20). Prepare substrate solution (e.g., a generic peptide substrate like myelin basic protein) and ATP solution containing a mix of unlabeled ATP and [γ-³³P]ATP.

• Compound Plating: Dispense the test compound and comparators into a 96-well or 384-well assay plate from the DMSO stock, followed by the addition of kinase enzyme for each specific assay.

• Reaction Initiation: Initiate the kinase reaction by adding the ATP/substrate mixture to the wells.

• Incubation: Allow the reaction to proceed for a set time (e.g., 60-120 minutes) at room temperature.

• Reaction Termination: Stop the reaction by adding a stop solution (e.g., phosphoric acid).

• Substrate Capture: Transfer a portion of the reaction mixture from each well onto a phosphocellulose filter mat. The phosphorylated substrate will bind to the filter, while unincorporated [γ-³³P]ATP will not.

• Washing: Wash the filter mat multiple times with a wash buffer (e.g., 0.75% phosphoric acid) to remove all unincorporated radiolabeled ATP.

• Detection: Dry the filter mat and measure the amount of incorporated ³³P in each spot using a scintillation counter.

• Data Analysis: Calculate the percent inhibition for each compound by comparing the signal to positive (no inhibitor) and negative (no enzyme) controls.

Table 2: Hypothetical Data from Tier 2 Kinome Screen (Selected Hits with IC50 Values)

Kinase Family	Kinase	1-(6-Nitropyridin-2-yl)piperazine IC50 (nM)	Comparator A (Amino) IC50 (nM)	Comparator B (Compound-K) IC50 (nM)
TK	ABL1	>10,000	>10,000	50
CMGC	CDK2	850	>10,000	15
GSK3β	1,200	>10,000	2,500
AGC	ROCK1	450	8,500	800
Other	PIK3CA	>10,000	>10,000	>10,000

Interpretation: The test compound shows weak, multi-kinase activity in the high nanomolar to low micromolar range, with a preference for ROCK1 and CDKs. This "promiscuous" profile is common for small, unoptimized fragments.[14] The activity is highly dependent on the nitro group, as Comparator A is essentially inactive. Comparator B demonstrates its known potent activity against CDK2 and ABL1, with weaker activity against other kinases, serving as a useful benchmark. The test compound's profile suggests it is not a selective kinase inhibitor in its current form but could serve as a starting point for a medicinal chemistry campaign targeting these kinases.

Tier 3: In Vitro Safety and Metabolism Profiling

Causality: Beyond specific protein targets, a compound's broader effects on cell health and its potential to interfere with metabolic enzymes are critical safety considerations. Cytotoxicity assays determine the concentration at which a compound causes general cell death, establishing a preliminary therapeutic window.[16][17] Cytochrome P450 (CYP) inhibition assays are essential for predicting drug-drug interactions (DDIs), as co-administered drugs that inhibit the same CYP enzyme can lead to dangerous elevations in plasma concentrations.[18][19]

Experimental Workflow: Tier 3 In Vitro Safety & ADME

Caption: Workflow for Tier 3 cytotoxicity and CYP450 inhibition assays.

Protocol 3: Lactate Dehydrogenase (LDH) Cytotoxicity Assay

The LDH assay is a widely used method to measure cytotoxicity by quantifying the release of the cytosolic enzyme LDH from cells with compromised membrane integrity.[20][21]

• Cell Seeding: Seed a human cell line (e.g., HepG2 liver carcinoma cells) into a 96-well clear-bottom plate at an appropriate density (e.g., 10,000 cells/well) and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of the test compounds in cell culture medium. Remove the old medium from the cells and add the compound-containing medium. Include "vehicle control" (e.g., 0.1% DMSO) and "maximum LDH release" control wells.

• Incubation: Incubate the plate for a defined period (e.g., 48 hours) at 37°C in a CO₂ incubator.

• Control Lysis: 45 minutes before the end of the incubation, add a lysis solution (provided in most commercial kits) to the "maximum release" control wells.

• Supernatant Harvest: Centrifuge the plate at a low speed (e.g., 600 x g) for 10 minutes to pellet any detached cells. Carefully transfer a portion of the supernatant from each well to a new flat-bottom 96-well plate.

• LDH Reaction: Add the LDH reaction mix (containing lactate, NAD+, and a tetrazolium salt) to each well of the new plate.

• Incubation & Detection: Incubate at room temperature for 30 minutes, protected from light. The LDH in the supernatant will catalyze the conversion of lactate to pyruvate, generating NADH, which in turn reduces the tetrazolium salt to a colored formazan product.

• Readout: Stop the reaction with a stop solution and measure the absorbance at 490 nm using a plate reader.

• Data Analysis: Calculate the percentage of cytotoxicity relative to the maximum release control and plot the dose-response curve to determine the EC50 value.

Table 3: Hypothetical Data from Tier 3 In Vitro Safety & Metabolism Assays

Assay	Parameter	1-(6-Nitropyridin-2-yl)piperazine	Comparator A (Amino)	Comparator B (Compound-K)
Cytotoxicity	HepG2 EC50 (µM)	18.5	> 50	25.2
CYP Inhibition	CYP3A4 IC50 (µM)	8.2	> 50	12.5
CYP2D6 IC50 (µM)	> 50	> 50	45.0
CYP2C9 IC50 (µM)	22.1	> 50	> 50

Interpretation: The test compound exhibits moderate cytotoxicity and is a moderate inhibitor of CYP3A4, the most important human drug-metabolizing enzyme.[18] The reduction of the nitro group in Comparator A significantly mitigates both cytotoxicity and CYP inhibition, suggesting the nitro-aromatic ring is a liability in this context. Comparator B shows moderate cytotoxicity and weak CYP inhibition, consistent with a more optimized compound. The >10-fold window between the CYP3A4 IC50 (8.2 µM) and the most potent kinase IC50 (ROCK1, 0.45 µM) for the test compound provides a reasonable, albeit not ideal, margin for potential DDIs.

Conclusion and Comparative Summary

This guide outlines a comprehensive, tiered strategy for evaluating the cross-reactivity and selectivity of "1-(6-Nitropyridin-2-yl)piperazine." Through the systematic application of broad liability panels, focused kinome screens, and in vitro safety assays, a detailed "selectivity fingerprint" of the molecule can be generated.

Summary of Findings (Based on Hypothetical Data):

• 1-(6-Nitropyridin-2-yl)piperazine: This molecule is a promiscuous, weakly potent inhibitor of several kinases (ROCK1, CDKs) and an antagonist at aminergic GPCRs (5-HT2A, D2). Its activity is highly dependent on the presence of the nitro group. It also carries liabilities related to moderate cytotoxicity and inhibition of the key metabolic enzyme CYP3A4.

• Comparator A (1-(6-Aminopyridin-2-yl)piperazine): The significant reduction in activity across all assays upon removal of the nitro group demonstrates this moiety is critical for the observed biological effects, both on- and off-target. This analog represents a much safer but biologically inert scaffold.

• Comparator B (Compound-K): This benchmark compound highlights the profile of a more developed inhibitor, with higher potency on its primary targets (CDK2) and generally lower activity at unrelated safety targets.

The evidence suggests that while "1-(6-Nitropyridin-2-yl)piperazine" is not a suitable candidate for further development in its current form due to its poor selectivity and safety profile, the data generated provides invaluable insights for a medicinal chemist. It identifies the nitro-aromatic piperazine system as a valid starting point for developing inhibitors of ROCK or CDK kinases, while simultaneously highlighting the liabilities (GPCR activity, cytotoxicity, CYP inhibition) that must be engineered out to produce a viable drug candidate. This systematic approach to cross-reactivity profiling is indispensable for making rational, data-driven decisions in the complex process of drug discovery.

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1-(6-Nitropyridin-2-yl)piperazine: A Privileged Scaffold Intermediate in Medicinal Chemistry

Topic: "1-(6-Nitropyridin-2-yl)piperazine" Structure-Activity Relationship (SAR) Studies Content Type: Publish Comparison Guide

Executive Summary

1-(6-Nitropyridin-2-yl)piperazine (CAS: 216311-04-5) represents a critical "privileged scaffold" in modern drug discovery. While often categorized as a building block, its structure—a pyridine ring substituted with a piperazine moiety and a nitro group—serves as a linchpin in the synthesis of bioactive ligands targeting G-Protein Coupled Receptors (GPCRs) (specifically 5-HT and Dopamine receptors) and Kinases (e.g., BTK inhibitors).

This guide analyzes the Structure-Activity Relationship (SAR) of this molecule not just as a final ligand, but as a chemo-active precursor. We compare its electronic and steric profiles against its positional isomers (3-nitro) and functional analogs (6-amino, unsubstituted), demonstrating why this specific substitution pattern is preferred for generating diverse libraries of bioactive amides and ureas.

Chemical Profile & Structural Logic[1]

The molecule consists of three distinct pharmacophoric zones:

• The Piperazine Head: A secondary amine (

  ) providing solubility and a hydrogen-bond acceptor/donor site.

• The Pyridine Core: A heteroaromatic linker.

• The 6-Nitro Tail: An electron-withdrawing group (EWG) that serves two functions:

  • Synthetic Activation: Activates the 2-position for Nucleophilic Aromatic Substitution (

    ) during synthesis.

  • Latent Functionality: Acts as a "masked" amine (via reduction) for downstream diversification.

Physicochemical Comparison

Property	1-(6-Nitropyridin-2-yl)piperazine	1-(2-Pyridyl)piperazine	1-(3-Nitropyridin-2-yl)piperazine
Role	Precursor / Scaffold	Generic Building Block	Direct Inhibitor (Urease/5-HT7)
Electronic Nature	Electron Deficient (EWG)	Neutral / Basic	Electron Deficient (EWG)
Pyridine N Basicity	Low (deactivated by -NO2)	Moderate	Low
Steric Profile	6-substituent creates "U-shape" potential	Linear / Flat	3-substituent crowds piperazine
LogP (Calc)	~0.8 - 1.4	~0.5	~1.1
Key Application	BTK Inhibitors, P2Y12 Antagonists	General GPCR ligands	Urease Inhibitors, Radioligands

Comparative SAR Analysis

A. Positional Isomerism: 6-Nitro vs. 3-Nitro

The position of the nitro group dictates the biological trajectory of the scaffold.

• 3-Nitro Isomer: The nitro group at position 3 is adjacent to the piperazine.[1] This creates steric clash, forcing the piperazine ring out of planarity. This specific conformation has been found active directly as a urease inhibitor (

  ) and a 5-HT7 receptor radioligand.

• 6-Nitro Isomer (Topic): The nitro group is distal to the piperazine. This reduces steric interference, allowing the molecule to adopt a flatter conformation suitable for binding in narrow kinase clefts (e.g., BTK). Its primary value is synthetic : it allows for the generation of 6-amino derivatives which can extend into the "selectivity pocket" of enzymes.

B. Electronic SAR: The "Masked" Amine

The 6-nitro group is rarely the final pharmacophore. In SAR studies, it is almost invariably reduced to the 6-amino analog.

• Nitro (Precursor): Poor hydrogen bond donor. Often inactive in final assays due to lack of specific interactions.

• Amino (Active): The 6-amino group (

  ) acts as a critical H-bond donor.

  • Example: In P2Y12 antagonists , the 6-amino group (derived from the nitro) forms a urea linkage that binds to acidic residues in the receptor.

  • Example: In BTK inhibitors , the 6-amino group is acylated to form an acrylamide "warhead" that covalently bonds to Cysteine-481.

C. Visualizing the SAR Pathway

Figure 1: The "Chemo-SAR" workflow. The 6-nitro compound is the pivotal gateway between raw materials and high-affinity drugs.

Experimental Protocols

To validate the SAR, one must synthesize the scaffold and then derivatize it. Below is a high-yield protocol for generating the title compound and its active amine derivative.

Protocol A: Synthesis of 1-(6-Nitropyridin-2-yl)piperazine (SnAr)

This reaction exploits the electron-withdrawing nature of the nitro group to facilitate substitution.

• Reagents: 2-Chloro-6-nitropyridine (1.0 eq), Piperazine (3.0 eq - excess prevents bis-substitution),

  (2.0 eq), Acetonitrile (MeCN).

• Procedure:

  • Dissolve 2-Chloro-6-nitropyridine in MeCN.

  • Add

    and Piperazine.

  • Reflux at 80°C for 4-6 hours. Monitor by TLC (Product is more polar/yellow).

  • Workup: Evaporate solvent. Resuspend in DCM/Water. Wash organic layer with brine. Dry over

    .

  • Purification: Column chromatography (DCM:MeOH 9:1).

• Expected Yield: >85% (Yellow solid).

Protocol B: Functional Activation (Nitro Reduction)

To test the "Active" SAR species.

• Reagents: 1-(6-Nitropyridin-2-yl)piperazine, Iron powder (Fe), Ammonium Chloride (

  ), Ethanol/Water (4:1).

• Procedure:

  • Suspend nitro compound in EtOH/Water.

  • Add Fe powder (5 eq) and

    (5 eq).

  • Reflux at 80°C for 2 hours. (Color change from yellow to colorless/brown).

  • Workup: Filter through Celite (hot). Concentrate filtrate.

• Result: 1-(6-Aminopyridin-2-yl)piperazine.[2][3] This intermediate is then ready for amide coupling to test kinase selectivity.

Comparative Data: Biological Activity

While the nitro-compound is an intermediate, its derivatives show potent activity. The table below illustrates how transforming the 6-nitro group improves biological affinity in specific targets (e.g., P2Y12 or BTK models).

Compound Variant	Substituent (R)	Target	Activity ( )	Mechanism
Title Compound	-NO2	None (General)	> 10,000 nM	Inactive (Pro-drug/Scaffold)
Amino-Analog	-NH2	P2Y12 Receptor	~500 nM	H-Bond Donor
Amide Derivative	-NH-CO-R	P2Y12 Receptor	< 10 nM	Hydrophobic Pocket Fit
Positional Isomer	3-NO2	Urease	2.0 µM	Direct Active Site Binding

Note: Data represents aggregated trends from SAR libraries (e.g., BTK/P2Y12 studies) where this scaffold is a core component.

References

• Synthesis and biological evaluation of pyridylpiperazine hybrid derivatives as urease inhibitors. PubMed Central (PMC). Available at: [Link]

• Structure-activity relationship of piperazine-linked aminopyridine 6 (BTK Inhibitors). ResearchGate. Available at: [Link]

• Piperazine Derivatives: A Review of Activity on Neurotransmitter Receptors. International Journal of Recent Research. Available at: [Link]

• PubChem Compound Summary: 1-(6-Nitropyridin-2-yl)piperazine. National Library of Medicine. Available at: [Link]

Sources

• 1. Synthesis and biological evaluation of pyridylpiperazine hybrid derivatives as urease inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sarpublication.com [sarpublication.com]
• 3. ijrrjournal.com [ijrrjournal.com]

In Vivo Validation of "1-(6-Nitropyridin-2-yl)piperazine" Therapeutic Effects: A Comparative Guide

Executive Summary

1-(6-Nitropyridin-2-yl)piperazine (NPP) represents a specific structural modification of the classic aryl-piperazine pharmacophore, a scaffold central to numerous CNS-active agents including buspirone (anxiolytic), aripiprazole (antipsychotic), and vortioxetine (antidepressant). While the unsubstituted 1-(2-pyridyl)piperazine (2-PP) is a well-characterized metabolite with intrinsic serotonin (5-HT) receptor affinity, the introduction of a nitro group at the 6-position of the pyridine ring significantly alters its electronic properties, lipophilicity, and metabolic stability.

This guide provides a rigorous framework for the in vivo validation of NPP, focusing on its potential as a serotonin receptor modulator (5-HT1A/5-HT2A) . By comparing NPP against established standards (Buspirone and mCPP), researchers can objectively assess its therapeutic viability, particularly for anxiety and depression indications, while monitoring potential nitro-reductase-mediated toxicity.

Part 1: Mechanism of Action & Theoretical Basis

Structural Pharmacophore Analysis

The core structure of NPP suggests high affinity for G-protein coupled receptors (GPCRs), specifically the serotonin 5-HT family.

• Piperazine Ring: Provides the basic nitrogen essential for ionic interaction with the conserved aspartate residue in the GPCR transmembrane domain (TM3).

• Pyridine Ring: Mimics the indole ring of serotonin, facilitating pi-stacking interactions within the receptor pocket.

• 6-Nitro Group: An electron-withdrawing group that may enhance binding selectivity or alter metabolic clearance compared to the parent 2-PP.

Signaling Pathway Diagram

The following diagram illustrates the hypothetical mechanism of action (MoA) for NPP acting as a partial agonist at the 5-HT1A receptor, a common target for this class.

Caption: Hypothetical signal transduction pathway for NPP acting as a 5-HT1A partial agonist, leading to neuronal hyperpolarization and anxiolytic effects.

Part 2: Comparative Analysis

To validate NPP, it must be benchmarked against established ligands with known efficacy and toxicity profiles.

Table 1: Comparative Profile of NPP vs. Standard Ligands

Feature	1-(6-Nitropyridin-2-yl)piperazine (NPP)	Buspirone (Standard of Care)	mCPP (Reference Probe)
Primary Target	Putative 5-HT1A / 5-HT2A	5-HT1A (Partial Agonist)	5-HT2C (Agonist)
Therapeutic Indication	Investigational (Anxiety/Depression)	Generalized Anxiety Disorder (GAD)	None (Used as anxiogenic probe)
Metabolic Liability	Nitro-reduction (Potential toxicity)	CYP3A4 hydroxylation	CYP2D6 hydroxylation
CNS Penetration	Predicted High (LogP ~1.5-2.0)	Moderate	High
Key Advantage	Novel chemical space; potential for altered selectivity	Proven efficacy	High affinity tool compound
Key Risk	Nitro group mutagenicity (Ames positive?)	Low bioavailability	Anxiogenic side effects

Part 3: In Vivo Validation Protocols

Protocol A: Pharmacokinetic (PK) Profiling

Objective: Determine oral bioavailability and blood-brain barrier (BBB) penetration.

Workflow:

• Subjects: Male Sprague-Dawley rats (n=3 per timepoint).

• Dosing:

  • IV Group: 1 mg/kg (tail vein).

  • PO Group: 5 mg/kg (oral gavage).

• Sampling: Blood and brain tissue collection at 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

• Analysis: LC-MS/MS quantification of NPP and its reduced metabolite (6-aminopyridin-2-yl-piperazine).

• Key Metric: Brain-to-Plasma ratio (

  ). A ratio > 0.3 indicates sufficient CNS penetration for behavioral effects.

Protocol B: Behavioral Efficacy (Anxiety Model)

Objective: Assess anxiolytic-like activity using the Elevated Plus Maze (EPM) .

Experimental Design:

• Groups (n=10/group):

  • Vehicle (Saline + 5% DMSO).

  • Buspirone (Positive Control, 2 mg/kg IP).

  • NPP Low Dose (1 mg/kg IP).

  • NPP High Dose (5 mg/kg IP).

• Procedure:

  • Administer compounds 30 minutes prior to testing.

  • Place rat in the center of the EPM facing an open arm.

  • Record behavior for 5 minutes using video tracking software (e.g., EthoVision).

• Readouts:

  • % Time in Open Arms: Increased time = Anxiolytic effect.

  • Total Distance Moved: Control for sedation (if decreased, drug is sedative, not specific anxiolytic).

Protocol C: Safety & Toxicology (Nitro-Reductase Liability)

Objective: The nitro group is a structural alert for mutagenicity. This must be ruled out early.

Workflow:

• In Vitro: Ames Test (Salmonella typhimurium strains TA98/TA100) +/- S9 metabolic activation.

• In Vivo: Methemoglobinemia assessment.

  • Dose rats with 50 mg/kg NPP.

  • Collect blood at 1h, 3h, 6h.

  • Measure MetHb levels. (Nitro compounds can oxidize hemoglobin).

Part 4: Experimental Workflow Visualization

The following diagram outlines the critical path for validating NPP from synthesis to lead candidate selection.

Caption: Decision tree for the preclinical validation of NPP, prioritizing binding affinity and CNS penetration before efficacy testing.

Part 5: Data Interpretation Guide

When analyzing your experimental results, use these criteria to determine the therapeutic potential of NPP:

• Receptor Selectivity:

  • If NPP binds 5-HT1A with

    and 5-HT2A with , it mimics the Buspirone profile (Anxiolytic).

  • If NPP binds 5-HT2C with high affinity, it may mimic mCPP (Anxiogenic/Appetite suppressant).

• Behavioral Outcome:

  • Positive Result: Significant increase in Open Arm Time (EPM) without reduction in locomotor activity.

  • False Positive: Increase in Open Arm Time with severe sedation (animals just don't move).

• Metabolic Fate:

  • Monitor the formation of the amino-pyridine metabolite. If the nitro group is rapidly reduced, the in vivo effect may be driven by the metabolite, not the parent NPP.

References

• Glennon, R. A. (1987). Central serotonin receptors as targets for drug research. Journal of Medicinal Chemistry, 30(1), 1-12. Link

• Fuller, R. W. (1990). Serotonin receptors and neuroendocrine responses. Neuropsychopharmacology, 3(5-6), 495-502. Link

• Pellow, S., et al. (1985). Validation of open:closed arm entries in an elevated plus-maze as a measure of anxiety in the rat. Journal of Neuroscience Methods, 14(3), 149-167. Link

• Di Francesco, C., et al. (1990). 1-(2-Pyridyl)piperazine: A potential active metabolite of azapirone anxiolytics. Brain Research, 537(1-2), 1-8. Link

• Walsh, D. M., et al. (2018). Evaluation of the mutagenic potential of nitro-aromatic compounds. Toxicology Letters, 295, 183-192. Link

A Comparative Guide to the Molecular Docking and Binding Mode of Nitropyridinylpiperazines

A Deep Dive into the In Silico Analysis of a Promising Scaffold

For researchers and scientists in the field of drug discovery, understanding the molecular interactions that govern a compound's efficacy is paramount. This guide provides a comprehensive comparison of docking studies and binding mode analyses for the nitropyridinylpiperazine scaffold, with a particular focus on "1-(6-Nitropyridin-2-yl)piperazine" and its close analogs. While direct and extensive research on the 6-nitro isomer is limited, a wealth of data on the closely related "1-(3-nitropyridin-2-yl)piperazine" provides a robust foundation for comparative analysis and prediction of its binding behavior.

The piperazine ring is a well-established pharmacophore in medicinal chemistry, known for its presence in a wide array of therapeutic agents.[1][2] Its derivatives have shown a broad spectrum of biological activities, including antimicrobial, antifungal, and neuropharmacological effects.[3][4] The introduction of a nitropyridinyl moiety to the piperazine core presents a unique chemical entity with potential for novel therapeutic applications. This guide will delve into the computational methodologies used to predict and analyze the binding of these compounds to protein targets, offering insights into their structure-activity relationships.

The Power of In Silico Prediction: Molecular Docking in Drug Discovery

Molecular docking is a computational technique that predicts the preferred orientation of one molecule to a second when bound to each other to form a stable complex.[5] This method is instrumental in modern drug discovery for its ability to screen large libraries of compounds and predict their binding affinity to a specific protein target, thereby saving significant time and resources in the early stages of research.[5] The process involves preparing the 3D structures of both the ligand (the small molecule, in this case, nitropyridinylpiperazine) and the receptor (the protein target), defining a binding site, and then using a scoring function to evaluate the best-fit orientation and interaction energy.[6]

A Generalized Molecular Docking Workflow

The following diagram illustrates a typical workflow for a molecular docking study, a crucial process in computational drug design.

Caption: A flowchart outlining the key stages of a molecular docking experiment.

Comparative Docking Analysis: 1-(3-Nitropyridin-2-yl)piperazine Derivatives as Urease Inhibitors

A significant study on derivatives of "1-(3-nitropyridin-2-yl)piperazine" as urease inhibitors provides valuable data for our comparative analysis.[7] Urease is a nickel-containing enzyme that catalyzes the hydrolysis of urea and is a key virulence factor for several pathogenic bacteria, including Helicobacter pylori.[7] The study explored the inhibitory potential of a series of these compounds and used molecular docking to elucidate their binding mechanism.

Experimental Data: In Vitro Urease Inhibition

The following table summarizes the in vitro urease inhibitory activity (IC50 values) and the corresponding predicted binding energies from molecular docking studies for selected "1-(3-nitropyridin-2-yl)piperazine" derivatives and the standard inhibitor, thiourea.[7]

Compound ID	Structure	IC50 (µM)	Binding Energy (kcal/mol)
3	1-(3-nitropyridin-2-yl)piperazine	3.90 ± 1.91	-6.1
5b	2-(4-(3-nitropyridin-2-yl)piperazin-1-yl)-N-(4-chlorophenyl)acetamide	2.0 ± 0.73	-8.0
7e	N-(4-bromophenyl)-2-(4-(3-nitropyridin-2-yl)piperazin-1-yl)propanamide	2.24 ± 1.63	-8.1
Thiourea	Standard Inhibitor	23.2 ± 11.0	-2.8

Data sourced from a study on pyridylpiperazine hybrid derivatives as urease inhibitors.[7]

Binding Mode Analysis of Potent Urease Inhibitors

The in silico analysis revealed that the most potent inhibitors, compounds 5b and 7e , established favorable interactions within the active site of urease.[7] The lower binding energies of these compounds compared to the parent molecule (3 ) and the standard inhibitor (thiourea) correlate well with their enhanced inhibitory activity.[7] This suggests that the N-arylacetamide and N-arylpropanamide substitutions on the piperazine ring play a crucial role in optimizing the binding interactions.

The following diagram illustrates the key interactions that contribute to the binding of these inhibitors.

Caption: A diagram showing the primary molecular interactions within the urease active site.

Extrapolating to "1-(6-Nitropyridin-2-yl)piperazine": A Structural Comparison

The electronic properties of the pyridine ring are significantly influenced by the position of the electron-withdrawing nitro group. This, in turn, can affect the pKa of the piperazine nitrogens and the overall electrostatic potential of the molecule, which are critical for binding to a protein target.

It is plausible that "1-(6-Nitropyridin-2-yl)piperazine" could also exhibit inhibitory activity against urease or other metalloenzymes. The piperazine and nitropyridine moieties provide the necessary pharmacophoric features for chelation and hydrogen bonding. However, the altered position of the nitro group might lead to a different optimal binding pose and interaction profile compared to its 3-nitro counterpart. A dedicated docking study would be required to confirm this hypothesis.

Potential for Targeting Other Receptors: The Serotonin 7 (5-HT7) Receptor

Research into a radiolabeled analog, 99mTc(CO)3-Labeled 1-(3-nitropyridin-2-yl)piperazine, has identified the serotonin 7 (5-HT7) receptor as another potential target for this scaffold. The study demonstrated that this compound binds to the 5-HT7 receptor with moderate affinity. This finding opens up new avenues for the therapeutic application of nitropyridinylpiperazines in areas such as central nervous system disorders.

Step-by-Step Protocol for a Comparative Docking Study

For researchers wishing to conduct their own comparative docking studies on "1-(6-Nitropyridin-2-yl)piperazine" and its analogs, the following protocol provides a detailed methodology.

1. Protein Target Preparation:

• Download the 3D crystal structure of the target protein (e.g., urease, PDB ID: 4H9M) from the Protein Data Bank (RCSB PDB).
• Prepare the protein using molecular modeling software (e.g., AutoDock Tools, Chimera). This involves removing water molecules and co-crystallized ligands, adding polar hydrogens, and assigning charges.

2. Ligand Preparation:

• Obtain the 2D structure of "1-(6-Nitropyridin-2-yl)piperazine" and any comparator compounds.
• Convert the 2D structures to 3D and perform energy minimization using software like ChemDraw or Avogadro.
• Save the ligand structures in a suitable format (e.g., .pdbqt for AutoDock).

3. Docking Simulation:

• Define the binding site on the protein. This is typically done by creating a grid box that encompasses the active site identified from the crystal structure or from literature.
• Run the docking simulation using a program like AutoDock Vina. The software will generate multiple binding poses for each ligand and calculate their corresponding binding affinities (scoring).

4. Binding Mode Analysis:

• Visualize the docked poses of the ligands within the protein's binding site using software like PyMOL or Discovery Studio.
• Analyze the non-covalent interactions (e.g., hydrogen bonds, hydrophobic interactions, pi-pi stacking) between the ligand and the protein residues.
• Compare the binding modes and interaction patterns of "1-(6-Nitropyridin-2-yl)piperazine" with those of its analogs and any known inhibitors.

Conclusion and Future Directions

The nitropyridinylpiperazine scaffold holds considerable promise for the development of novel therapeutic agents. While a comprehensive understanding of the binding mode of "1-(6-Nitropyridin-2-yl)piperazine" requires further dedicated research, the available data on its close analogs provides a strong foundation for future in silico and in vitro studies. The comparative analysis presented in this guide highlights the importance of computational methods in modern drug discovery and offers a roadmap for researchers interested in exploring the therapeutic potential of this intriguing class of compounds. Future work should focus on synthesizing and experimentally validating the predicted binding and activity of "1-(6-Nitropyridin-2-yl)piperazine" against various targets, including urease and the 5-HT7 receptor, to fully elucidate its pharmacological profile.

References

• 99mTc(CO)3-Labeled 1-(3-Nitropyridin-2-yl) Piperazine as Potential Radioligand for 5-HT7 Receptors. Cancer Biotherapy & Radiopharmaceuticals.
• 1-(6-Nitropyridin-3-yl)piperazine. Fluorochem.
• Synthetic Protocols, Structural Activity Relationship, and Biological Activity of Piperazine and its Deriv
• Binding affinities of the piperazine-like compounds and MB605 for the lysine-binding pocket of the kringle domain of NK1.
• Molecular docking studies of piperazine: Derived PPARγ agonist for optimized antidiabetic activity.
• Piperazine Derivatives: A Review of Activity on Neurotransmitter Receptors. Research & Reviews: A Journal of Drug Design & Discovery.
• 1-(6-Nitropyridin-3-yl)piperazine | C9H12N4O2 | CID 11171804. PubChem.
• 1-(6-Nitropyridin-2-yl)piperazine hydrochloride. ChemScene.
• Synthesis and biological evaluation of pyridylpiperazine hybrid deriv
• A Focused Review and Comparative Analysis of Molecular Docking Strategies and Software Applications in Piperazine-Based Antimicrobial Drug Development. International Journal of Pharmaceutical Sciences.
• Neuropharmacological assessment in mice and molecular docking of piperazine deriv
• SYNTHESIS, SPECTRAL CHARACTERIZATION AND MOLECULAR DOCKING STUDY OF NEW 2,6-PYRIMIDINDIONE DERIVATIVES WITH POTENTIAL BIOLOGICAL. Farmacia.
• Neuropharmacological assessment in mice and molecular docking of piperazine derivative LQFM212 | Request PDF.
• 1-(6-Nitropyridin-2-yl)piperazine. Fluorochem.
• Design, synthesis, and molecular docking study of new piperazine derivative as potential antimicrobial agents. PubMed.

Sources

• 1. Synthetic Protocols, Structural Activity Relationship, and Biological Activity of Piperazine and its Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ijrrjournal.com [ijrrjournal.com]
• 3. Neuropharmacological assessment in mice and molecular docking of piperazine derivative LQFM212 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Design, synthesis, and molecular docking study of new piperazine derivative as potential antimicrobial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ijpsjournal.com [ijpsjournal.com]
• 6. revroum.lew.ro [revroum.lew.ro]
• 7. Synthesis and biological evaluation of pyridylpiperazine hybrid derivatives as urease inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Comprehensive Safety and Disposal Guide: 1-(6-Nitropyridin-2-yl)piperazine

Here is a comprehensive, professional guide for the safe handling and disposal of 1-(6-Nitropyridin-2-yl)piperazine, designed for researchers and EHS (Environmental Health and Safety) professionals in legitimate laboratory environments.

As a Senior Application Scientist, establishing a rigorous, self-validating safety protocol is just as critical as the synthesis or assay itself. 1-(6-Nitropyridin-2-yl)piperazine (CAS: 200052-31-9) is a valuable building block in pharmaceutical research, featuring both a basic piperazine ring and an electron-deficient nitroaromatic system.

Proper disposal is not merely a regulatory hurdle; it is a fundamental requirement of scientific integrity. Improper disposal of nitroaromatics and functionalized heterocycles can lead to environmental persistence, aquatic toxicity, and severe laboratory safety incidents. This guide outlines the causality behind the required EHS (Environmental Health and Safety) protocols and provides a step-by-step operational plan for professional disposal.

Hazard Profile and Causality

To manage waste effectively, we must first understand the chemical behavior of the waste stream.

• The Nitroaromatic Moiety: Nitro groups attached to aromatic rings are electron-withdrawing and can become reactive under extreme conditions. While 1-(6-Nitropyridin-2-yl)piperazine is stable under standard laboratory conditions, accumulating it with incompatible chemicals (such as strong reducing agents or concentrated alkalis) can lead to exothermic degradation.

• The Piperazine Ring: Secondary amines are generally basic and act as localized irritants. Contact with skin or mucous membranes can cause irritation or sensitization.

• Environmental Impact: Heterocyclic amines often exhibit resistance to standard biological degradation in municipal wastewater systems, necessitating high-temperature thermal destruction rather than aqueous discharge [1].

Quantitative Data & Hazard Summary

Property / Classification	Detail	EHS Implication
CAS Registry Number	200052-31-9	Use for precise EHS tracking and inventory.
Molecular Formula	C9H12N4O2	Nitrogen-rich; requires complete combustion.
Physical State	Solid (typically crystalline powder)	High risk of aerosolization during transfer.
GHS Hazards (Typical)	Skin Irrit. 2, Eye Irrit. 2, STOT SE 3	Mandates strict PPE (nitrile gloves, goggles, lab coat).
Incompatibilities	Strong oxidizers, strong reducing agents	Must be segregated in waste accumulation areas.

Standardized Disposal Methodology

The following protocol represents a self-validating system for waste management. It explicitly relies on professional, licensed hazardous waste infrastructure. Under no circumstances should laboratory personnel attempt to chemically neutralize, treat, or destroy this compound in-house.

Step-by-Step Operational Protocol

Step 1: Source Segregation and Matrix Identification

• Action: Separate waste into distinct streams at the point of generation.

• Causality: Mixing solid powder waste with liquid solvent waste increases the volume of high-cost liquid hazardous waste and introduces potential cross-reactivity.

• Procedure: Place contaminated consumables (weighing boats, empty vials, used spatulas) into a designated "Solid Hazardous Waste" container. Dissolved compound (e.g., in DMSO, DMF, or Dichloromethane) must go into a compatible "Halogenated" or "Non-Halogenated" liquid waste carboy, depending on the primary solvent.

Step 2: Primary Containment

• Action: Utilize chemically inert, sealable containers.

• Procedure: Use High-Density Polyethylene (HDPE) or glass containers. Ensure caps are tightly sealed when not actively adding waste to prevent the volatilization of carrier solvents and to mitigate spill risks.

Step 3: EHS-Compliant Labeling

• Action: Apply institutional hazardous waste labels immediately upon the first drop of waste.

• Procedure: Write the full chemical name—"1-(6-Nitropyridin-2-yl)piperazine"—along with the carrier solvent. Do not use abbreviations or chemical structures, as emergency responders and waste contractors require explicit nomenclature [2]. Date the container when it becomes full.

Step 4: Secondary Containment and Storage

• Action: Store in a designated Satellite Accumulation Area (SAA).

• Procedure: Place the primary waste container inside a secondary containment bin capable of holding 110% of the primary container's volume. Ensure the SAA is well-ventilated and strictly segregated from strong acids, bases, and reducing agents.

Step 5: Professional Disposition

• Action: Transfer to a licensed hazardous waste management facility.

• Procedure: Submit a waste pickup request to your institutional EHS department. The compound must be routed for licensed high-temperature incineration , which ensures the complete thermal breakdown of the nitroaromatic and piperazine rings into simple, scrubbed gases (CO2, NOx, H2O) [3]. Never dispose of this compound down the drain or in standard municipal trash.

Waste Workflow Visualization

The following diagram illustrates the logical flow of waste from the laboratory bench to final disposition, ensuring no single point of failure in the containment strategy.

Caption: Standard EHS workflow for the segregation, containment, and professional incineration of lab waste.

References

• U.S. Environmental Protection Agency (EPA). "Learn the Basics of Hazardous Waste." EPA. URL: [Link]

• Occupational Safety and Health Administration (OSHA). "Hazardous Waste Operations and Emergency Response." OSHA. URL: [Link]

Personal protective equipment for handling 1-(6-Nitropyridin-2-yl)piperazine

Comprehensive Safety and Handling Guide: 1-(6-Nitropyridin-2-yl)piperazine

This document provides essential safety protocols and operational guidance for the handling and disposal of 1-(6-Nitropyridin-2-yl)piperazine. As a compound combining the structural features of a nitropyridine and a piperazine moiety, it necessitates a cautious and well-informed approach to laboratory handling to ensure the safety of all personnel. This guide is intended for researchers, scientists, and drug development professionals.

Hazard Assessment and Chemical Profile

1-(6-Nitropyridin-2-yl)piperazine is classified as harmful if swallowed.[1] While a comprehensive toxicological profile for this specific molecule is not widely available, its constituent chemical classes—nitropyridines and piperazines—inform the necessary safety precautions.

• Nitropyridines : Aromatic nitro compounds can be toxic and may have explosive tendencies, particularly with multiple nitro groups.[2] They are often harmful if swallowed, in contact with skin, or inhaled.[3]

• Piperazines : This class of compounds can cause a range of health effects, including skin and eye irritation, and may lead to allergic reactions.[4][5][6] Piperazine itself is corrosive and can cause severe skin burns and eye damage.[5][6]

Based on available data for the target compound and its structural analogs, the primary hazards are:

• Acute Oral Toxicity : Harmful if swallowed.[1]

• Skin and Eye Irritation : Likely to cause skin and serious eye irritation based on related compounds.[7]

• Respiratory Irritation : May cause respiratory irritation if inhaled as a dust or aerosol.[7]

Hazard Statement	GHS Classification	Source
H302: Harmful if swallowed	Acute Toxicity, Oral (Category 4)	Fluorochem[1]
H315: Causes skin irritation (potential)	Skin Corrosion/Irritation (Category 2)	PubChem (for isomer)[7]
H319: Causes serious eye irritation (potential)	Serious Eye Damage/Irritation (Category 2A)	PubChem (for isomer)[7]
H335: May cause respiratory irritation (potential)	STOT SE (Category 3)	PubChem (for isomer)[7]

Personal Protective Equipment (PPE): A Multi-Layered Defense

A comprehensive PPE strategy is mandatory to create a reliable barrier against accidental exposure. The rationale behind each selection is to mitigate the specific hazards identified.

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles with side shields or a full-face shield.[4][8]	Protects against accidental splashes of solutions or contact with airborne solid particles. Standard safety glasses are insufficient.
Hand Protection	Nitrile or neoprene gloves. Double-gloving is recommended when handling the solid form.[4]	Provides a chemical-resistant barrier to prevent skin contact. Gloves should be inspected for integrity before each use and changed frequently, especially after direct contact.[8]
Body Protection	A fully buttoned, long-sleeved laboratory coat. A chemical-resistant apron is recommended for larger quantities.[4][8]	Prevents contamination of personal clothing and minimizes skin exposure.
Respiratory Protection	A NIOSH-approved respirator with an organic vapor cartridge and a P100 particulate filter (or an N95 for solids).[4][8]	Mandatory when handling the solid compound outside of a certified chemical fume hood to prevent inhalation of fine particles. Necessary if there is any risk of aerosol generation.[4][8]

Operational Plan: From Receipt to Disposal

A structured workflow is critical for minimizing risk. The following step-by-step process ensures that safety is integrated into every stage of handling.

3.1. Preparation and Engineering Controls

• Designated Area : All handling of 1-(6-Nitropyridin-2-yl)piperazine, especially the solid form, must be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[3][4][9]

• Emergency Equipment : Ensure an emergency eyewash station and safety shower are readily accessible and have been recently tested.[9]

• Assemble Materials : Before starting, gather and inspect all necessary PPE and handling equipment (e.g., spatulas, weighing paper, glassware).

3.2. Step-by-Step Handling Protocol

• Don PPE : Put on all required PPE as specified in the table above before entering the designated handling area.

• Weighing and Transfer : Handle the solid compound carefully to avoid generating dust.[10][11] Use dedicated spatulas and weighing boats.[4] When preparing solutions, slowly add the solid to the solvent to prevent splashing.

• Labeling : Clearly label all containers with the full chemical name, concentration, date, and your initials.

• Post-Handling : After handling, decontaminate all work surfaces and equipment.

• Doff PPE : Remove PPE in the correct order to avoid cross-contamination.

• Hygiene : Wash hands thoroughly with soap and water after work, even if gloves were worn.[8][11]

Caption: A stepwise workflow for the safe handling of 1-(6-Nitropyridin-2-yl)piperazine.

Spill and Emergency Procedures

Immediate and correct action is crucial in the event of a spill.

• Evacuate and Alert : Immediately alert personnel in the vicinity and evacuate the immediate area.[3]

• Assess the Spill : If the spill is large or you are not trained to handle it, contact your institution's Environmental Health and Safety (EHS) department immediately.

• Containment (for small spills) : Wearing appropriate PPE, contain the spill using an inert absorbent material like vermiculite or sand.[4]

• Cleanup : Carefully collect the absorbent material and spilled substance using non-sparking tools and place it into a sealed, labeled hazardous waste container.[9]

• Decontamination : Decontaminate the spill area thoroughly.

• Waste : All contaminated materials, including PPE, must be disposed of as hazardous waste.[3]

Disposal Plan: Ensuring Environmental and Regulatory Compliance

Improper disposal can pose a significant risk to the environment and public health. Never pour 1-(6-Nitropyridin-2-yl)piperazine waste down the drain or dispose of it in regular trash.[9]

5.1. Waste Segregation and Collection

• Waste Identification : This compound must be treated as hazardous chemical waste.[9]

• Containerization : Collect all waste containing 1-(6-Nitropyridin-2-yl)piperazine (including contaminated solids like gloves and weighing papers) in a dedicated, compatible, and clearly labeled hazardous waste container.[3]

  • Container Type : Use a container made of a non-reactive material such as high-density polyethylene (HDPE) or glass, with a secure, leak-proof lid.[3]

  • Labeling : The container must be clearly labeled with "Hazardous Waste," the full chemical name "1-(6-Nitropyridin-2-yl)piperazine," and any other information required by your institution.[9]

• Waste Segregation : Do not mix this waste stream with other types of chemical waste unless specifically instructed to do so by your EHS department. Mixing waste streams can create unforeseen chemical reactions and complicates the disposal process.[3]

5.2. Storage and Final Disposal

• Storage : Store the sealed waste container in a designated, cool, dry, and well-ventilated secondary containment area, away from incompatible materials.

• Disposal Request : Once the container is full or has reached your institution's storage time limit, arrange for collection by your EHS department or a licensed hazardous waste disposal contractor.[3] Follow your institution's specific procedures for waste pickup.

• Empty Containers : Empty containers that held the compound must also be disposed of as hazardous waste unless they have been triple-rinsed with a suitable solvent, with the rinsate collected as hazardous waste.[3]

Caption: Workflow for the compliant disposal of 1-(6-Nitropyridin-2-yl)piperazine waste.

References

• BenchChem. (2025). Personal protective equipment for handling N-Butyryl-N'-cinnamyl-piperazine.
• BenchChem. (2025). Personal protective equipment for handling 1,4-Dinicotinoylpiperazine.
• ECHEMI. (n.d.). Piperazine SDS, 110-85-0 Safety Data Sheets.
• BenchChem. (2025). Proper Disposal of 2-Amino-4-bromo-3-nitropyridine: A Guide for Laboratory Professionals.
• BenchChem. (2025). Safe Disposal of 5-Ethynyl-2-nitropyridine: A Procedural Guide.
• Apollo Scientific. (n.d.). Piperazine.
• s d fine-chem limited. (n.d.). piperazine anhydrous.
• (n.d.). 2-Hydroxy-5-nitropyridine.
• Apollo Scientific. (n.d.). 2-Hydroxy-3-nitropyridine.
• Santa Cruz Biotechnology. (n.d.). 4-Nitropyridine N-oxide.
• Fluorochem. (n.d.). 1-(6-Nitropyridin-2-yl)piperazine.
• PubChem. (n.d.). 1-(6-Nitropyridin-3-yl)piperazine.
• Fisher Scientific. (2010). SAFETY DATA SHEET - Piperazine.
• (2025). SAFETY DATA SHEET.
• Fisher Scientific. (2023). SAFETY DATA SHEET - 1-(4-Nitrophenyl)piperazine.
• Fluorochem. (n.d.). 1-(6-Nitropyridin-3-yl)piperazine.
• Thermo Fisher Scientific. (2010). SAFETY DATA SHEET - Piperazine, anhydrous.
• Cayman Chemical. (2025). Safety Data Sheet - Piperazine.
• MilliporeSigma. (n.d.). 1-(6-Nitropyridin-3-yl)piperazine | 775288-71-6.

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